Boc-Leu-Ser-Thr-Arg-AMC

Core Science & Biosynthesis

A Technical Guide to Boc-Leu-Ser-Thr-Arg-AMC: A Fluorogenic Substrate for Protease Activity Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-Leu-Ser-Thr-Arg-AMC, chemically known as t-Butyloxycarbonyl-L-leucyl-L-seryl-L-threonyl-L-arginine-4-methylcoumaryl-7-amide, is a synthetic, fluorogenic peptide substrate with the molecular formula C₃₄H₅₂N₈O₁₀ and a molecular weight of 732.82 g/mol .[1] This substrate is a valuable tool in biochemical and pharmaceutical research for the sensitive and specific measurement of certain protease activities. Its utility lies in the covalent linkage of the peptide sequence to a fluorescent reporter, 7-amino-4-methylcoumarin (B1665955) (AMC). In its intact form, the substrate is non-fluorescent. However, upon enzymatic cleavage of the amide bond between arginine and AMC, the liberated AMC molecule fluoresces, providing a direct and quantifiable measure of enzyme activity.

This technical guide provides a comprehensive overview of Boc-Leu-Ser-Thr-Arg-AMC, including its primary enzymatic targets, quantitative kinetic data, detailed experimental protocols, and a visualization of its application in a key biological pathway.

Core Applications

Boc-Leu-Ser-Thr-Arg-AMC is primarily utilized as a substrate for two key classes of proteases:

• Activated Protein C (APC): This substrate exhibits high specificity for APC, a crucial serine protease in the anticoagulant pathway.[][3]

• The 26S Proteasome (Trypsin-like activity): It is also employed to measure the trypsin-like activity associated with the β2 subunit of the 26S proteasome, a large protein complex responsible for protein degradation.[4]

Due to its recognition sequence, it can also be cleaved by trypsin.[3]

Quantitative Data

The following tables summarize the key quantitative parameters associated with Boc-Leu-Ser-Thr-Arg-AMC and its fluorescent product, AMC.

Table 1: Physicochemical and Spectroscopic Properties

Parameter	Value	Reference
Chemical Formula	C₃₄H₅₂N₈O₁₀	[1]
Molecular Weight	732.82 g/mol	[1]
CAS Number	73554-93-5	[1]
AMC Excitation Wavelength	390 nm	[4]
AMC Emission Wavelength	460 nm	[4]

Table 2: Kinetic Parameters for Activated Protein C

Parameter	Value	Reference
Michaelis Constant (Km)	3.3 x 10⁻⁴ M	[]
Catalytic Rate Constant (kcat)	8.4 s⁻¹	[]

Experimental Protocols

Assay for Activated Protein C (APC) Activity

This protocol is adapted from the findings of Morita et al. (1981).[]

a. Reagents and Buffers:

• Boc-Leu-Ser-Thr-Arg-AMC stock solution (e.g., 10 mM in DMSO)

• Assay Buffer: 0.1 M NaCl, 1 mM CaCl₂, prepared in a suitable buffer at pH 8.5 (e.g., Tris-HCl)

• Activated Protein C (bovine)

• 96-well black microplate

• Fluorescence microplate reader

b. Assay Procedure:

• Prepare a working solution of Boc-Leu-Ser-Thr-Arg-AMC in the Assay Buffer. The final concentration will depend on the experimental design, but a starting point could be around the Km value (330 µM).

• Add the desired amount of Activated Protein C to the wells of the 96-well plate.

• Initiate the reaction by adding the Boc-Leu-Ser-Thr-Arg-AMC working solution to the wells.

• Immediately place the plate in a fluorescence microplate reader pre-set to the appropriate excitation (390 nm) and emission (460 nm) wavelengths.

• Monitor the increase in fluorescence over time. The rate of fluorescence increase is proportional to the APC activity.

• For quantitative analysis, a standard curve of free AMC can be generated to convert the fluorescence units to the amount of product formed.

Assay for 26S Proteasome Trypsin-Like Activity in Cell Lysates

This protocol is based on the methodology described for measuring proteasome activity in tissue lysates.[4]

a. Reagents and Buffers:

• Boc-Leu-Ser-Thr-Arg-AMC stock solution (e.g., 10 mM in DMSO)

• 26S Assay Buffer: 50 mM Tris, 1 mM EDTA, 150 mM NaCl, 5 mM MgCl₂, pH 7.5. Freshly add 0.5 mM DTT before use.

• ATP solution (e.g., 100 mM)

• Cell lysate containing the 26S proteasome

• Proteasome inhibitor (e.g., MG132) for control experiments

• 96-well black microplate

• Fluorescence microplate reader

b. Assay Procedure:

• Prepare cell lysates from the desired source. The protein concentration of the lysate should be determined.

• In a 96-well black microplate, add the cell lysate (e.g., 20 µg of total protein).

• To a subset of wells containing the lysate, add a specific proteasome inhibitor (e.g., MG132) to a final concentration that effectively inhibits proteasome activity. These will serve as negative controls.

• Add ATP to the wells to a final concentration of 100 µM.

• Initiate the reaction by adding Boc-Leu-Ser-Thr-Arg-AMC to a final concentration of 100 µM.

• The total reaction volume should be brought to, for example, 100 µl with the 26S Assay Buffer.

• Immediately place the plate in a fluorescence microplate reader set at 390 nm excitation and 460 nm emission.

• Measure the fluorescence at regular intervals (e.g., every 15 minutes) for a defined period (e.g., 2 hours).

• The proteasome-specific activity is calculated by subtracting the rate of fluorescence change in the inhibitor-treated wells from the rate in the untreated wells.

Visualizations

Activated Protein C in the Anticoagulation Pathway

The following diagram illustrates the role of Activated Protein C (APC) in the coagulation cascade, a pathway where the activity of APC can be measured using Boc-Leu-Ser-Thr-Arg-AMC.

Caption: The role of Activated Protein C in anticoagulation.

Experimental Workflow for Proteasome Activity Assay

This diagram outlines the key steps in measuring the trypsin-like activity of the 26S proteasome using Boc-Leu-Ser-Thr-Arg-AMC.

Caption: Workflow for 26S proteasome activity measurement.

References

• 1. Boc-Leu-Ser-Thr-Arg-AMC | 73554-93-5 | MLS-3112-V [biosynth.com]
• 3. Boc-Leu-Ser-Thr-Arg-AMC › PeptaNova [peptanova.de]
• 4. Crude and purified proteasome activity assays are affected by type of microplate - PMC [pmc.ncbi.nlm.nih.gov]

Boc-Leu-Ser-Thr-Arg-AMC chemical properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, enzymatic activity, and experimental applications of the fluorogenic peptide substrate, Boc-Leu-Ser-Thr-Arg-AMC.

Core Chemical Properties

Boc-Leu-Ser-Thr-Arg-AMC, with the full chemical name t-Butyloxycarbonyl-L-Leucyl-L-Seryl-L-Threonyl-L-Arginine 4-Methyl-Coumaryl-7-Amide, is a synthetic peptide used extensively in biochemical assays to detect and quantify protease activity.[1] The N-terminal Boc (t-butyloxycarbonyl) group protects the peptide from non-specific degradation by aminopeptidases. The peptide sequence (Leu-Ser-Thr-Arg) is recognized and cleaved by specific proteases at the C-terminal side of the Arginine residue. This cleavage liberates the fluorescent molecule 7-amino-4-methylcoumarin (B1665955) (AMC), which can be quantified to determine enzyme activity.

Table 1: Physicochemical Properties of Boc-Leu-Ser-Thr-Arg-AMC

Property	Value	Reference
Full Chemical Name	t-Butyloxycarbonyl-L-Leucyl-L-Seryl-L-Threonyl-L-Arginine 4-Methyl-Coumaryl-7-Amide	[1]
Synonyms	Boc-LSTR-AMC, Boc-Leu-Ser-Thr-Arg-MCA	[1]
CAS Number	73554-93-5	[1]
Molecular Formula	C₃₄H₅₂N₈O₁₀	[1]
Molecular Weight	732.82 g/mol	[1]
Purity	>98% (by HPLC)	[2]
SMILES	CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)C(CCCN=C(N)N)NC(=O)C(C(C)O)NC(=O)C(CO)NC(=O)C(CC(C)C)NC(=O)OC(C)(C)C	[1]
Solubility	While some vendor information suggests water solubility, peptides with a Boc protecting group and multiple hydrophobic residues typically have limited aqueous solubility.[3] It is recommended to prepare stock solutions in an organic solvent such as Dimethyl Sulfoxide (DMSO).

Enzymatic Activity and Specificity

Boc-Leu-Ser-Thr-Arg-AMC is a substrate for several trypsin-like serine proteases. The peptide sequence is specifically designed to be recognized by enzymes that cleave after an arginine residue. Documented target enzymes include:

• Activated Protein C (APC): This substrate shows high activity with bovine APC.[]

• Proteasome: It is described as a fluorogenic substrate for proteasome activity.[1]

• Trypsin: The substrate is also cleaved by trypsin.[1]

• Factor VIIa-Tf: It is also a substrate for the Factor VIIa-Tissue Factor complex.[5]

The enzymatic cleavage of the substrate is the core of its utility in research. The process is illustrated below.

Figure 1: Enzymatic Cleavage of Boc-Leu-Ser-Thr-Arg-AMC

Quantitative Kinetic Data

Quantitative kinetic parameters, such as the Michaelis constant (Kₘ) and the catalytic rate constant (kcat), are crucial for designing and interpreting enzymatic assays. For Boc-Leu-Ser-Thr-Arg-AMC, specific kinetic data has been published for its interaction with bovine Activated Protein C.[]

Table 2: Kinetic Parameters for Bovine Activated Protein C

Parameter	Value	Reference
Kₘ	3.3 x 10⁻⁴ M	[]
kcat	8.4 s⁻¹	[]
Optimal pH	8.5	[]
Required Cofactors	0.1 M NaCl, 1 mM CaCl₂	[]

Experimental Protocols

The following sections provide detailed methodologies for using Boc-Leu-Ser-Thr-Arg-AMC in enzymatic assays.

General Fluorometric Protease Assay

This protocol provides a general framework for measuring the activity of a protease of interest. It should be optimized for the specific enzyme being studied.

Materials:

• Boc-Leu-Ser-Thr-Arg-AMC

• Anhydrous DMSO

• Assay Buffer (e.g., Tris-HCl, HEPES, at optimal pH for the enzyme)

• Purified enzyme or cell/tissue lysate

• Black, flat-bottom 96-well microplate

• Fluorescence plate reader with excitation at ~380 nm and emission at ~460 nm

Procedure:

• Prepare a 10 mM stock solution of Boc-Leu-Ser-Thr-Arg-AMC in anhydrous DMSO. Aliquot and store at -20°C or -80°C, protected from light and moisture. Avoid repeated freeze-thaw cycles.

• Prepare a working solution of the substrate by diluting the stock solution in the assay buffer to a final concentration of 2X the desired assay concentration (e.g., 100 µM for a final concentration of 50 µM).

• Prepare serial dilutions of the enzyme in pre-chilled assay buffer.

• Pipette 50 µL of the enzyme dilutions into the wells of the 96-well plate. Include a "no enzyme" control with 50 µL of assay buffer.

• Initiate the reaction by adding 50 µL of the 2X substrate working solution to each well.

• Immediately place the plate in the fluorescence reader , pre-warmed to the optimal temperature for the enzyme (e.g., 37°C).

• Measure the fluorescence intensity (Relative Fluorescence Units, RFU) over time in kinetic mode. Use an excitation wavelength of ~380 nm and an emission wavelength of ~460 nm.

• Calculate the reaction rate (V) from the linear portion of the RFU vs. time plot (V = ΔRFU / Δtime).

• To convert RFU/min to moles of substrate cleaved per minute, a standard curve of free AMC must be generated.

Figure 2: General Workflow for a Fluorometric Protease Assay

Specific Protocol for Activated Protein C (APC) Assay

This protocol is based on the known optimal conditions for bovine APC.[]

Materials:

• Boc-Leu-Ser-Thr-Arg-AMC

• Anhydrous DMSO

• APC Assay Buffer: 50 mM Tris-HCl, 0.1 M NaCl, 1 mM CaCl₂, pH 8.5

• Purified bovine Activated Protein C

• Black, flat-bottom 96-well microplate

• Fluorescence plate reader

Procedure:

• Prepare a 10 mM stock solution of the substrate in DMSO.

• Prepare a 2X working solution of the substrate (e.g., 660 µM for a final concentration of 330 µM, which is near the Kₘ) in the APC Assay Buffer.

• Prepare serial dilutions of purified bovine APC in the APC Assay Buffer.

• Add 50 µL of the APC dilutions to the wells. Include a "no enzyme" control.

• Initiate the reaction by adding 50 µL of the 2X substrate working solution.

• Measure fluorescence kinetically at 37°C with excitation at ~380 nm and emission at ~460 nm.

• Analyze the data by calculating the initial velocity from the slope of the fluorescence curve.

Applications in Research and Drug Development

• Enzyme Profiling: This substrate can be used to screen for and characterize the activity of trypsin-like proteases in complex biological samples, such as cell lysates or tissue homogenates.

• High-Throughput Screening (HTS): The fluorogenic nature of the assay makes it suitable for HTS campaigns to identify inhibitors of proteases like APC or Factor VIIa, which are important targets in coagulation-related drug discovery.

• Kinetic Studies: It allows for the determination of key enzymatic parameters (Kₘ, kcat, Vmax) which are essential for understanding enzyme function and mechanism of action.

• Diagnostics: Assays based on this substrate could potentially be developed for diagnostic purposes to measure the activity of relevant proteases in clinical samples.[]

Conclusion

Boc-Leu-Ser-Thr-Arg-AMC is a versatile and valuable tool for the study of serine proteases. Its well-defined chemical properties and specific cleavage by enzymes like Activated Protein C make it a reliable substrate for a variety of research and drug discovery applications. The provided protocols offer a starting point for the development of robust and sensitive enzymatic assays.

References

• 1. Boc-Leu-Ser-Thr-Arg-AMC › PeptaNova [peptanova.de]
• 2. ubpbio.com [ubpbio.com]
• 3. Boc-Leu-Ser-Thr-Arg-AMC | 73554-93-5 | MLS-3112-V [biosynth.com]
• 5. Boc-Leu-Thr-Arg-AMC › PeptaNova [peptanova.de]

In-Depth Technical Guide: Boc-Leu-Ser-Thr-Arg-AMC

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fluorogenic peptide substrate Boc-Leu-Ser-Thr-Arg-AMC, including its chemical properties, applications in enzymatic assays, and detailed experimental protocols. This document is intended to serve as a valuable resource for researchers and professionals in the fields of biochemistry, pharmacology, and drug development.

Core Properties of Boc-Leu-Ser-Thr-Arg-AMC

Boc-Leu-Ser-Thr-Arg-AMC, with the CAS number 73554-93-5, is a synthetic peptide derivative used extensively in biochemical research.[1][2] Its key feature is the covalent linkage of the peptide sequence (Leucine-Serine-Threonine-Arginine) to a fluorescent reporter molecule, 7-amino-4-methylcoumarin (B1665955) (AMC). Enzymatic cleavage of the peptide at the C-terminal arginine releases free AMC, which exhibits strong fluorescence, providing a sensitive method for measuring enzyme activity.

Physicochemical Data

The following table summarizes the key quantitative data for Boc-Leu-Ser-Thr-Arg-AMC.

Property	Value	Reference
CAS Number	73554-93-5	[1][2]
Molecular Formula	C₃₄H₅₂N₈O₁₀	[1]
Molecular Weight	732.82 g/mol	[1]
Purity	Typically ≥98% by HPLC
Appearance	White to off-white solid
Solubility	Soluble in DMSO	[3]
Excitation Wavelength	340-380 nm	[4][5][6]
Emission Wavelength	440-460 nm	[4][5][6]

Primary Applications

Boc-Leu-Ser-Thr-Arg-AMC is a versatile substrate for a range of serine proteases. Its primary applications include:

• Activated Protein C (APC) Activity Assays: This peptide is a substrate for Activated Protein C, a crucial enzyme in the regulation of blood coagulation and inflammation.[7]

• Proteasome Activity Assays: It is used to measure the trypsin-like activity of the 20S and 26S proteasome, specifically the activity of the β2 subunit.[7]

• Trypsin Activity Assays: The peptide can also be cleaved by trypsin, allowing for the measurement of its enzymatic activity.[7]

Experimental Protocols

This section provides detailed methodologies for the use of Boc-Leu-Ser-Thr-Arg-AMC in key enzymatic assays.

Proteasome Trypsin-Like Activity Assay

This protocol is adapted for the measurement of the trypsin-like activity of the proteasome in cell lysates or with purified proteasome.

Materials:

• Boc-Leu-Ser-Thr-Arg-AMC

• Dimethyl sulfoxide (B87167) (DMSO)

• Assay Buffer: 20 mM Tris-HCl (pH 7.5), 5 mM MgCl₂, 1 mM DTT

• Purified proteasome or cell lysate

• Proteasome inhibitor (e.g., MG-132) for control experiments

• 96-well black microplate

• Fluorometric plate reader

Procedure:

• Substrate Stock Solution Preparation: Prepare a 10 mM stock solution of Boc-Leu-Ser-Thr-Arg-AMC in DMSO. Store at -20°C.

• Working Substrate Solution: Dilute the stock solution to a final concentration of 100 µM in Assay Buffer immediately before use.

• Reaction Setup:

  • Add 50 µL of purified proteasome or cell lysate to each well of a 96-well black microplate.

  • For inhibitor control wells, pre-incubate the sample with a proteasome inhibitor (e.g., 10 µM MG-132) for 15 minutes at 37°C.

  • Add 50 µL of the 100 µM working substrate solution to each well to initiate the reaction. The final substrate concentration will be 50 µM.

• Measurement: Immediately place the microplate in a fluorometric plate reader pre-set to 37°C. Measure the fluorescence intensity kinetically for 30-60 minutes with an excitation wavelength of 360 nm and an emission wavelength of 460 nm.

• Data Analysis:

  • Calculate the rate of reaction (increase in fluorescence per unit time) for each sample.

  • Subtract the rate of the inhibitor control from the sample rate to determine the specific proteasome activity.

  • A standard curve of free AMC can be used to convert the fluorescence units to the amount of cleaved substrate.

Activated Protein C (APC) Activity Assay (General Protocol)

This protocol provides a general framework for measuring APC activity. Optimization may be required depending on the sample type and experimental conditions.

Materials:

• Boc-Leu-Ser-Thr-Arg-AMC

• DMSO

• APC Assay Buffer: 50 mM Tris-HCl (pH 8.0), 100 mM NaCl, 2.5 mM CaCl₂

• Activated Protein C (human or other species)

• 96-well black microplate

• Fluorometric plate reader

Procedure:

• Substrate Stock Solution Preparation: Prepare a 10 mM stock solution of Boc-Leu-Ser-Thr-Arg-AMC in DMSO. Store at -20°C.

• Working Substrate Solution: Dilute the stock solution to a final concentration of 200 µM in APC Assay Buffer.

• Reaction Setup:

  • Add 50 µL of APC solution (at various concentrations for kinetic studies) or the sample containing APC to the wells of a 96-well black microplate.

  • Add 50 µL of the 200 µM working substrate solution to each well to start the reaction. The final substrate concentration will be 100 µM.

• Measurement: Monitor the increase in fluorescence kinetically at 37°C using an excitation wavelength of 360 nm and an emission wavelength of 460 nm.

• Data Analysis: Determine the initial velocity of the reaction from the linear portion of the kinetic curve. The activity of APC can be quantified by comparing the rates to a standard curve of a known active APC concentration.

Signaling Pathways and Workflows

Visual representations of the relevant biological pathways and experimental workflows are provided below using Graphviz.

Activated Protein C (APC) Signaling Pathway

Activated Protein C plays a critical role in the coagulation cascade and cellular signaling. The following diagram illustrates the activation of Protein C and its subsequent anticoagulant and cytoprotective signaling pathways.[8][9][10][11]

References

• 1. Boc-Leu-Ser-Thr-Arg-AMC | 73554-93-5 | MLS-3112-V [biosynth.com]
• 2. Boc-Leu-Ser-Thr-Arg-AMC trifluoroacetate salt | 73554-93-5 | FB110600 [biosynth.com]
• 3. ubpbio.com [ubpbio.com]
• 4. caymanchem.com [caymanchem.com]
• 5. ubpbio.com [ubpbio.com]
• 6. adipogen.com [adipogen.com]
• 7. Boc-Leu-Ser-Thr-Arg-AMC › PeptaNova [peptanova.de]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Activated Protein C action in inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Down-regulation of the clotting cascade by the protein C pathway - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Boc-Leu-Ser-Thr-Arg-AMC

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fluorogenic peptide substrate Boc-Leu-Ser-Thr-Arg-AMC, its physicochemical properties, and its applications in enzymatic assays, particularly for Activated Protein C (APC) and the trypsin-like activity of the proteasome. Detailed experimental protocols and a summary of a key signaling pathway are included to facilitate its use in research and drug development.

Physicochemical Properties

Boc-Leu-Ser-Thr-Arg-AMC, also known as t-Butyloxycarbonyl-L-Leucyl-L-Seryl-L-Threonyl-L-Arginine 4-Methyl-Coumaryl-7-Amide, is a synthetic peptide widely used as a fluorogenic substrate in biochemical assays. Its cleavage by specific proteases releases the fluorescent molecule 7-amino-4-methylcoumarin (B1665955) (AMC), which allows for the kinetic measurement of enzyme activity.

Property	Value
Molecular Formula	C₃₄H₅₂N₈O₁₀
Molecular Weight	732.82 g/mol
CAS Number	73554-93-5
Appearance	White to off-white solid
Solubility	Soluble in DMSO
Excitation Wavelength	340-380 nm
Emission Wavelength	440-460 nm

Applications in Enzymatic Assays

Boc-Leu-Ser-Thr-Arg-AMC is a versatile substrate for a range of serine proteases. Its primary applications are in the measurement of Activated Protein C (APC) activity and the trypsin-like activity of the 20S and 26S proteasomes. It has also been reported as a substrate for other enzymes, including certain keratin-hydrolyzing enzymes.

Activated Protein C (APC) Assay

Activated Protein C is a crucial anticoagulant and cytoprotective enzyme. Assays measuring its activity are vital in hematology and inflammation research. For the amidolytic activity of bovine APC towards Boc-Leu-Ser-Thr-Arg-AMC, the following kinetic parameters have been determined: a Kₘ of 3.3 x 10⁻⁴ M and a kcat of 8.4 s⁻¹. Optimal conditions for this assay are at a pH of 8.5, with the presence of 0.1 M NaCl and 1 mM CaCl₂ being necessary for maximal activity.

Proteasome Activity Assay

The proteasome is a multi-catalytic protease complex responsible for protein degradation in eukaryotic cells. It possesses three main proteolytic activities: chymotrypsin-like, trypsin-like, and caspase-like. Boc-Leu-Ser-Thr-Arg-AMC is a specific substrate for the trypsin-like activity, which cleaves after basic amino acid residues.

Experimental Protocols

Protocol 1: Measurement of Trypsin-Like Proteasome Activity

This protocol outlines a method for measuring the trypsin-like activity of the proteasome in cell lysates using Boc-Leu-Ser-Thr-Arg-AMC.

Materials:

• Boc-Leu-Ser-Thr-Arg-AMC

• DMSO

• Assay Buffer: 20 mM Tris (pH 7.1 at 37°C), 50 mM NaCl, 2 mM β-mercaptoethanol

• Cell lysate containing proteasomes

• Proteasome inhibitor (e.g., MG132)

• 96-well black microplate

• Fluorometric plate reader

Procedure:

• Substrate Stock Solution Preparation: Prepare a 50 mM stock solution of Boc-Leu-Ser-Thr-Arg-AMC in DMSO.

• Working Substrate Solution Preparation: Prepare a 2X (e.g., 200 µM) working solution by diluting the stock solution in pre-warmed (37°C) Assay Buffer.

• Sample Preparation: Add up to 50 µL of cell lysate to individual wells of the 96-well plate. If the sample volume is less than 50 µL, adjust the volume to 50 µL with Assay Buffer.

• Control Preparation: For each sample, prepare a parallel control well containing a specific proteasome inhibitor (e.g., 100 µM MG132). Pre-incubate the sample with the inhibitor for at least 10 minutes before adding the substrate.

• Reaction Initiation: Add 50 µL of the 2X working substrate solution to each well to initiate the reaction. The final substrate concentration will be 1X (e.g., 100 µM).

• Fluorescence Measurement: Immediately place the plate in a fluorometric plate reader pre-set to 37°C. Measure the fluorescence intensity kinetically for 20-30 minutes, with excitation at ~360 nm and emission at ~460 nm.

• Data Analysis: The rate of AMC release is proportional to the enzyme activity. Calculate the trypsin-like proteasome activity by subtracting the rate of fluorescence increase in the inhibitor-treated control wells from the rate in the untreated wells.

Signaling Pathway

Activated Protein C (APC) Cytoprotective Signaling

Boc-Leu-Ser-Thr-Arg-AMC is a valuable tool for studying the activity of APC, a key enzyme in a significant cytoprotective signaling pathway. The binding of APC to the Endothelial Protein C Receptor (EPCR) on the cell surface leads to the proteolytic cleavage and activation of Protease-Activated Receptor 1 (PAR1). This initiates a cascade of intracellular signals that result in anti-inflammatory, anti-apoptotic, and endothelial barrier-stabilizing effects.

Caption: Activated Protein C (APC) signaling pathway.

Experimental Workflow

Enzymatic Assay Workflow

The following diagram illustrates the general workflow for conducting an enzymatic assay using Boc-Leu-Ser-Thr-Arg-AMC.

Caption: General workflow for a fluorogenic enzymatic assay.

An In-depth Technical Guide to the Mechanism of Action of Boc-Leu-Ser-Thr-Arg-AMC

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-Leu-Ser-Thr-Arg-AMC is a synthetic fluorogenic substrate extensively utilized in biochemical and pharmaceutical research to assay the activity of specific proteases. Its core utility lies in its ability to be cleaved by certain enzymes, releasing a fluorescent molecule, 7-amino-4-methylcoumarin (B1665955) (AMC), which provides a quantifiable and highly sensitive measure of enzymatic activity. This technical guide delves into the mechanism of action of Boc-Leu-Ser-Thr-Arg-AMC, its primary enzymatic targets, detailed experimental protocols for its use, and its applications in drug discovery and development.

Core Mechanism of Action

The fundamental principle behind Boc-Leu-Ser-Thr-Arg-AMC as a scientific tool is the enzymatic hydrolysis of a peptide bond, leading to the release of a fluorescent reporter. The peptide sequence, Leucine-Serine-Threonine-Arginine, is specifically recognized by certain proteases. The N-terminus of the peptide is protected by a tert-butyloxycarbonyl (Boc) group, which can enhance substrate stability. The C-terminus is conjugated to the fluorophore 7-amino-4-methylcoumarin (AMC).

In its intact form, the fluorescence of the AMC moiety is quenched. Upon enzymatic cleavage of the amide bond between the C-terminal arginine and the AMC molecule, the highly fluorescent AMC is liberated. The resulting fluorescence can be monitored over time using a fluorometer, with the rate of increase in fluorescence being directly proportional to the enzymatic activity.

Figure 1: General mechanism of Boc-LSTR-AMC cleavage.

Primary Enzymatic Targets

Boc-Leu-Ser-Thr-Arg-AMC is a substrate for several proteases, with two prominent examples being Activated Protein C (APC) and the 20S proteasome.

• Activated Protein C (APC): A key serine protease in the anticoagulant pathway.[1][2] APC plays a crucial role in regulating blood coagulation by inactivating Factors Va and VIIIa.[3][4] Its activity is central to preventing thrombosis, making it a significant target in the development of anticoagulant and anti-inflammatory therapies.[1][2]

• 20S Proteasome: This complex is responsible for the degradation of most intracellular proteins and has a "trypsin-like" activity that can cleave substrates after basic amino acid residues like arginine.[5][6] The proteasome is a validated target for cancer therapeutics.

Quantitative Data

The efficiency of enzymatic cleavage of Boc-Leu-Ser-Thr-Arg-AMC can be quantified using Michaelis-Menten kinetics, which provides the Michaelis constant (Km) and the catalytic rate constant (kcat).

Enzyme	Km (μM)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)	Reference
Activated Protein C (Bovine)	330	8.4	2.5 x 10⁴	[7]
20S Proteasome (Human)	N/A	N/A	N/A

Experimental Protocols

Activated Protein C (APC) Activity Assay

This protocol is designed for the kinetic analysis of APC activity or for screening potential inhibitors.

Materials:

• Bovine Activated Protein C

• Boc-Leu-Ser-Thr-Arg-AMC

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 1 mM CaCl₂, pH 8.5

• DMSO (for dissolving the substrate)

• 96-well black microplate

• Fluorescence plate reader (Excitation: ~380 nm, Emission: ~460 nm)

Procedure:

• Substrate Preparation: Prepare a stock solution of Boc-Leu-Ser-Thr-Arg-AMC in DMSO (e.g., 10 mM). Further dilute the stock solution in Assay Buffer to the desired final concentrations (e.g., for Km determination, a range of concentrations from 0.1 to 5 times the expected Km should be used).

• Enzyme Preparation: Prepare a working solution of Activated Protein C in Assay Buffer. The final enzyme concentration should be determined empirically to ensure a linear reaction rate over the desired time course.

• Assay Setup: To each well of the 96-well plate, add the appropriate volume of Assay Buffer. For inhibitor screening, add the test compounds at various concentrations.

• Initiate Reaction: Add the Activated Protein C solution to each well and briefly pre-incubate at the desired temperature (e.g., 37°C). To start the reaction, add the Boc-Leu-Ser-Thr-Arg-AMC solution.

• Fluorescence Measurement: Immediately begin monitoring the increase in fluorescence at regular intervals using the plate reader.

• Data Analysis: Calculate the initial reaction velocities from the linear portion of the fluorescence versus time plots. For inhibitor screening, compare the velocities in the presence and absence of the test compounds. For kinetic analysis, plot the reaction velocities against the substrate concentrations and fit the data to the Michaelis-Menten equation.

26S Proteasome "Trypsin-Like" Activity Assay in Cell Lysates

This protocol is adapted for measuring the trypsin-like activity of the 26S proteasome in a cellular context.[5]

Materials:

• Cell lysate containing active proteasomes

• Boc-Leu-Ser-Thr-Arg-AMC

• 26S Proteasome Assay Buffer: 50 mM Tris, 1 mM EDTA, 150 mM NaCl, 5 mM MgCl₂, 0.5 mM DTT, pH 7.5

• ATP solution (100 μM final concentration)

• Proteasome inhibitor (e.g., MG132) for negative control

• 96-well black microplate

• Fluorescence plate reader (Excitation: ~390 nm, Emission: ~460 nm)

Procedure:

• Cell Lysate Preparation: Prepare cytosolic extracts from cells of interest in the 26S Proteasome Assay Buffer. Determine the protein concentration of the lysate.

• Substrate Preparation: Prepare a stock solution of Boc-Leu-Ser-Thr-Arg-AMC in DMSO. Dilute in Assay Buffer to a working concentration (e.g., 100 μM final concentration).[5]

• Assay Setup: In a 96-well plate, add 20 µg of protein supernatant per well.[5] For the negative control wells, pre-incubate the lysate with a proteasome inhibitor (e.g., 50 µM MG132) for 15-30 minutes at 37°C. Add ATP to all wells to a final concentration of 100 µM.[5]

• Initiate Reaction: Add the Boc-Leu-Ser-Thr-Arg-AMC working solution to all wells to initiate the reaction. The final volume should be 100 µl.[5]

• Fluorescence Measurement: Measure the fluorescence at 15-minute intervals for up to 2 hours at 37°C.[5]

• Data Analysis: Subtract the fluorescence values of the inhibitor-treated wells (background) from the untreated wells to determine the specific proteasome activity. The rate of AMC release can be calculated from a standard curve of free AMC.

Figure 2: Workflow for a proteasome activity assay.

Applications in Drug Discovery and Development

Boc-Leu-Ser-Thr-Arg-AMC is a valuable tool in various stages of drug discovery.

High-Throughput Screening (HTS) for Inhibitors

The simplicity and sensitivity of the assay make it amenable to high-throughput screening of large compound libraries to identify inhibitors of Activated Protein C or the proteasome. A decrease in the rate of AMC production in the presence of a test compound indicates potential inhibitory activity.

Lead Optimization and Structure-Activity Relationship (SAR) Studies

Once initial hits are identified, Boc-Leu-Ser-Thr-Arg-AMC-based assays can be used to determine the potency (e.g., IC₅₀ values) of a series of related compounds. This data is crucial for understanding the structure-activity relationship and for guiding the chemical optimization of lead compounds.

Mechanism of Inhibition Studies

Kinetic experiments using varying concentrations of both the substrate and a confirmed inhibitor can help elucidate the mechanism of inhibition (e.g., competitive, non-competitive, or uncompetitive).

Relevance in Anticoagulant Drug Discovery

Activated Protein C is a key regulator of coagulation, and its modulation is a therapeutic strategy for thrombotic disorders.[1][2] Assays using Boc-Leu-Ser-Thr-Arg-AMC can be employed to screen for and characterize compounds that enhance or inhibit APC activity, which could lead to the development of novel anticoagulants.

Figure 3: Role of Activated Protein C in anticoagulation.

Conclusion

Boc-Leu-Ser-Thr-Arg-AMC is a versatile and sensitive fluorogenic substrate that enables the quantitative measurement of the activity of key proteases such as Activated Protein C and the proteasome. Its application is fundamental in basic research for enzyme characterization and plays a critical role in drug discovery and development, particularly in the screening and optimization of inhibitors for therapeutic targets involved in coagulation and protein degradation. The detailed protocols and understanding of its mechanism of action provided in this guide are intended to facilitate its effective use by researchers, scientists, and drug development professionals.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. droracle.ai [droracle.ai]
• 3. Kinetic characterization of the chymotryptic activity of the 20S proteasome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The normal role of Activated Protein C in maintaining homeostasis and its relevance to critical illness - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Crude and purified proteasome activity assays are affected by type of microplate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Boc-Leu-Ser-Thr-Arg-AMC › PeptaNova [peptanova.de]
• 7. Boc-LSTR-AMC [cn.cellmano.com]

Navigating Proteolytic Landscapes: A Technical Guide to the Substrate Specificity of Boc-Leu-Ser-Thr-Arg-AMC

For Researchers, Scientists, and Drug Development Professionals

Introduction

The fluorogenic peptide substrate, t-Butyloxycarbonyl-L-Leucyl-L-Seryl-L-Threonyl-L-Arginine-7-amido-4-methylcoumarin (Boc-Leu-Ser-Thr-Arg-AMC), is a valuable tool in the study of specific proteases, aiding in the elucidation of their roles in physiological and pathological processes. Cleavage of the amide bond C-terminal to the arginine residue by a target protease releases the fluorescent reporter 7-amino-4-methylcoumarin (B1665955) (AMC), providing a sensitive and continuous measure of enzymatic activity. This technical guide provides an in-depth overview of the substrate specificity of Boc-Leu-Ser-Thr-Arg-AMC, focusing on its interaction with key enzymes, detailed experimental protocols, and the relevant signaling pathways.

Core Protease Specificity

Boc-Leu-Ser-Thr-Arg-AMC is primarily recognized and cleaved by a specific subset of serine proteases. The peptide sequence (Leu-Ser-Thr-Arg) mimics the cleavage sites in natural substrates of these enzymes. The principal proteases identified to cleave this substrate are:

• Activated Protein C (APC): A crucial anticoagulant and cytoprotective serine protease in the blood coagulation cascade.

• Proteasome (Trypsin-like activity): The β2 subunit of the 20S proteasome exhibits trypsin-like activity, cleaving after basic amino acid residues.

• Trypsin: A well-characterized serine protease involved in digestion and other physiological processes.

Quantitative Kinetic Data

The efficiency of cleavage by these proteases can be quantified by their Michaelis-Menten kinetic parameters, specifically the Michaelis constant (Km) and the catalytic rate constant (kcat). These parameters provide insights into the substrate affinity and turnover rate, respectively.

Enzyme	Km (μM)	kcat (s-1)	kcat/Km (M-1s-1)	Source
Activated Protein C (Bovine)	330	8.4	2.5 x 104	Referencing Ohno et al., 1981[1]
Proteasome (Trypsin-like)	Data not available	Data not available	Data not available
Trypsin	Data not available	Data not available	Data not available

Signaling Pathways

Understanding the signaling pathways in which the target proteases operate is critical for contextualizing experimental findings.

Activated Protein C (APC) Signaling in Coagulation

Activated Protein C plays a pivotal role in the negative regulation of the coagulation cascade. Its primary function is to inactivate Factors Va and VIIIa, thereby downregulating thrombin generation.

References

• 1. Protein Degradation using the Ubiquitin-Proteasome Pathway | Thermo Fisher Scientific - SG [thermofisher.com]

An In-Depth Technical Guide to Boc-Leu-Ser-Thr-Arg-AMC for Activated Protein C Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the fluorogenic substrate Boc-Leu-Ser-Thr-Arg-AMC, specifically tailored for its application in activated protein C (APC) research. This document outlines the biochemical properties of the substrate, detailed experimental protocols for its use, and an exploration of the relevant biological pathways.

Introduction to Boc-Leu-Ser-Thr-Arg-AMC

Boc-Leu-Ser-Thr-Arg-AMC is a synthetic peptide substrate used to measure the enzymatic activity of activated protein C and other related serine proteases. The peptide sequence, Leu-Ser-Thr-Arg, is recognized and cleaved by APC at the C-terminal side of the arginine residue. This cleavage liberates the fluorescent molecule 7-amino-4-methylcoumarin (B1665955) (AMC), which can be detected by fluorometry. The rate of AMC release is directly proportional to the enzymatic activity of APC, allowing for quantitative analysis. While it is a potent substrate for APC, it is also known to be cleaved by other proteases such as trypsin and the proteasome.[1]

Chemical Properties:

Property	Value
Full Name	t-Butyloxycarbonyl-L-leucyl-L-seryl-L-threonyl-L-arginine 4-methylcoumaryl-7-amide
Abbreviation	Boc-LSTR-AMC
Molecular Formula	C34H52N8O10
Molecular Weight	732.82 g/mol

Activated Protein C Signaling Pathways

Activated protein C is a pivotal enzyme in the regulation of blood coagulation and inflammation. Its functions can be broadly categorized into two main signaling pathways: anticoagulant and cytoprotective.

Anticoagulant Pathway

The primary role of APC in hemostasis is to act as a natural anticoagulant. This pathway is initiated by the binding of thrombin to thrombomodulin on the surface of endothelial cells. This complex then activates protein C to APC. Subsequently, APC, in conjunction with its cofactor protein S, selectively degrades and inactivates coagulation cofactors Factor Va (FVa) and Factor VIIIa (FVIIIa). This inactivation significantly reduces the rate of thrombin generation, thereby downregulating the coagulation cascade.

Anticoagulant Pathway of Activated Protein C

Cytoprotective Pathway

Beyond its anticoagulant functions, APC also exhibits significant cytoprotective and anti-inflammatory effects. This pathway is initiated when APC binds to the endothelial protein C receptor (EPCR). The APC-EPCR complex then cleaves and activates Protease-Activated Receptor 1 (PAR1). The activation of PAR1 triggers intracellular signaling cascades that result in anti-inflammatory, anti-apoptotic, and barrier-stabilizing effects within the endothelium.

Cytoprotective Pathway of Activated Protein C

Quantitative Data

The enzymatic activity of proteases is often characterized by the Michaelis-Menten kinetic parameters, Km and kcat. The Km value represents the substrate concentration at which the reaction rate is half of the maximum velocity (Vmax), indicating the affinity of the enzyme for the substrate. The kcat value, or turnover number, represents the number of substrate molecules converted to product per enzyme molecule per unit of time. The ratio kcat/Km is a measure of the enzyme's catalytic efficiency.

Kinetic Parameters for Boc-Leu-Ser-Thr-Arg-AMC

The following table summarizes the kinetic parameters of bovine activated protein C with Boc-Leu-Ser-Thr-Arg-AMC.

Enzyme	Substrate	Km (μM)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)
Bovine Activated Protein C	Boc-Leu-Ser-Thr-Arg-AMC	330	8.4	2.5 x 10⁴

Data sourced from Morita et al., J. Biochem. (1981).

Experimental Protocols

This section provides a detailed methodology for conducting a fluorometric assay to measure activated protein C activity using Boc-Leu-Ser-Thr-Arg-AMC.

Materials and Reagents

• Boc-Leu-Ser-Thr-Arg-AMC (substrate)

• Activated Protein C (enzyme)

• Dimethyl sulfoxide (B87167) (DMSO)

• Tris-HCl buffer

• Sodium Chloride (NaCl)

• Calcium Chloride (CaCl₂)

• 96-well black microplate

• Fluorometric plate reader

Reagent Preparation

• Substrate Stock Solution (e.g., 10 mM): Dissolve a calculated amount of Boc-Leu-Ser-Thr-Arg-AMC in DMSO. For example, to prepare a 10 mM stock solution, dissolve 7.33 mg of the substrate in 1 mL of DMSO. Store the stock solution at -20°C, protected from light.

• Assay Buffer: Prepare a Tris-HCl buffer (e.g., 50 mM, pH 8.5) containing 0.1 M NaCl and 1 mM CaCl₂. The optimal pH for APC activity with this substrate is 8.5.

• Enzyme Solution: Prepare a working solution of activated protein C in the assay buffer to the desired concentration. The final concentration in the assay will depend on the specific activity of the enzyme preparation and the desired signal window.

• Substrate Working Solution: Dilute the substrate stock solution in the assay buffer to the desired final concentration. A common starting point is a concentration close to the Km value (e.g., 330 μM).

Assay Workflow

The following diagram illustrates a typical workflow for the fluorometric assay.

References

• 1. Boc-Leu-Ser-Thr-Arg-AMC › PeptaNova [peptanova.de]

A Technical Guide to the Fluorogenic Protease Substrate: Boc-Leu-Ser-Thr-Arg-AMC

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the fluorogenic peptide substrate, Boc-Leu-Ser-Thr-Arg-AMC. It is designed to assist researchers, scientists, and drug development professionals in utilizing this versatile tool for the characterization of key proteases involved in critical physiological and pathological processes. This document outlines the substrate's synonyms, its target enzymes, quantitative kinetic data, detailed experimental protocols, and relevant signaling pathways.

Introduction to Boc-Leu-Ser-Thr-Arg-AMC

Boc-Leu-Ser-Thr-Arg-AMC is a synthetic peptide substrate containing a 7-amido-4-methylcoumarin (AMC) fluorophore. Upon enzymatic cleavage of the amide bond between the arginine residue and the AMC group, the highly fluorescent AMC is released. The resulting increase in fluorescence can be monitored in real-time, providing a sensitive and continuous measure of enzymatic activity. This substrate is primarily recognized by proteases that exhibit specificity for cleavage after arginine residues.

Synonyms and Chemical Properties

A clear understanding of the nomenclature and chemical properties of a reagent is crucial for accurate experimental design and data interpretation.

Property	Value
Full Chemical Name	t-Butyloxycarbonyl-L-Leucyl-L-Seryl-L-Threonyl-L-Arginine 4-Methyl-Coumaryl-7-Amide[1]
Common Synonyms	Boc-LSTR-AMC, Boc-Leu-Ser-Thr-Arg-MCA[1][2]
Molecular Formula	C34H52N8O10[1]
Molecular Weight	732.82 g/mol [1]
CAS Number	73554-93-5
Excitation Wavelength	360-380 nm
Emission Wavelength	440-460 nm

Target Enzymes and Applications

Boc-Leu-Ser-Thr-Arg-AMC is a valuable tool for studying the activity of several key serine proteases. Its primary applications include enzyme kinetics studies, inhibitor screening, and the characterization of protease activity in biological samples.

Primary Target Enzymes:

• Activated Protein C (APC): A crucial anticoagulant and cytoprotective enzyme.[2]

• Proteasome (Trypsin-like activity): The 20S proteasome possesses a trypsin-like catalytic activity that can be assayed using this substrate.[2]

• Trypsin: A well-characterized digestive and signaling serine protease.[2]

Quantitative Data: Kinetic Parameters

The efficiency of an enzyme's cleavage of a substrate is defined by its kinetic parameters, primarily the Michaelis constant (Km) and the catalytic rate constant (kcat).

Enzyme	Km	kcat
Activated Protein C (APC)	3.3 x 10-4 M[3]	8.4 s-1[3]
Proteasome (Trypsin-like)	Data not available in the searched sources.	Data not available in the searched sources.
Trypsin	Data not available in the searched sources.	Data not available in the searched sources.

Experimental Protocols

Detailed methodologies are essential for reproducible and accurate results. The following are example protocols for the use of Boc-Leu-Ser-Thr-Arg-AMC in enzymatic assays.

Activated Protein C (APC) Activity Assay

This protocol is a general guideline for measuring APC activity using Boc-Leu-Ser-Thr-Arg-AMC.

Materials:

• Purified Activated Protein C (APC)

• Boc-Leu-Ser-Thr-Arg-AMC

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM CaCl2, 0.1% BSA, pH 7.5

• DMSO

• Black 96-well microplate

• Fluorescence plate reader

Procedure:

• Prepare a stock solution of Boc-Leu-Ser-Thr-Arg-AMC: Dissolve the substrate in DMSO to a concentration of 10 mM.

• Prepare working solutions: Dilute the substrate stock solution and the APC enzyme to the desired concentrations in the assay buffer. It is recommended to perform a substrate concentration titration to determine the optimal concentration for the assay, ideally around the Km value.

• Set up the reaction: In a black 96-well microplate, add 50 µL of the diluted APC solution to each well.

• Initiate the reaction: Add 50 µL of the Boc-Leu-Ser-Thr-Arg-AMC working solution to each well to start the reaction. The final volume in each well will be 100 µL.

• Measure fluorescence: Immediately place the plate in a fluorescence plate reader pre-warmed to 37°C. Measure the increase in fluorescence intensity over time at an excitation wavelength of ~380 nm and an emission wavelength of ~460 nm.

• Data Analysis: Determine the initial reaction velocity (V₀) from the linear portion of the fluorescence versus time plot. The rate of substrate hydrolysis can be calculated using a standard curve of free AMC.

Proteasome Trypsin-Like Activity Assay in Cell Lysates

This protocol is adapted for measuring the trypsin-like activity of the 26S proteasome in tissue or cell lysates.[4]

Materials:

• Cell or tissue lysate

• Boc-Leu-Ser-Thr-Arg-AMC

• 26S Proteasome Assay Buffer: 50 mM Tris, 1 mM EDTA, 150 mM NaCl, 5 mM MgCl2, pH 7.5[4]

• ATP solution (100 µM final concentration)[4]

• DTT (0.5 mM, freshly added)

• Proteasome inhibitor (e.g., MG-132) for control wells

• Black 96-well microplate

• Fluorescence plate reader

Procedure:

• Prepare cell lysate: Homogenize cells or tissues in ice-cold 26S proteasome assay buffer with freshly added DTT. Centrifuge at 12,000 x g for 30 minutes at 4°C to pellet debris. The supernatant is the cytosolic lysate.[4]

• Determine protein concentration: Measure the protein concentration of the lysate using a standard method (e.g., BCA or Bradford assay).

• Prepare substrate solution: Prepare a working solution of Boc-Leu-Ser-Thr-Arg-AMC in the assay buffer. A final concentration of 100 µM is a common starting point.[4]

• Set up the assay: In a black 96-well plate, add 20 µg of protein lysate to each well. For inhibitor control wells, pre-incubate the lysate with a proteasome inhibitor. Adjust the volume with assay buffer.

• Initiate the reaction: Add the Boc-Leu-Ser-Thr-Arg-AMC substrate solution to each well to a final volume of 100 µL. Also include ATP to a final concentration of 100 µM.[4]

• Measure fluorescence: Measure the fluorescence at an excitation wavelength of 390 nm and an emission wavelength of 460 nm at 15-minute intervals for 2 hours.[4]

• Data Analysis: The proteasome-specific activity is calculated by subtracting the fluorescence values of the inhibitor-treated wells from the untreated wells.

Signaling Pathways and Experimental Workflows

Visualizing the context in which the target enzymes of Boc-Leu-Ser-Thr-Arg-AMC operate is essential for a comprehensive understanding of their function.

Activated Protein C (APC) Signaling Pathway

Activated Protein C plays a critical role in both coagulation and cytoprotective signaling. The pathway for its cytoprotective effects often involves the endothelial protein C receptor (EPCR) and protease-activated receptor 1 (PAR1).[5][6]

Caption: Activated Protein C (APC) Signaling Pathway.

General Experimental Workflow for Enzyme Activity Assay

The following diagram illustrates a typical workflow for measuring enzyme activity using a fluorogenic substrate like Boc-Leu-Ser-Thr-Arg-AMC.

Caption: General Enzyme Activity Assay Workflow.

This technical guide provides a foundational understanding of Boc-Leu-Ser-Thr-Arg-AMC and its application in protease research. For optimal results, it is recommended that researchers further tailor the provided protocols to their specific experimental conditions and consult the primary literature for more detailed information.

References

• 1. Boc-Leu-Ser-Thr-Arg-AMC | 73554-93-5 | MLS-3112-V [biosynth.com]
• 2. Boc-Leu-Ser-Thr-Arg-AMC › PeptaNova [peptanova.de]
• 3. Boc-LSTR-AMC [cn.cellmano.com]
• 4. escholarship.org [escholarship.org]
• 5. researchgate.net [researchgate.net]
• 6. Activated Protein C action in inflammation - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Boc-LSTR-AMC

For researchers, scientists, and drug development professionals, this guide provides a comprehensive overview of the fluorogenic substrate Boc-L-Leucyl-L-Seryl-L-Threonyl-L-Arginine-4-Methylcoumaryl-7-Amide (Boc-LSTR-AMC). This document details its chemical and physical properties, experimental protocols for its use in enzymatic assays, and the underlying principles of its application.

Core Product Information

Boc-LSTR-AMC is a synthetic peptide substrate used in fluorescence-based enzyme assays. It is a valuable tool for studying the activity of proteases such as activated protein C (APC), proteasomes, and trypsin.[1] The principle of its use lies in the enzymatic cleavage of the amide bond between the arginine residue and the fluorescent 7-amino-4-methylcoumarin (B1665955) (AMC) group. Upon cleavage, the free AMC exhibits a significant increase in fluorescence, which can be monitored in real-time to determine enzyme activity. This property makes Boc-LSTR-AMC particularly useful for high-throughput screening of enzyme inhibitors and for kinetic studies.[2]

Physicochemical and Spectroscopic Data

A summary of the quantitative data for Boc-LSTR-AMC and its trifluoroacetate (B77799) salt is presented below. This information is crucial for accurate preparation of stock solutions and for conducting experiments.

Property	Value	Notes
Synonyms	Boc-Leu-Ser-Thr-Arg-AMC, Boc-LSTR-AMC
CAS Number	73554-93-5
Molecular Formula	C₃₄H₅₂N₈O₁₀
Molecular Weight	732.82 g/mol
Molecular Formula (TFA salt)	C₃₄H₅₂N₈O₁₀·C₂HF₃O₂	[2]
Molecular Weight (TFA salt)	846.85 g/mol	[2]
Purity	High purity, with less than 2% contamination detectable by HPLC.[1]
Excitation Wavelength	390 nm	As used in a proteasome activity assay.[3] The typical range for AMC is 340-380 nm.
Emission Wavelength	460 nm	As used in a proteasome activity assay.[3] The typical range for AMC is 440-460 nm.
Solubility	Described as a water-soluble peptide. Specific quantitative data is not readily available. For the similar substrate Boc-LRR-AMC, solubilities are: DMF: 14 mg/ml, DMSO: 12 mg/ml, Ethanol: 10 mg/ml, PBS (pH 7.2): 1 mg/ml.[4]
Storage	Store at ≤ -10 °C.[2]

Enzyme Kinetics

Boc-LSTR-AMC is a substrate for activated protein C. The kinetic parameters for this interaction have been reported as follows:

Enzyme	Kₘ	kcat
Activated Protein C	3.3 x 10⁻⁴ M	8.4 s⁻¹

Experimental Protocols

Detailed methodologies for the use of Boc-LSTR-AMC in enzyme activity assays are provided below. Please note that while a specific protocol for a proteasome assay is available, the protocol for other proteases is a general guide adapted from similar AMC-based substrates and should be optimized for your specific experimental conditions.

Proteasome Activity Assay

This protocol is based on a published method for measuring the trypsin-like activity of the 26S proteasome in tissue lysates.[3]

Materials:

• Boc-LSTR-AMC

• 26S proteasome buffer (50 mM Tris, 1 mM EDTA, 150 mM NaCl, 5 mM MgCl₂, pH 7.5, with freshly added 0.5 mM DTT)

• ATP solution

• Protein sample (e.g., tissue lysate)

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Prepare the 26S proteasome buffer and equilibrate all reagents to the assay temperature (e.g., 37 °C).

• Prepare a stock solution of Boc-LSTR-AMC in a suitable solvent (e.g., DMSO).

• In a 96-well black microplate, prepare the reaction mixture with a total volume of 100 µl. Each well should contain:

  • 20 µg of protein supernatant (lysate)

  • 100 µM ATP in 26S buffer

• Initiate the reaction by adding Boc-LSTR-AMC to a final concentration of 100 µM.

• Immediately place the plate in a fluorescence plate reader and measure the increase in fluorescence at an excitation wavelength of 390 nm and an emission wavelength of 460 nm.

• Record fluorescence measurements at regular intervals (e.g., every 15 minutes) for a desired period (e.g., 2 hours).

• The rate of the reaction can be determined from the linear portion of the fluorescence versus time plot.

General Protease Assay (for Activated Protein C or Trypsin)

This is a general protocol that can be adapted for measuring the activity of activated protein C or trypsin. Optimization of buffer conditions, enzyme concentration, and substrate concentration is recommended.

Materials:

• Boc-LSTR-AMC

• Assay buffer (e.g., Tris-based buffer at optimal pH for the enzyme)

• Purified enzyme (Activated Protein C or Trypsin)

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Prepare a stock solution of Boc-LSTR-AMC in DMSO.

• Dilute the enzyme to the desired concentration in the assay buffer. Keep the enzyme on ice.

• In a 96-well black microplate, add the diluted enzyme solution to each well.

• To initiate the reaction, add the Boc-LSTR-AMC substrate solution to each well. The final substrate concentration should be optimized, ideally around the Kₘ value if known.

• Immediately place the plate in a fluorescence plate reader pre-set to the appropriate temperature (typically 37 °C).

• Measure the increase in fluorescence intensity over time at an excitation wavelength in the range of 340-390 nm and an emission wavelength in the range of 440-460 nm.

• Determine the initial reaction velocity (V₀) from the linear portion of the fluorescence versus time plot.

Visualizations

The following diagrams illustrate the key processes and workflows associated with the use of Boc-LSTR-AMC.

Caption: Enzymatic cleavage of Boc-LSTR-AMC by a protease, releasing a fluorescent AMC molecule.

Caption: A typical experimental workflow for an enzyme activity assay using Boc-LSTR-AMC.

Caption: The logical relationship illustrating how enzyme activity correlates with the measured fluorescence signal.

References

• 1. Boc-Leu-Ser-Thr-Arg-AMC › PeptaNova [peptanova.de]
• 2. chemimpex.com [chemimpex.com]
• 3. Crude and purified proteasome activity assays are affected by type of microplate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]

Storing and Handling Boc-Leu-Ser-Thr-Arg-AMC Powder: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the proper storage and handling procedures for Boc-Leu-Ser-Thr-Arg-AMC (t-Butyloxycarbonyl-L-Leucyl-L-Seryl-L-Threonyl-L-Arginine-4-methylcoumarin-7-amide), a fluorogenic peptide substrate. Adherence to these guidelines is crucial for maintaining the integrity, stability, and performance of the compound in research and development applications.

Core Data Summary

The following table summarizes the key quantitative data for Boc-Leu-Ser-Thr-Arg-AMC. For parameters where specific data for this peptide is not publicly available, conservative estimates based on chemically similar peptides (e.g., Boc-Leu-Arg-Arg-AMC) are provided and noted.

Parameter	Value	Source/Notes
Molecular Weight	732.82 g/mol	[1]
CAS Number	73554-93-5	[1]
Appearance	White to off-white powder	General observation for similar peptides.
Purity	Typically >95% by HPLC	Varies by supplier.
Storage Temperature (Lyophilized Powder)	-20°C	General recommendation from multiple suppliers.
Storage Temperature (Trifluoroacetate salt form)	≤ -10°C	[2]
Solubility in DMSO	Estimated: ≥ 10 mg/mL	Based on data for similar peptides. Empirical testing is recommended.
Solubility in Water	Reported as "water soluble"	[1] Quantitative data not available. Recommended to test on a small scale.
Stock Solution Storage Temperature	-20°C to -80°C	General recommendation for peptide solutions to minimize degradation.
Stock Solution Stability (in DMSO at -20°C)	Estimated: At least 1 month	Based on data for similar peptides. For long-term storage, -80°C is recommended.

Experimental Protocols

Reconstitution of Boc-Leu-Ser-Thr-Arg-AMC Powder

This protocol outlines the steps for reconstituting the lyophilized powder to create a stock solution. It is critical to use high-purity, anhydrous solvents to minimize degradation.

Materials:

• Boc-Leu-Ser-Thr-Arg-AMC powder

• Anhydrous, research-grade Dimethyl Sulfoxide (DMSO)

• Sterile, polypropylene (B1209903) microcentrifuge tubes

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Optional: Sonicator

Procedure:

• Pre-equilibration: Before opening, allow the vial of lyophilized powder to equilibrate to room temperature for at least 20 minutes. This prevents condensation of atmospheric moisture, which can degrade the peptide.

• Centrifugation: Briefly centrifuge the vial to ensure all the powder is collected at the bottom.

• Solvent Addition: Based on the desired stock solution concentration, carefully add the appropriate volume of anhydrous DMSO to the vial. For example, to prepare a 10 mM stock solution from 1 mg of powder (MW = 732.82 g/mol ), add approximately 136 µL of DMSO.

• Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes to dissolve the powder. If complete dissolution is not achieved, brief sonication (5-10 minutes in a water bath sonicator) may be used. Visually inspect the solution to ensure there are no particulates.

• Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes in sterile polypropylene tubes. The volume of the aliquots should be appropriate for your planned experiments.

• Storage: Store the aliquots at -20°C for short-term use (up to one month, estimated) or at -80°C for long-term storage. Protect from light.

Visualized Workflows and Pathways

Diagram: Handling and Preparation Workflow

The following diagram illustrates the standard workflow for handling Boc-Leu-Ser-Thr-Arg-AMC from receipt to experimental use.

Caption: Workflow for handling and preparing Boc-Leu-Ser-Thr-Arg-AMC.

This guide is intended for research purposes only. Always refer to the manufacturer's specific product datasheet for the most accurate and up-to-date information. It is the responsibility of the end-user to determine the suitability of the compound for their specific application.

References

• 1. Boc-Leu-Ser-Thr-Arg-AMC | 73554-93-5 | MLS-3112-V [biosynth.com]
• 2. chemimpex.com [chemimpex.com]

Technical Guide: Boc-Leu-Ser-Thr-Arg-AMC in DMSO for Protease Activity Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction

Boc-Leu-Ser-Thr-Arg-AMC is a fluorogenic peptide substrate utilized in the study of specific proteases. Its sequence is recognized and cleaved by enzymes such as the proteasome, Activated Protein C (APC), and trypsin. Upon cleavage of the amide bond between Arginine (Arg) and 7-amino-4-methylcoumarin (B1665955) (AMC), the highly fluorescent AMC molecule is released. The resulting fluorescence can be monitored to quantify enzymatic activity, making this substrate a valuable tool in drug discovery and biochemical research. This guide provides an in-depth overview of its solubility in Dimethyl Sulfoxide (DMSO), protocols for its use, and the relevant signaling pathways.

Solubility in DMSO

For practical laboratory applications, it is recommended to prepare stock solutions in the range of 10-50 mM in anhydrous DMSO. Researchers should begin with the desired concentration and facilitate dissolution by vortexing and, if necessary, gentle warming.

Quantitative Solubility Data for Analogous Peptides

The following table summarizes the reported solubility of structurally similar peptide substrates in DMSO, providing a reliable estimate for Boc-Leu-Ser-Thr-Arg-AMC.

Peptide Substrate	Molecular Weight ( g/mol )	Reported Solubility in DMSO	Molar Concentration (mM)
Boc-Leu-Arg-Arg-AMC	700.83	≥ 100 mg/mL	≥ 142.69
Boc-Leu-Gly-Arg-AMC	601.69	80 mg/mL	132.96

Data compiled from publicly available datasheets.

Experimental Protocols

The following is a generalized protocol for utilizing Boc-Leu-Ser-Thr-Arg-AMC in a typical protease activity assay. This protocol should be optimized for the specific enzyme and experimental conditions.

Preparation of a 10 mM Stock Solution in DMSO

• Acquire Materials:

  • Boc-Leu-Ser-Thr-Arg-AMC powder (MW: 732.82 g/mol )

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Microcentrifuge tubes

  • Vortex mixer

• Procedure:

  • Allow the vial of Boc-Leu-Ser-Thr-Arg-AMC powder to equilibrate to room temperature before opening to prevent condensation.

  • Weigh out a precise amount of the peptide substrate. For example, to prepare 1 mL of a 10 mM stock solution, 7.33 mg of the powder is required.

  • Add the appropriate volume of anhydrous DMSO to the powder.

  • Vortex the solution thoroughly until the peptide is completely dissolved. Gentle warming (e.g., in a 37°C water bath) can be applied if dissolution is slow.

  • Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles. Protect from light.

General Protease Activity Assay Protocol

• Assay Buffer Preparation: Prepare an appropriate assay buffer for the protease of interest. The composition of this buffer (e.g., pH, ionic strength, presence of cofactors) is critical for optimal enzyme activity.

• Reaction Mixture Preparation:

  • In a 96-well black microplate, add the assay buffer and the enzyme solution to each well.

  • Include appropriate controls, such as a no-enzyme control (buffer and substrate only) to measure background fluorescence, and a positive control with a known active enzyme.

  • If screening for inhibitors, pre-incubate the enzyme with the test compounds before adding the substrate.

• Initiation and Measurement:

  • Dilute the 10 mM Boc-Leu-Ser-Thr-Arg-AMC stock solution in the assay buffer to a working concentration. The final substrate concentration in the assay typically ranges from 10 to 100 µM.

  • Initiate the enzymatic reaction by adding the diluted substrate to each well.

  • Immediately place the microplate into a fluorescence plate reader.

  • Measure the increase in fluorescence intensity over time. The excitation wavelength for AMC is in the range of 360-380 nm, and the emission wavelength is between 440-460 nm.[3][4]

• Data Analysis:

  • Calculate the rate of reaction (initial velocity) from the linear portion of the fluorescence versus time plot.

  • The enzyme activity can be determined by comparing the reaction rates of the samples to a standard curve of free AMC.

Relevant Signaling Pathways and Logical Workflows

Signaling Pathways

Boc-Leu-Ser-Thr-Arg-AMC is a substrate for several key proteases involved in distinct signaling pathways.

.dot

References

• 1. Ubiquitin/Proteasome | Cell Signaling Technology [cellsignal.com]
• 2. Boc-Leu-Ser-Thr-Arg-AMC | 73554-93-5 | MLS-3112-V [biosynth.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Guide: Safety and Handling of Boc-Leu-Ser-Thr-Arg-AMC

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the fluorogenic peptide substrate Boc-Leu-Ser-Thr-Arg-AMC, with a focus on its safe handling, experimental use, and biochemical properties. The information is intended for professionals in research and drug development.

Introduction

Boc-Leu-Ser-Thr-Arg-AMC, also known as Boc-LSTR-AMC, is a synthetic peptide substrate used in biochemical assays to measure the activity of certain proteases.[1] It is particularly noted as a substrate for activated protein C (APC) and for assaying the trypsin-like activity of the proteasome.[2] The peptide sequence is covalently linked to a fluorescent reporter molecule, 7-amino-4-methylcoumarin (B1665955) (AMC). When the peptide bond at the C-terminus of arginine is cleaved by a target enzyme, the AMC molecule is released, leading to a measurable increase in fluorescence. This property allows for the sensitive and continuous monitoring of enzyme kinetics.

Physicochemical Properties

The fundamental properties of Boc-Leu-Ser-Thr-Arg-AMC are summarized in the table below.

Property	Value
Synonyms	Boc-LSTR-AMC, t-Butyloxycarbonyl-L-leucyl-L-seryl-L-threonyl-L-arginine 4-methylcoumaryl-7-amide
CAS Number	73554-93-5
Molecular Formula	C₃₄H₅₂N₈O₁₀
Molecular Weight	732.82 g/mol
Appearance	Typically a lyophilized white to off-white powder

Safety and Handling

A specific Safety Data Sheet (SDS) for Boc-Leu-Ser-Thr-Arg-AMC is not publicly available in the search results. Therefore, the following guidelines are based on general laboratory safety practices for similar chemical compounds. Users must consult the SDS provided by their specific supplier before handling this material.

3.1. General Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves, when handling the compound in either solid or solution form.

• Avoid Inhalation, Ingestion, and Skin Contact: The toxicological properties of this compound have not been thoroughly investigated. Handle with care to avoid direct contact.

• Work in a Ventilated Area: When handling the lyophilized powder or preparing stock solutions, work in a well-ventilated area or a fume hood to minimize the risk of inhalation.

3.2. Storage and Stability

• Lyophilized Powder: The lyophilized peptide should be stored in a tightly sealed container in a freezer at or below -20°C.[3]

• Stock Solutions: Stock solutions are typically prepared in a suitable organic solvent such as dimethyl sulfoxide (B87167) (DMSO).[3] Once in solution, it is recommended to aliquot the stock and store it at -20°C or -80°C to avoid repeated freeze-thaw cycles. Protect solutions from light.

Mechanism of Action

The primary mechanism of Boc-Leu-Ser-Thr-Arg-AMC as a fluorogenic substrate is based on enzymatic cleavage and subsequent fluorescence.

Caption: Enzymatic cleavage of Boc-LSTR-AMC releases fluorescent AMC.

Experimental Protocols

The following is a generalized protocol for a protease activity assay using Boc-Leu-Ser-Thr-Arg-AMC. This should be adapted and optimized for the specific enzyme and experimental conditions.

5.1. Materials

• Boc-Leu-Ser-Thr-Arg-AMC

• DMSO (anhydrous)

• Assay Buffer (e.g., Tris-HCl, HEPES, PBS, pH should be optimal for the enzyme of interest)

• Purified enzyme or cell lysate containing the enzyme

• Black 96-well microplate (for fluorescence measurements)

• Fluorescence microplate reader

5.2. Preparation of Reagents

• Substrate Stock Solution: Prepare a stock solution of Boc-Leu-Ser-Thr-Arg-AMC in DMSO, for example, at a concentration of 10 mM.

• Enzyme Solution: Dilute the enzyme to the desired concentration in an appropriate assay buffer. Keep the enzyme on ice.

• Working Substrate Solution: Dilute the stock solution in the assay buffer to the final desired concentration. The final concentration of DMSO in the assay should be kept low (typically <1%) to avoid affecting enzyme activity.

5.3. Assay Procedure

• Add the enzyme solution to the wells of the 96-well plate.

• To initiate the reaction, add the working substrate solution to the wells.

• Immediately place the plate in a fluorescence microplate reader pre-set to the appropriate temperature.

• Measure the fluorescence intensity at regular intervals. The excitation wavelength for AMC is typically in the range of 360-380 nm, and the emission wavelength is around 460 nm.

• The rate of increase in fluorescence is proportional to the enzyme activity.

Caption: General workflow for a fluorogenic protease assay.

Quantitative Data

Limited quantitative data for the interaction of Boc-Leu-Ser-Thr-Arg-AMC with specific enzymes is available in the public domain. The following kinetic constants have been reported for activated protein C.

Enzyme	Km	kcat
Activated Protein C	3.3 x 10⁻⁴ M	8.4 s⁻¹

Data from Symanoski et al., as cited by a supplier.[2]

Conclusion

Boc-Leu-Ser-Thr-Arg-AMC is a valuable tool for studying the activity of proteases such as activated protein C and the proteasome. While specific safety and handling information should always be obtained from the supplier, general laboratory precautions for handling peptide-based reagents are applicable. The experimental protocols are straightforward but require optimization for specific applications. The quantitative data available suggests it is an effective substrate for its target enzymes.

References

• 1. Boc-Leu-Ser-Thr-Arg-AMC | 73554-93-5 | MLS-3112-V [biosynth.com]
• 2. Boc-LSTR-AMC [cn.cellmano.com]
• 3. Boc-Leu-Gly-Arg-AMC peptide [novoprolabs.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Boc-Leu-Ser-Thr-Arg-AMC Fluorescence Assay

These application notes provide a detailed protocol for utilizing the fluorogenic substrate Boc-Leu-Ser-Thr-Arg-AMC to measure the activity of certain proteases, such as Activated Protein C and the trypsin-like activity of the proteasome. This assay is designed for researchers, scientists, and professionals involved in drug development and enzymatic studies.

Principle of the Assay

The Boc-Leu-Ser-Thr-Arg-AMC assay is based on the enzymatic cleavage of a specific peptide sequence linked to a fluorescent reporter molecule. The substrate consists of the peptide sequence Leucine-Serine-Threonine-Arginine, which is N-terminally protected by a tert-butyloxycarbonyl (Boc) group and C-terminally conjugated to 7-amino-4-methylcoumarin (B1665955) (AMC) via an amide bond. In its intact form, the fluorescence of the AMC group is quenched. Upon enzymatic cleavage of the amide bond by a target protease, the free AMC molecule is released, resulting in a significant increase in fluorescence.[1] This increase in fluorescence intensity is directly proportional to the enzyme's activity and can be monitored over time to determine reaction kinetics.[1]

Boc-Leu-Ser-Thr-Arg-AMC is a known substrate for Activated Protein C (APC) and can also be used to assess the trypsin-like activity of the proteasome.[2][3] The kinetic parameters for the hydrolysis of this substrate by activated protein C have been determined as Km = 3.3 x 10⁻⁴ M and kcat = 8.4 s⁻¹.[3]

Experimental Workflow

The general workflow for the Boc-Leu-Ser-Thr-Arg-AMC fluorescence assay involves the preparation of reagents, setting up the enzymatic reaction in a microplate, and measuring the fluorescence signal over time using a plate reader.

Caption: A diagram illustrating the major steps of the Boc-Leu-Ser-Thr-Arg-AMC fluorescence assay.

Materials and Reagents

Reagent/Material	Supplier	Catalog Number
Boc-Leu-Ser-Thr-Arg-AMC	PeptaNova	3112-v
Activated Protein C (Human)	Example Supplier	Example Cat#
20S Proteasome	Example Supplier	Example Cat#
Dimethyl Sulfoxide (DMSO), Anhydrous	Example Supplier	Example Cat#
Tris-HCl	Example Supplier	Example Cat#
Sodium Chloride (NaCl)	Example Supplier	Example Cat#
Calcium Chloride (CaCl₂)	Example Supplier	Example Cat#
96-well black, flat-bottom microplates	Example Supplier	Example Cat#
Fluorescence microplate reader	N/A	N/A

Reagent Preparation

Table 1: Reagent Preparation

Reagent	Stock Concentration	Solvent	Storage
Boc-Leu-Ser-Thr-Arg-AMC	10 mM	DMSO	-20°C, protected from light
Activated Protein C	1 µM	Assay Buffer	-80°C
20S Proteasome	1 µM	Assay Buffer	-80°C
Assay Buffer (APC)	1X	DI Water	4°C
Assay Buffer (Proteasome)	1X	DI Water	4°C

• 10 mM Boc-Leu-Ser-Thr-Arg-AMC Stock Solution: Dissolve the required amount of Boc-Leu-Ser-Thr-Arg-AMC in anhydrous DMSO to achieve a final concentration of 10 mM. Vortex briefly to ensure complete dissolution. Store in small aliquots at -20°C and protect from light.

• Assay Buffer for Activated Protein C (APC): 50 mM Tris-HCl, 100 mM NaCl, 2 mM CaCl₂, pH 7.5.

• Assay Buffer for Proteasome: 20 mM Tris-HCl, 50 mM NaCl, pH 7.1 at 37°C.[4]

• Enzyme Working Solutions: On the day of the experiment, dilute the enzyme stock solution to the desired final concentration in the appropriate pre-warmed assay buffer. Keep the enzyme on ice until use.

Experimental Protocol

The following protocol is a general guideline and may require optimization depending on the specific enzyme and experimental conditions.

• Prepare the Microplate:

  • Add the appropriate assay buffer to all wells that will be used.

  • Include wells for a "no enzyme" control (substrate only) and a "no substrate" control (enzyme only) to determine background fluorescence.

  • For inhibitor studies, pre-incubate the enzyme with the inhibitor for a specified time (e.g., 15-30 minutes) before adding the substrate.[1]

• Set up the Reaction:

  • The following table provides an example of a reaction setup in a 96-well plate with a final volume of 100 µL.

  Table 2: Example Reaction Setup per Well

Component	Volume	Final Concentration
Assay Buffer	Variable	N/A
Enzyme Solution	50 µL (2X)	1X
Boc-LSTR-AMC Substrate	50 µL (2X)	10-100 µM
Total Volume	100 µL

• Fluorescence Measurement:

  • Immediately place the microplate into a fluorescence plate reader pre-heated to the desired temperature (e.g., 37°C).

  • Measure the fluorescence intensity kinetically over a specified period (e.g., 30-60 minutes) with readings taken every 1-2 minutes.

  • Use excitation and emission wavelengths in the range of 340-380 nm and 440-460 nm, respectively.[5][6][7][8]

Data Analysis

• Subtract Background: For each time point, subtract the average fluorescence intensity of the "no enzyme" control from the fluorescence intensity of the experimental wells.

• Determine Initial Velocity: Plot the background-subtracted fluorescence intensity against time. The initial, linear portion of this curve represents the initial reaction velocity (V₀). Calculate the slope of this linear portion, which corresponds to the rate of substrate hydrolysis (in RFU/min).

• Enzyme Kinetics (Optional): To determine the Michaelis-Menten constant (Km) and the maximum reaction velocity (Vmax), perform the assay with a fixed enzyme concentration and varying substrate concentrations. Plot the initial velocities against the corresponding substrate concentrations and fit the data to the Michaelis-Menten equation.

Signaling Pathway and Mechanism of Action

The enzymatic reaction involves the hydrolysis of the amide bond C-terminal to the arginine residue in the Boc-Leu-Ser-Thr-Arg-AMC substrate. This cleavage releases the highly fluorescent 7-amino-4-methylcoumarin (AMC) molecule.

Caption: Diagram showing the enzymatic reaction leading to the release of fluorescent AMC.

References

• 1. benchchem.com [benchchem.com]
• 2. Boc-Leu-Ser-Thr-Arg-AMC › PeptaNova [peptanova.de]
• 3. Boc-LSTR-AMC [cn.cellmano.com]
• 4. ubpbio.com [ubpbio.com]
• 5. Boc-LRR-AMC | TargetMol [targetmol.com]
• 6. caymanchem.com [caymanchem.com]
• 7. ubpbio.com [ubpbio.com]
• 8. bertin-bioreagent.cvmh.fr [bertin-bioreagent.cvmh.fr]

Application Notes and Protocols for the Boc-Leu-Ser-Thr-Arg-AMC Assay for Activated Protein C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Activated Protein C (APC) is a serine protease with crucial roles in regulating coagulation, inflammation, and cell survival.[1][2] Its activity is implicated in various physiological and pathological processes, making it a significant target for therapeutic intervention. The Boc-Leu-Ser-Thr-Arg-AMC (Boc-LSTR-AMC) assay is a sensitive and straightforward method for measuring the enzymatic activity of APC. This fluorogenic assay utilizes a synthetic peptide substrate that, when cleaved by APC, releases the fluorescent molecule 7-amino-4-methylcoumarin (B1665955) (AMC), allowing for the kinetic measurement of APC activity.

This document provides detailed application notes and protocols for utilizing the Boc-LSTR-AMC assay to study APC, including its enzymatic kinetics and the screening of potential inhibitors.

Principle of the Assay

The assay is based on the enzymatic cleavage of the peptide sequence Leu-Ser-Thr-Arg by activated protein C. The substrate, Boc-LSTR-AMC, is a non-fluorescent molecule. Upon hydrolysis of the amide bond between Arginine (Arg) and AMC by APC, the highly fluorescent AMC is released. The rate of AMC release is directly proportional to the APC enzymatic activity and can be monitored in real-time using a fluorescence plate reader.

Data Presentation

Table 1: Reagents and Materials

Reagent/Material	Supplier	Catalog No.	Storage
Boc-Leu-Ser-Thr-Arg-AMC	Various	e.g., PeptaNova 3112-v	-20°C, protect from light
Human Activated Protein C	Various	-	-20°C or -80°C
Tris-HCl	Various	-	Room Temperature
NaCl	Various	-	Room Temperature
CaCl₂	Various	-	Room Temperature
DMSO	Various	-	Room Temperature
96-well black microplates	Various	-	Room Temperature
Fluorescence microplate reader	N/A	-	N/A

Table 2: Recommended Instrument Settings

Parameter	Recommended Setting
Excitation Wavelength	340-360 nm
Emission Wavelength	440-460 nm
Read Mode	Kinetic
Temperature	37°C
Data Collection Interval	1-5 minutes

Note: Optimal excitation and emission wavelengths for AMC are approximately 350 nm and 450 nm, respectively, but can be instrument-dependent.

Experimental Protocols

Protocol 1: Preparation of Reagents

• Assay Buffer: Prepare a buffer solution containing 50 mM Tris-HCl, 100 mM NaCl, and 5 mM CaCl₂, adjusted to pH 7.5. This buffer should be stored at 4°C. Note: The optimal pH and ionic strength for the assay may need to be determined empirically.

• Substrate Stock Solution: Dissolve Boc-Leu-Ser-Thr-Arg-AMC in DMSO to a final concentration of 10 mM. Store this stock solution in small aliquots at -20°C, protected from light and moisture. Avoid repeated freeze-thaw cycles.[3]

• Activated Protein C Working Solution: Prepare a working solution of APC in the assay buffer. The final concentration of APC in the assay will depend on the specific activity of the enzyme lot and should be determined empirically to ensure a linear reaction rate over the desired time course. A starting concentration in the low nanomolar range is recommended.

Protocol 2: Standard APC Activity Assay

• Prepare a reaction mixture in a 96-well black microplate. For each well, add:

  • 50 µL of Assay Buffer

  • 25 µL of APC working solution

• Pre-incubate the plate at 37°C for 5-10 minutes.

• Prepare a working substrate solution by diluting the 10 mM Boc-LSTR-AMC stock solution in Assay Buffer to the desired final concentration. The optimal substrate concentration should be determined by performing a substrate titration curve to determine the Michaelis-Menten constant (Km). A common starting point is a concentration close to the expected Km.

• Initiate the reaction by adding 25 µL of the working substrate solution to each well.

• Immediately place the plate in a pre-warmed fluorescence microplate reader and begin kinetic measurements at an excitation of ~350 nm and an emission of ~450 nm. Record the fluorescence intensity every 1-5 minutes for 30-60 minutes.

• Data Analysis: Determine the reaction rate (velocity) by calculating the slope of the linear portion of the fluorescence versus time curve. The rate is typically expressed in relative fluorescence units (RFU) per minute.

Protocol 3: Determination of Inhibitor IC₅₀

• Prepare a serial dilution of the test inhibitor in Assay Buffer.

• In a 96-well black microplate, add:

  • 50 µL of Assay Buffer

  • 25 µL of APC working solution

  • 10 µL of the serially diluted inhibitor or vehicle control (e.g., DMSO at a final concentration not exceeding 1%).

• Incubate the plate at 37°C for 15-30 minutes to allow for inhibitor binding to the enzyme.

• Initiate the reaction by adding 15 µL of the working substrate solution (at a concentration near the Km).

• Immediately begin kinetic measurements as described in Protocol 2.

• Data Analysis: Calculate the initial reaction rates for each inhibitor concentration. Plot the percentage of inhibition versus the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Visualizations

Caption: Activated Protein C (APC) signaling pathway.

Caption: Experimental workflow for the APC activity assay.

Storage and Stability

The Boc-Leu-Ser-Thr-Arg-AMC substrate should be stored at -20°C and protected from light and moisture.[3] When stored properly as a lyophilized powder, it is stable for at least one year. Stock solutions in DMSO should be stored in aliquots at -20°C to avoid repeated freeze-thaw cycles and are typically stable for several months.[3]

Concluding Remarks

The Boc-Leu-Ser-Thr-Arg-AMC assay provides a robust and sensitive method for the characterization of activated protein C activity and for the screening of its inhibitors. The protocols provided herein serve as a comprehensive guide for researchers. It is important to note that optimal conditions, including enzyme and substrate concentrations, as well as buffer composition, may require empirical determination for specific experimental setups.

References

• 1. Protein C Assays [practical-haemostasis.com]
• 2. Activated protein C assays: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

Measuring the Trypsin-Like Activity of the Proteasome with Boc-Leu-Ser-Thr-Arg-AMC: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The ubiquitin-proteasome system (UPS) is a critical pathway for protein degradation in eukaryotic cells, playing a pivotal role in cellular processes such as cell cycle regulation, signal transduction, and apoptosis. The 26S proteasome, the central protease of this system, possesses multiple catalytic activities, including chymotrypsin-like, trypsin-like, and caspase-like activities. Dysregulation of proteasome activity is implicated in various diseases, including cancer and neurodegenerative disorders, making it a key target for drug discovery.

This document provides detailed application notes and protocols for measuring the trypsin-like activity of the proteasome using the fluorogenic substrate Boc-Leu-Ser-Thr-Arg-AMC (Boc-LSTR-AMC). Cleavage of the AMC (7-amino-4-methylcoumarin) group from the peptide backbone by the proteasome results in a quantifiable increase in fluorescence, providing a sensitive and direct measure of enzymatic activity.

Principle of the Assay

The assay is based on the enzymatic cleavage of the peptide substrate Boc-LSTR-AMC by the trypsin-like activity of the proteasome. The substrate consists of a peptide sequence (Leu-Ser-Thr-Arg) recognized by the β2 subunit of the 20S proteasome core. The peptide is conjugated to the fluorescent reporter molecule AMC, which is quenched in its peptide-bound form. Upon cleavage at the C-terminus of the arginine residue, free AMC is released, leading to a significant increase in fluorescence intensity. The rate of AMC release is directly proportional to the proteasome's trypsin-like activity and can be monitored kinetically using a fluorescence plate reader.

Data Presentation

General Assay Parameters

Parameter	Value	Reference
Substrate	Boc-Leu-Ser-Thr-Arg-AMC (Boc-LSTR-AMC)	[1]
Enzyme Source	Purified 26S Proteasome, Cell Lysates, Tissue Homogenates	[1]
Assay Type	Fluorometric, Kinetic	[1]
Excitation Wavelength	380-390 nm	[1]
Emission Wavelength	460 nm	[1]
Typical Substrate Concentration	100 µM	[1]
Specific Inhibitor	Bortezomib (for trypsin-like activity)	[1]

Representative Experimental Data

The following table summarizes typical results obtained from a proteasome activity assay using Boc-LSTR-AMC. Values are presented as specific activity, which is normalized to the total protein concentration in the sample.

Sample	Condition	Trypsin-Like Specific Activity (nmol/min/mg)	Reference
Rat Heart Cytosolic Lysate	Untreated	[Data not available in searched literature]	[1]
Rat Liver Cytosolic Lysate	Untreated	[Data not available in searched literature]	[1]
Purified Murine 20S Proteasome	Untreated	[Data not available in searched literature]	[1]

Note: While the referenced study utilized Boc-LSTR-AMC, specific activity values were presented graphically and not in a tabular format with precise numerical data. The study focused on the effects of different microplates on the assay results.

Kinetic Parameters

Experimental Protocols

I. Preparation of Reagents

1. Assay Buffer (50 mM Tris-HCl, 5 mM MgCl₂, 1 mM DTT, 100 µM ATP, pH 7.5)

• Tris-HCl: 6.06 g

• MgCl₂·6H₂O: 1.02 g

• Dissolve in ~900 mL of deionized water.

• Adjust pH to 7.5 with HCl.

• Bring the final volume to 1 L.

• Immediately before use, add DTT to a final concentration of 1 mM and ATP to a final concentration of 100 µM.

2. Boc-LSTR-AMC Stock Solution (10 mM)

• Dissolve the appropriate amount of Boc-LSTR-AMC in DMSO.

• Store in small aliquots at -20°C, protected from light.

3. AMC Standard Stock Solution (1 mM)

• Dissolve 7-Amino-4-methylcoumarin in DMSO to a final concentration of 1 mM.

• Store in small aliquots at -20°C, protected from light.

4. Proteasome Inhibitor Stock Solution (e.g., Bortezomib, 10 mM)

• Dissolve Bortezomib in DMSO to a final concentration of 10 mM.

• Store in small aliquots at -20°C.

II. Sample Preparation

A. Cultured Cells (Adherent or Suspension)

• Harvest cells and wash twice with ice-cold PBS.

• Resuspend the cell pellet in ice-cold Lysis Buffer (e.g., 50 mM HEPES, 10 mM KCl, 5 mM MgCl₂, 1 mM DTT, with or without a non-ionic detergent like 0.5% NP-40). Note: Do not use protease inhibitors in the lysis buffer.

• Incubate on ice for 30 minutes with occasional vortexing.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Collect the supernatant (cell lysate) and determine the protein concentration using a standard method (e.g., Bradford or BCA assay).

• Lysates can be used immediately or stored at -80°C.

B. Tissue Samples

• Excise and wash the tissue with ice-cold PBS to remove any blood.

• Mince the tissue into small pieces on ice.

• Homogenize the tissue in ice-cold Lysis Buffer using a Dounce or mechanical homogenizer.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Collect the supernatant and determine the protein concentration.

• Use immediately or store at -80°C.

III. Proteasome Activity Assay Protocol

• Prepare AMC Standard Curve:

  • Prepare a series of dilutions of the AMC stock solution in Assay Buffer to generate standards ranging from 0 to 100 pmol per well.

  • Add 100 µL of each standard to the wells of a black, flat-bottom 96-well plate.

• Set up the Assay Plate:

  • In separate wells of the 96-well plate, add your samples (cell lysate or purified proteasome) to a final volume of 50 µL with Assay Buffer. It is recommended to use 20-50 µg of total protein per well for cell lysates.

  • For each sample, prepare a parallel well containing a proteasome inhibitor (e.g., 100 µM Bortezomib) to measure non-proteasomal activity. Incubate for 15 minutes at 37°C.

  • Include a blank well containing only Assay Buffer.

• Initiate the Reaction:

  • Prepare a 2X working solution of Boc-LSTR-AMC (200 µM) in Assay Buffer.

  • Add 50 µL of the 2X Boc-LSTR-AMC working solution to each well to initiate the reaction (final concentration of 100 µM).

• Measure Fluorescence:

  • Immediately place the plate in a fluorescence microplate reader pre-heated to 37°C.

  • Measure the fluorescence intensity kinetically for 30-60 minutes, with readings taken every 1-2 minutes.

  • Use an excitation wavelength of 380-390 nm and an emission wavelength of 460 nm.

IV. Data Analysis

• Calculate the Rate of AMC Release:

  • For each sample, plot the relative fluorescence units (RFU) against time.

  • Determine the initial reaction velocity (V₀) from the linear portion of the curve (ΔRFU/Δtime).

• Determine Proteasome-Specific Activity:

  • Subtract the rate of the inhibitor-treated sample from the rate of the untreated sample to obtain the proteasome-specific rate.

  • Proteasome-Specific Rate = V₀ (untreated) - V₀ (inhibitor-treated)

• Quantify Proteasome Activity:

  • Use the AMC standard curve to convert the proteasome-specific rate (ΔRFU/min) to the amount of AMC released per minute (pmol/min or nmol/min).

  • Normalize the activity to the amount of protein in the sample to express the specific activity in units such as nmol/min/mg of protein.

Visualizations

Ubiquitin-Proteasome Signaling Pathway

Caption: The Ubiquitin-Proteasome Pathway for targeted protein degradation.

Experimental Workflow for Measuring Proteasome Activity

Caption: Workflow for the proteasome activity assay using Boc-LSTR-AMC.

Applications in Drug Discovery

The measurement of proteasome activity using Boc-LSTR-AMC is a valuable tool in drug discovery for several reasons:

• High-Throughput Screening (HTS): The fluorometric nature of the assay makes it amenable to HTS of large compound libraries to identify novel proteasome inhibitors or activators.

• Mechanism of Action Studies: This assay can be used to characterize the selectivity of compounds for the trypsin-like activity of the proteasome compared to other catalytic activities.

• Structure-Activity Relationship (SAR) Studies: It allows for the rapid evaluation of the potency of a series of related compounds to guide medicinal chemistry efforts in optimizing lead compounds.

• Cell-Based Assays: The protocol can be adapted to measure proteasome activity in various cancer cell lines to assess the cellular potency of potential drug candidates.

Troubleshooting

Issue	Possible Cause	Solution
High Background Fluorescence	Substrate degradation due to light exposure or contamination.	Prepare fresh substrate solution and protect from light. Use a plate reader with appropriate filters.
Non-specific cleavage by other proteases.	Include a proteasome-specific inhibitor control (e.g., Bortezomib) to determine the background.
Low Signal or No Activity	Inactive enzyme.	Ensure proper sample handling and storage to maintain enzyme activity. Use a positive control (e.g., purified proteasome or a cell line with known high proteasome activity).
Incorrect buffer conditions.	Verify the pH and composition of the assay buffer.
Non-linear Reaction Rate	Substrate depletion.	Use a lower concentration of the enzyme or a higher concentration of the substrate. Ensure the analysis is performed on the initial linear phase of the reaction.
Enzyme instability.	Optimize assay conditions (e.g., temperature, buffer components) to ensure enzyme stability throughout the assay.

Conclusion

The use of Boc-Leu-Ser-Thr-Arg-AMC provides a sensitive and specific method for quantifying the trypsin-like activity of the proteasome. The detailed protocols and application notes presented here offer a comprehensive guide for researchers in academia and industry to reliably measure this important enzymatic activity, facilitating a deeper understanding of the ubiquitin-proteasome system and aiding in the discovery of novel therapeutics targeting this pathway.

References

• 1. ubpbio.com [ubpbio.com]

Application Notes and Protocols for Boc-Leu-Ser-Thr-Arg-AMC

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-Leu-Ser-Thr-Arg-AMC (t-Butyloxycarbonyl-L-leucyl-L-seryl-L-threonyl-L-arginyl-7-amino-4-methylcoumarin) is a fluorogenic peptide substrate utilized in the sensitive detection of proteolytic activity. Upon cleavage of the amide bond C-terminal to the arginine residue by a target protease, the highly fluorescent 7-amino-4-methylcoumarin (B1665955) (AMC) moiety is released. The resulting increase in fluorescence intensity, measured at an excitation wavelength of approximately 380 nm and an emission wavelength of around 460 nm, allows for the quantitative determination of enzyme activity. This substrate is particularly useful for studying enzymes with trypsin-like specificity, including Activated Protein C (APC), the proteasome, and trypsin itself.[1] These application notes provide detailed protocols for the use of Boc-Leu-Ser-Thr-Arg-AMC in assessing the activity of these key enzymes.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the enzymatic cleavage of Boc-Leu-Ser-Thr-Arg-AMC. It is important to note that while kinetic data for Activated Protein C is available, specific Michaelis-Menten constants (Km and Vmax) for the proteasome and trypsin with this particular substrate are not readily found in the reviewed literature. The working concentrations provided for the proteasome and trypsin are based on protocols for structurally similar substrates and should be optimized for specific experimental conditions.

Enzyme	Recommended Working Concentration	Km	Vmax or kcat	Optimal pH	Key Activators/Cofactors
Activated Protein C (APC)	10 - 100 µM (starting point)	0.33 mM	8.4 s⁻¹ (kcat)	8.5	Ca²⁺ (1 mM), NaCl (0.1 M)
Proteasome (Trypsin-like activity)	50 - 200 µM	Data not available	Data not available	7.1 - 8.0	ATP (for 26S)
Trypsin	10 - 200 µM	Data not available	Data not available	7.4 - 8.0	Ca²⁺ (10-20 mM)

Experimental Protocols

Preparation of Stock Solutions

• Substrate Stock Solution (10 mM): Dissolve the appropriate amount of Boc-Leu-Ser-Thr-Arg-AMC in dimethyl sulfoxide (B87167) (DMSO) to achieve a final concentration of 10 mM. For example, for a molecular weight of approximately 847 g/mol (trifluoroacetate salt), dissolve 8.47 mg in 1 mL of DMSO. Mix thoroughly by vortexing. Store the stock solution in aliquots at -20°C, protected from light. Avoid repeated freeze-thaw cycles.

• Enzyme Solutions: Prepare stock solutions of Activated Protein C, purified 20S or 26S proteasome, or trypsin in an appropriate buffer (e.g., Tris-HCl, HEPES) on ice. The final concentration of the enzyme in the assay will depend on its purity and activity and should be determined empirically.

• AMC Standard Stock Solution (1 mM): Dissolve 7-amino-4-methylcoumarin in DMSO to a final concentration of 1 mM. This stock will be used to generate a standard curve to quantify the amount of released AMC.

Assay for Activated Protein C (APC) Activity

This protocol is designed for a 96-well plate format and can be adapted for other formats.

Materials:

• Boc-Leu-Ser-Thr-Arg-AMC stock solution (10 mM in DMSO)

• Activated Protein C

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 1 mM CaCl₂, pH 8.5

• Black, flat-bottom 96-well microplate

• Fluorescence microplate reader

Procedure:

• Prepare AMC Standard Curve: In a 96-well plate, prepare a serial dilution of the AMC standard stock solution in Assay Buffer to generate concentrations ranging from 0 to 20 µM.

• Prepare Reaction Mix: For each reaction, prepare a master mix containing the appropriate volume of Assay Buffer and the desired final concentration of Boc-Leu-Ser-Thr-Arg-AMC (e.g., 50 µM).

• Initiate the Reaction: Add the diluted Activated Protein C to the wells containing the reaction mix. The final volume in each well should be consistent (e.g., 100 µL). Include a negative control with no enzyme.

• Incubation: Incubate the plate at 37°C, protected from light.

• Measurement: Measure the fluorescence intensity at regular intervals (e.g., every 1-5 minutes for 30-60 minutes) using a fluorescence plate reader with excitation at ~380 nm and emission at ~460 nm.

• Data Analysis:

  • Plot the fluorescence intensity of the AMC standards versus concentration to generate a standard curve.

  • For the enzymatic reactions, determine the initial reaction velocity (V₀) from the linear portion of the fluorescence versus time plot.

  • Convert the V₀ from fluorescence units per minute to moles of AMC released per minute using the standard curve.

  • Enzyme activity can be expressed as µmol/min/mg of protein.

Assay for Proteasome (Trypsin-Like) Activity

This protocol is adapted from methods using the similar substrate Boc-Leu-Arg-Arg-AMC and is suitable for measuring the trypsin-like activity of the 20S or 26S proteasome.[2][3]

Materials:

• Boc-Leu-Ser-Thr-Arg-AMC stock solution (10 mM in DMSO)

• Purified 20S or 26S proteasome or cell lysate

• Assay Buffer: 50 mM Tris-HCl, 50 mM NaCl, 1 mM MgCl₂, 1 mM DTT, pH 7.5 (for 26S proteasome, add 1 mM ATP)

• Proteasome inhibitor (e.g., MG132) for control wells

• Black, flat-bottom 96-well microplate

• Fluorescence microplate reader

Procedure:

• Prepare AMC Standard Curve: As described in the APC assay protocol.

• Prepare Samples: If using cell lysates, prepare them in a suitable lysis buffer without protease inhibitors.

• Set up Reactions: In a 96-well plate, add the proteasome-containing sample. For inhibitor controls, pre-incubate the sample with a proteasome inhibitor (e.g., 20 µM MG132) for 15-30 minutes at 37°C.

• Initiate the Reaction: Add the Boc-Leu-Ser-Thr-Arg-AMC substrate to each well to a final concentration of 50-200 µM.

• Incubation and Measurement: Incubate at 37°C and measure fluorescence kinetically as described for the APC assay.

• Data Analysis:

  • Generate an AMC standard curve.

  • Calculate the rate of AMC release for each sample.

  • The specific proteasome activity is the difference between the rate in the absence and presence of the proteasome inhibitor.

Assay for Trypsin Activity

This protocol provides a general method for measuring trypsin activity.

Materials:

• Boc-Leu-Ser-Thr-Arg-AMC stock solution (10 mM in DMSO)

• Trypsin

• Assay Buffer: 50 mM Tris-HCl, 20 mM CaCl₂, pH 8.0

• Black, flat-bottom 96-well microplate

• Fluorescence microplate reader

Procedure:

• Prepare AMC Standard Curve: As described in the APC assay protocol.

• Prepare Reaction Wells: Add Assay Buffer to the wells of a 96-well plate.

• Add Substrate: Add Boc-Leu-Ser-Thr-Arg-AMC to each well to the desired final concentration (e.g., 100 µM).

• Initiate the Reaction: Add a small volume of diluted trypsin solution to start the reaction. Include a substrate-only control.

• Incubation and Measurement: Incubate at 37°C and measure fluorescence kinetically as described in the previous protocols.

• Data Analysis: Calculate the rate of AMC production from the standard curve and determine the trypsin activity.

Visualizations

Experimental Workflow

Caption: General workflow for protease activity assays using Boc-Leu-Ser-Thr-Arg-AMC.

Signaling Pathways

Activated Protein C (APC) Signaling

References

• 1. Boc-Leu-Ser-Thr-Arg-AMC › PeptaNova [peptanova.de]
• 2. ubpbio.com [ubpbio.com]
• 3. ubpbio.com [ubpbio.com]

Optimizing Proteolytic Enzyme Assays: Application Notes and Protocols for Boc-Leu-Ser-Thr-Arg-AMC

For Researchers, Scientists, and Drug Development Professionals

Introduction

The fluorogenic substrate Boc-Leu-Ser-Thr-Arg-AMC is a valuable tool for the sensitive and specific measurement of various serine protease activities. Cleavage of the amide bond C-terminal to the arginine residue by a target protease releases the highly fluorescent 7-amino-4-methylcoumarin (B1665955) (AMC) molecule, providing a direct and continuous measure of enzymatic activity. This substrate is recognized by several key proteases, including Trypsin, Activated Protein C (APC), and the proteasome. The efficiency and accuracy of assays employing Boc-Leu-Ser-Thr-Arg-AMC are critically dependent on the optimization of buffer conditions. This document provides detailed application notes and protocols to guide researchers in establishing optimal assay conditions for these enzymes.

Principle of the Assay

The enzymatic reaction involves the hydrolysis of the non-fluorescent substrate, Boc-Leu-Ser-Thr-Arg-AMC, to release the fluorescent AMC moiety. The rate of this reaction is proportional to the concentration of the active enzyme in the sample. The fluorescence of the liberated AMC can be monitored over time using a fluorometer, with excitation typically around 360-380 nm and emission in the 440-460 nm range.

Key Enzymes and Their Signaling Pathways

Trypsin: A well-characterized serine protease found in the digestive system, it plays a crucial role in protein digestion by hydrolyzing peptide bonds after lysine (B10760008) or arginine residues. Its activity is fundamental in various physiological processes, and its dysregulation is implicated in pancreatitis and other diseases.

Activated Protein C (APC): A pivotal enzyme in the regulation of blood coagulation, APC is a serine protease that proteolytically inactivates Factors Va and VIIIa, thus downregulating thrombin generation. It also possesses anti-inflammatory and cytoprotective properties, making it a key player in hemostasis and inflammation.

Proteasome: A large, multi-catalytic protease complex responsible for the degradation of ubiquitinated proteins, thereby regulating a vast array of cellular processes, including cell cycle progression, signal transduction, and apoptosis. The trypsin-like activity of the proteasome is one of its three major proteolytic activities.

Optimal Buffer Conditions

The enzymatic activity of Trypsin, Activated Protein C, and the proteasome is highly sensitive to the composition of the assay buffer, including pH, ionic strength, and the presence of specific cofactors or additives. The following tables summarize recommended buffer conditions for assays utilizing Boc-Leu-Ser-Thr-Arg-AMC.

Table 1: Recommended Buffer Conditions for Trypsin Assay

Buffer Component	Concentration Range	Optimal pH	Key Additives	Notes
Tris-HCl	10-100 mM	7.4 - 8.0	10-20 mM CaCl₂	Calcium ions are crucial for the stability and optimal activity of trypsin.[1][2] The optimal pH for trypsin activity is generally in the slightly alkaline range.[3][4]

Table 2: Recommended Buffer Conditions for Activated Protein C (APC) Assay

Buffer Component	Concentration Range	Optimal pH	Key Additives	Notes
Tris-HCl or HEPES	20-50 mM	7.5 - 8.5	2-5 mM CaCl₂, 0.1% BSA	Calcium is essential for the activity of APC. Bovine Serum Albumin (BSA) is often included to prevent non-specific binding of the enzyme to reaction vessels.

Table 3: Recommended Buffer Conditions for Proteasome (Trypsin-Like Activity) Assay

Buffer Component	Concentration Range	Optimal pH	Key Additives	Notes
Tris-HCl or HEPES	20-50 mM	~7.5	1-5 mM MgCl₂, 1 mM DTT, 1 mM ATP (for 26S)	For assaying the 26S proteasome, ATP is required for its regulatory particle function.[5][6][7] MgCl₂ is a common cofactor, and DTT helps maintain a reducing environment.[5][6][7] For the 20S proteasome, a simpler buffer without ATP can be used.[7]

Experimental Protocols

Materials and Reagents

• Boc-Leu-Ser-Thr-Arg-AMC substrate

• Purified enzyme (Trypsin, Activated Protein C, or Proteasome)

• Assay Buffer (specific to the enzyme, see tables above)

• 96-well, black, flat-bottom microplates

• Fluorescence microplate reader with excitation at ~380 nm and emission at ~460 nm

• DMSO for substrate stock solution preparation

Preparation of Reagents

• Substrate Stock Solution: Prepare a 10 mM stock solution of Boc-Leu-Ser-Thr-Arg-AMC in DMSO. Store this stock solution at -20°C, protected from light.

• Enzyme Working Solution: On the day of the experiment, dilute the purified enzyme to the desired concentration in the appropriate ice-cold assay buffer. The optimal enzyme concentration should be determined empirically but should result in a linear rate of fluorescence increase over the desired assay time.

• Substrate Working Solution: Dilute the substrate stock solution in the assay buffer to the desired final concentration. The optimal substrate concentration is typically at or near the Michaelis constant (Km) for the enzyme. A common starting concentration is 10-100 µM.

General Assay Procedure

• Plate Setup: Add the appropriate volume of assay buffer to the wells of a 96-well black microplate.

• Enzyme Addition: Add the diluted enzyme working solution to each well.

• Reaction Initiation: To start the reaction, add the substrate working solution to each well. The final volume in each well should be consistent (e.g., 100 or 200 µL).

• Fluorescence Measurement: Immediately place the microplate in a fluorescence plate reader pre-equilibrated to the desired temperature (typically 37°C).

• Data Acquisition: Measure the fluorescence intensity kinetically over a set period (e.g., 30-60 minutes) with readings taken every 1-2 minutes.

Data Analysis

• Calculate Initial Velocity: Determine the initial reaction velocity (V₀) for each reaction by plotting fluorescence units (RFU) versus time. The V₀ is the slope of the initial linear portion of this curve.

• Enzyme Activity Calculation: The enzyme activity can be expressed in terms of the rate of substrate hydrolysis (e.g., pmol of AMC released per minute per mg of enzyme). This requires the generation of a standard curve using known concentrations of free AMC.

• Kinetic Parameter Determination: To determine the Michaelis-Menten constant (Km) and maximum velocity (Vmax), perform the assay with a range of substrate concentrations and fit the initial velocity data to the Michaelis-Menten equation.

Visualizations

Caption: Enzymatic cleavage of Boc-Leu-Ser-Thr-Arg-AMC.

Caption: General workflow for the Boc-Leu-Ser-Thr-Arg-AMC assay.

Conclusion

The Boc-Leu-Ser-Thr-Arg-AMC fluorogenic substrate provides a robust and sensitive method for assaying the activity of trypsin, activated protein C, and the proteasome. Careful optimization of buffer conditions, including pH and the concentration of key additives, is paramount for obtaining accurate and reproducible results. The protocols and recommendations provided in these application notes serve as a comprehensive guide for researchers to develop and perform reliable enzymatic assays for applications in basic research and drug discovery.

References

• 1. Maximizing Cumulative Trypsin Activity with Calcium at Elevated Temperature for Enhanced Bottom-Up Proteome Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Designing Protease Sensors for Real-time Imaging of Trypsin Activation in Pancreatic Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The ATP/Mg2+ Balance Affects the Degradation of Short Fluorogenic Substrates by the 20S Proteasome - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Crude and purified proteasome activity assays are affected by type of microplate - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the AMC Fluorophore

Audience: Researchers, scientists, and drug development professionals.

Introduction

7-Amino-4-methylcoumarin (AMC) is a versatile and widely used blue fluorescent dye.[1] Its derivatives are particularly valuable as fluorogenic substrates for a variety of enzymatic assays, including those for proteases and hydrolases.[2][3] The core principle of these assays lies in the "turn-on" fluorescence mechanism. When AMC is conjugated to a substrate, such as a peptide, its fluorescence is quenched.[2] Enzymatic cleavage of the substrate releases free AMC, leading to a significant increase in fluorescence intensity that can be readily measured.[2][3] This property provides a high signal-to-noise ratio, making AMC-based assays highly sensitive and suitable for high-throughput screening.[2]

Photophysical and Chemical Properties of AMC

The photophysical properties of AMC are crucial for designing and executing fluorescence-based experiments. The following table summarizes the key quantitative data for AMC.

Property	Value	Source(s)
CAS Number	26093-31-2	[3][4][5][6]
Molecular Formula	C₁₀H₉NO₂	[3][5][6]
Molecular Weight	175.18 g/mol	[6]
Excitation Maximum (λex)	341-365 nm	[1][5][7]
Emission Maximum (λem)	440-460 nm	[1][7][8]
Molar Extinction Coefficient (ε)	17,800 M⁻¹cm⁻¹ (in Ethanol)
Quantum Yield (Φ)	~0.5 (in Ethanol)	[9]

Principle of AMC-Based Fluorogenic Assays

The utility of AMC in enzyme assays stems from the significant change in its fluorescence upon enzymatic activity. This "turn-on" mechanism is a form of static quenching.

References

• 1. FluoroFinder [app.fluorofinder.com]
• 2. benchchem.com [benchchem.com]
• 3. scbt.com [scbt.com]
• 4. peptide.com [peptide.com]
• 5. caymanchem.com [caymanchem.com]
• 6. chemscene.com [chemscene.com]
• 7. Spectrum [AMC (7-Amino-4-methylcoumarin)] | AAT Bioquest [aatbio.com]
• 8. adipogen.com [adipogen.com]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for Boc-Leu-Ser-Thr-Arg-AMC Kinetic Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

The fluorogenic substrate Boc-Leu-Ser-Thr-Arg-AMC (Boc-LSTR-AMC) is a valuable tool for studying the kinetic activity of several serine proteases. This peptide sequence is recognized and cleaved by enzymes such as Activated Protein C (APC), the trypsin-like (β2) subunit of the proteasome, and trypsin.[1] Upon enzymatic cleavage at the C-terminal side of the arginine residue, the highly fluorescent molecule 7-amino-4-methylcoumarin (B1665955) (AMC) is released. The resulting increase in fluorescence intensity can be monitored in real-time to determine enzyme activity. This continuous, high-throughput compatible assay is essential for enzyme characterization, inhibitor screening, and mechanistic studies in various fields, including drug discovery, hematology, and cell biology.

Principle of the Assay

The Boc-LSTR-AMC substrate consists of a tetrapeptide sequence (Leu-Ser-Thr-Arg) linked to the fluorophore AMC. In its intact form, the fluorescence of AMC is quenched. When a target protease cleaves the amide bond between arginine and AMC, the fluorophore is released, leading to a significant increase in its fluorescence quantum yield. The rate of this increase is directly proportional to the enzymatic activity under initial velocity conditions. The fluorescence of free AMC is typically measured with an excitation wavelength of 340-380 nm and an emission wavelength of 440-460 nm.

Data Presentation

A comprehensive understanding of the interaction between an enzyme and its substrate is critical for any kinetic assay. This is typically achieved by determining the Michaelis-Menten kinetic parameters, namely the Michaelis constant (Km) and the maximum velocity (Vmax). Km represents the substrate concentration at which the reaction rate is half of Vmax and is an inverse measure of the substrate's affinity for the enzyme. Vmax is the maximum rate of the reaction when the enzyme is saturated with the substrate.

Enzyme	Substrate	Km (µM)	Vmax (RFU/s)	Kcat (s⁻¹)	Kcat/Km (M⁻¹s⁻¹)
Activated Protein C (APC)	Boc-Leu-Ser-Thr-Arg-AMC	TBD	TBD	TBD	TBD
20S/26S Proteasome (β2 subunit)	Boc-Leu-Ser-Thr-Arg-AMC	TBD	TBD	TBD	TBD
Trypsin	Boc-Leu-Ser-Thr-Arg-AMC	TBD	TBD	TBD	TBD

TBD: To Be Determined experimentally.

Experimental Protocols

Materials and Reagents

• Boc-Leu-Ser-Thr-Arg-AMC substrate

• Purified enzyme (Activated Protein C, 20S/26S Proteasome, or Trypsin)

• Assay Buffer (enzyme-specific, see below)

• Dimethyl sulfoxide (B87167) (DMSO) for substrate stock solution

• Black, flat-bottom 96-well microplates

• Fluorescence microplate reader with excitation at ~360 nm and emission at ~460 nm

• Enzyme-specific inhibitors for control experiments (e.g., MG132 for proteasome)

Reagent Preparation

• Substrate Stock Solution: Prepare a 10 mM stock solution of Boc-Leu-Ser-Thr-Arg-AMC in DMSO. Store in small aliquots at -20°C, protected from light.

• Enzyme Working Solution: Prepare a working solution of the enzyme in the appropriate assay buffer. The optimal concentration should be determined empirically but is typically in the nanomolar range. Keep the enzyme on ice.

• Assay Buffers:

  • Activated Protein C (APC) Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM CaCl₂, 0.01% Tween-20, pH 8.0.

  • Proteasome Assay Buffer (26S): 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM DTT, 100 µM ATP, pH 7.5.

  • Trypsin Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 10 mM CaCl₂, pH 8.0.[2]

General Kinetic Assay Protocol

• Prepare the Microplate: Add 50 µL of the appropriate assay buffer to each well of a black 96-well microplate.

• Add Enzyme: Add 25 µL of the enzyme working solution to each well. For control wells, add 25 µL of assay buffer without the enzyme (substrate blank) or 25 µL of enzyme pre-incubated with a specific inhibitor.

• Pre-incubate: Incubate the plate at the desired assay temperature (typically 37°C) for 5-10 minutes to allow the temperature to equilibrate.

• Initiate the Reaction: Add 25 µL of a working solution of Boc-Leu-Ser-Thr-Arg-AMC (prepared by diluting the stock solution in assay buffer) to each well to initiate the reaction. The final substrate concentration should ideally be varied to determine kinetic parameters (e.g., 0.1 to 10 times the expected Km). A common starting concentration for general activity assays is 50-200 µM.[3]

• Measure Fluorescence: Immediately place the microplate in a pre-warmed fluorescence plate reader. Measure the increase in fluorescence intensity over time (kinetic mode) for at least 15-30 minutes, taking readings every 30-60 seconds. Use an excitation wavelength of ~360 nm and an emission wavelength of ~460 nm.

Data Analysis

• Calculate Initial Velocity: For each substrate concentration, determine the initial reaction velocity (V₀) by plotting the relative fluorescence units (RFU) against time. The V₀ is the slope of the linear portion of this curve.

• Determine Kinetic Parameters: Plot the initial velocities (V₀) against the corresponding substrate concentrations. Fit the data to the Michaelis-Menten equation using a non-linear regression software to determine the Km and Vmax values.

Mandatory Visualizations

Signaling Pathway

Caption: Activated Protein C (APC) signaling pathway.

Experimental Workflow

Caption: Experimental workflow for the Boc-LSTR-AMC kinetic assay.

References

• 1. Boc-Leu-Ser-Thr-Arg-AMC › PeptaNova [peptanova.de]
• 2. Designing Protease Sensors for Real-time Imaging of Trypsin Activation in Pancreatic Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ubpbio.com [ubpbio.com]

Application Notes and Protocols for the Use of Boc-Leu-Ser-Thr-Arg-AMC in a 96-Well Plate Format

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-Leu-Ser-Thr-Arg-AMC (Boc-LSTR-AMC) is a fluorogenic peptide substrate utilized for the sensitive and continuous measurement of protease activity. This tetrapeptide, with a 7-amido-4-methylcoumarin (AMC) group, is recognized and cleaved by specific proteases, releasing the highly fluorescent AMC moiety. The increase in fluorescence intensity is directly proportional to the enzymatic activity, making it an invaluable tool for enzyme kinetics, inhibitor screening, and high-throughput screening (HTS) applications in a 96-well plate format.

This document provides detailed application notes and protocols for the use of Boc-LSTR-AMC in assays for two key enzyme systems: the 26S Proteasome (Trypsin-like activity) and Activated Protein C (APC) .

Principle of the Assay

The fundamental principle of the assay lies in the enzymatic cleavage of the amide bond between the arginine (Arg) residue of the peptide and the AMC fluorophore. In its bound state, the fluorescence of AMC is quenched. Upon proteolytic cleavage, the free AMC fluoresces brightly when excited with ultraviolet light (typically around 350-380 nm), with a corresponding emission peak at approximately 440-460 nm.

Applications

• Enzyme Activity Measurement: Quantify the activity of the 26S proteasome and Activated Protein C in purified enzyme preparations or cell lysates.[1]

• Inhibitor Screening: Screen compound libraries to identify potential inhibitors of these enzymes for drug discovery and development.

• Kinetic Studies: Determine key kinetic parameters such as Km and Vmax to characterize enzyme-substrate interactions and inhibitor mechanisms.

Data Presentation

Table 1: Substrate and Enzyme Properties

Parameter	Boc-Leu-Ser-Thr-Arg-AMC	26S Proteasome (Trypsin-like)	Activated Protein C (APC)
Molecular Formula	C₃₄H₅₂N₈O₁₀	N/A	N/A
Molecular Weight	732.83 g/mol	N/A	N/A
Excitation Wavelength	~350-380 nm	N/A	N/A
Emission Wavelength	~440-460 nm	N/A	N/A
Typical Substrate Conc.	50-200 µM	100 µM[1]	Varies (start with 10-100 µM)
Known Inhibitors	N/A	MG132, Bortezomib[2]	Dabigatran[3]

Table 2: Typical Reagent Concentrations for 96-Well Plate Assays

Reagent	26S Proteasome Assay (per well)	Activated Protein C Assay (per well)
Final Substrate Concentration	100 µM[1]	10-100 µM
Final Enzyme Concentration	Varies (empirically determined)	Varies (empirically determined)
Final Inhibitor Concentration (for control)	20-100 µM (e.g., Bortezomib)[4]	Varies (empirically determined)
Total Reaction Volume	100 µL[1]	50-100 µL

Experimental Protocols

Preparation of Reagents

1. Boc-LSTR-AMC Stock Solution (e.g., 10 mM):

• Boc-LSTR-AMC is typically soluble in dimethyl sulfoxide (B87167) (DMSO).[5]

• To prepare a 10 mM stock solution, dissolve the appropriate amount of the lyophilized peptide in DMSO. For example, for 1 mg of the substrate (MW = 732.83 g/mol ), add approximately 136 µL of DMSO.

• Vortex thoroughly to ensure complete dissolution.

• Store the stock solution in aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles. Protect from light.

2. Assay Buffer:

• For 26S Proteasome Assay: A common buffer is 20 mM Tris, pH 7.5.[1]

• For Activated Protein C Assay: A suitable buffer is typically a Tris-based buffer, for example, 50 mM Tris-HCl, 100 mM NaCl, 2.5 mM CaCl₂, 0.1% BSA, pH 7.5. The exact composition may need optimization.

3. Enzyme Preparation:

• Reconstitute or dilute the purified 26S proteasome or Activated Protein C to the desired concentration in the appropriate assay buffer. The optimal concentration should be determined empirically to ensure a linear reaction rate over the desired time course.

4. Inhibitor Stock Solution:

• Prepare a stock solution of a known inhibitor (e.g., Bortezomib for the proteasome) in a suitable solvent (e.g., DMSO) at a concentration that is at least 100-fold higher than the final desired concentration in the assay.

Protocol 1: 26S Proteasome (Trypsin-like Activity) Assay in a 96-Well Plate

This protocol is adapted for measuring the trypsin-like activity of the 26S proteasome.[1]

Materials:

• Black, flat-bottom 96-well microplate

• Multi-channel pipette

• Fluorometric microplate reader with excitation at ~380 nm and emission at ~460 nm

• Boc-LSTR-AMC stock solution (10 mM in DMSO)

• 26S Proteasome enzyme

• Proteasome inhibitor (e.g., Bortezomib)

• Assay Buffer (20 mM Tris, pH 7.5)

Procedure:

• Prepare Working Solutions:

  • Substrate Working Solution (e.g., 200 µM): Dilute the 10 mM Boc-LSTR-AMC stock solution 1:50 in Assay Buffer. Prepare this solution fresh and protect it from light.

  • Enzyme Working Solution: Dilute the 26S proteasome to the desired concentration in Assay Buffer.

  • Inhibitor Working Solution (for negative controls): Dilute the inhibitor stock to a concentration that is 2-fold the final desired concentration in Assay Buffer.

• Assay Plate Setup (Total Volume per well = 100 µL):

  • Sample Wells: Add 50 µL of the Enzyme Working Solution.

  • Inhibitor Control Wells: Add 50 µL of the Enzyme Working Solution pre-incubated with the inhibitor for a specified time (e.g., 15-30 minutes).

  • Substrate Blank Wells: Add 50 µL of Assay Buffer.

• Initiate the Reaction:

  • Add 50 µL of the Substrate Working Solution to all wells.

• Kinetic Measurement:

  • Immediately place the plate in the fluorometric microplate reader.

  • Measure the fluorescence intensity (Excitation: ~380 nm, Emission: ~460 nm) every 1-2 minutes for a period of 30-60 minutes at a constant temperature (e.g., 37°C).

• Data Analysis:

  • Plot the fluorescence intensity versus time for each well.

  • Determine the initial reaction velocity (V₀) from the linear portion of the curve.

  • Subtract the rate of the substrate blank from all other readings.

  • Calculate the percent inhibition for the inhibitor control wells.

Protocol 2: Activated Protein C (APC) Assay in a 96-Well Plate

This is a general protocol that can be adapted for the use of Boc-LSTR-AMC with Activated Protein C.[3]

Materials:

• Black, flat-bottom 96-well microplate

• Multi-channel pipette

• Fluorometric microplate reader with excitation at ~380 nm and emission at ~460 nm

• Boc-LSTR-AMC stock solution (10 mM in DMSO)

• Activated Protein C enzyme

• APC inhibitor (optional, for control)

• Assay Buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 2.5 mM CaCl₂, 0.1% BSA, pH 7.5)

Procedure:

• Prepare Working Solutions:

  • Substrate Working Solution (e.g., 20 µM): Dilute the 10 mM Boc-LSTR-AMC stock solution 1:500 in Assay Buffer. The optimal concentration should be determined based on the Km value. Prepare fresh and protect from light.

  • Enzyme Working Solution: Dilute Activated Protein C to the desired concentration in Assay Buffer.

  • Inhibitor Working Solution (optional): Prepare a 2-fold concentrated solution of the inhibitor in Assay Buffer.

• Assay Plate Setup (Total Volume per well = 100 µL):

  • Sample Wells: Add 50 µL of the Enzyme Working Solution.

  • Inhibitor Control Wells (optional): Add 50 µL of the Enzyme Working Solution pre-incubated with the inhibitor.

  • Substrate Blank Wells: Add 50 µL of Assay Buffer.

• Initiate the Reaction:

  • Add 50 µL of the Substrate Working Solution to all wells.

• Kinetic Measurement:

  • Immediately place the plate in the fluorometric microplate reader.

  • Measure the fluorescence intensity (Excitation: ~380 nm, Emission: ~460 nm) at regular intervals (e.g., every 1-2 minutes) for 30-60 minutes at a constant temperature (e.g., 37°C).

• Data Analysis:

  • Follow the same data analysis steps as outlined in the 26S Proteasome Assay protocol.

Mandatory Visualizations

Signaling Pathways and Experimental Workflow

Caption: Ubiquitin-Proteasome Pathway for Protein Degradation.

Caption: Activated Protein C (APC) Signaling Pathways.

Caption: General 96-Well Plate Fluorogenic Assay Workflow.

References

• 1. Crude and purified proteasome activity assays are affected by type of microplate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Proteasome Assay in Cell Lysates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bpsbioscience.com [bpsbioscience.com]
• 4. ubpbio.com [ubpbio.com]
• 5. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Boc-Leu-Ser-Thr-Arg-AMC in High-Throughput Screening

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-Leu-Ser-Thr-Arg-AMC (t-Butyloxycarbonyl-L-leucyl-L-seryl-L-threonyl-L-arginine-4-methylcoumaryl-7-amide) is a highly sensitive fluorogenic substrate utilized in the characterization of certain proteases and the high-throughput screening (HTS) of their inhibitors. This synthetic peptide sequence is specifically recognized and cleaved by enzymes with trypsin-like activity, releasing the fluorescent molecule 7-amino-4-methylcoumarin (B1665955) (AMC). The resulting increase in fluorescence intensity provides a direct measure of enzymatic activity, making it an invaluable tool in drug discovery and biochemical research.

This document provides detailed application notes and protocols for the use of Boc-Leu-Ser-Thr-Arg-AMC in HTS assays, with a primary focus on two key enzymatic targets: Activated Protein C (APC) and the 20S/26S Proteasome.

Principle of the Assay

The core of the assay lies in the enzymatic cleavage of the amide bond between the arginine residue of the peptide and the AMC fluorophore. In its substrate-bound form, AMC exhibits minimal fluorescence. Upon enzymatic hydrolysis, free AMC is liberated, which fluoresces intensely upon excitation. This fluorescence can be monitored over time to determine the rate of the enzymatic reaction.

Target Enzymes and Applications

Boc-Leu-Ser-Thr-Arg-AMC is a substrate for proteases that preferentially cleave after an arginine residue. The primary enzymes of interest for HTS applications are:

• Activated Protein C (APC): An essential serine protease in the anticoagulant pathway with cytoprotective and anti-inflammatory properties. Inhibitors of APC are of interest in various therapeutic areas.

• Proteasome (Trypsin-Like Activity): A multi-catalytic protease complex responsible for protein degradation in eukaryotic cells. The trypsin-like activity of the proteasome is a target for cancer therapeutics.[1]

Data Presentation

Enzyme Kinetic Parameters

The following table summarizes the known kinetic constants for the hydrolysis of Boc-Leu-Ser-Thr-Arg-AMC by bovine Activated Protein C.[2]

Enzyme	Km (μM)	kcat (s-1)	Optimal pH	Required Ions
Bovine Activated Protein C	330	8.4	8.5	0.1 M NaCl, 1 mM CaCl2

HTS Assay Parameters

This table provides recommended starting concentrations and conditions for high-throughput screening assays.

Parameter	Activated Protein C Assay	Proteasome (Trypsin-Like) Assay
Substrate Concentration	10-50 µM (or at Km if determined for the specific enzyme)	50-200 µM
Enzyme Concentration	To be determined empirically (e.g., 1-10 nM)	To be determined empirically (e.g., 1-5 nM 20S proteasome)
Buffer	Tris-HCl, pH 8.5	Tris-HCl, pH 7.1-7.5
Additives	0.1 M NaCl, 1 mM CaCl2, 0.01% Tween-20	50 mM NaCl, 2 mM β-mercaptoethanol, 1 mM ATP (for 26S)
Incubation Temperature	37°C	37°C
Excitation/Emission Wavelengths	360-380 nm / 460 nm	360-380 nm / 460 nm
Microplate Type	Black, low-binding, 96- or 384-well	Black, low-binding, 96- or 384-well

Experimental Protocols

Protocol 1: High-Throughput Screening for Activated Protein C Inhibitors

This protocol is designed for a 384-well microplate format but can be adapted for other formats.

1. Reagent Preparation:

• Assay Buffer: 50 mM Tris-HCl (pH 8.5), 100 mM NaCl, 1 mM CaCl2, 0.01% (v/v) Tween-20.
• Activated Protein C (Enzyme) Solution: Prepare a stock solution of APC in the assay buffer. The final concentration should be determined empirically to yield a robust signal within the linear range of the assay.
• Boc-Leu-Ser-Thr-Arg-AMC (Substrate) Solution: Prepare a stock solution in DMSO (e.g., 10 mM). Dilute to the desired final concentration in assay buffer immediately before use.
• Test Compounds and Controls: Prepare serial dilutions of test compounds in DMSO. Include a known inhibitor as a positive control and DMSO alone as a negative (vehicle) control.

2. Assay Procedure:

• Dispense 1 µL of test compound, positive control, or DMSO vehicle into the wells of a black 384-well plate.
• Add 20 µL of APC solution to each well and incubate for 15-30 minutes at room temperature to allow for inhibitor binding.
• Initiate the enzymatic reaction by adding 20 µL of the substrate solution to each well.
• Immediately place the plate in a fluorescence microplate reader pre-set to 37°C.
• Monitor the increase in fluorescence intensity (Ex: 380 nm, Em: 460 nm) kinetically over 15-30 minutes, taking readings every 60 seconds.

3. Data Analysis:

• Calculate the rate of reaction (slope of the linear portion of the fluorescence versus time curve) for each well.
• Normalize the data to the DMSO control (100% activity) and a no-enzyme or potent inhibitor control (0% activity).
• Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: High-Throughput Screening for Proteasome (Trypsin-Like Activity) Inhibitors

This protocol is adapted for screening inhibitors of the 20S proteasome's trypsin-like activity.

1. Reagent Preparation:

• Assay Buffer: 20 mM Tris-HCl (pH 7.1), 50 mM NaCl, 2 mM β-mercaptoethanol.
• 20S Proteasome (Enzyme) Solution: Dilute purified 20S proteasome to the desired working concentration in assay buffer.
• Boc-Leu-Ser-Thr-Arg-AMC (Substrate) Solution: Prepare a stock solution in DMSO (e.g., 50 mM). Dilute to the final working concentration (e.g., 100 µM) in assay buffer.
• Test Compounds and Controls: Prepare serial dilutions of test compounds in DMSO. Use a known proteasome inhibitor like MG-132 as a positive control and DMSO as a negative control.

2. Assay Procedure:

• Dispense 1 µL of test compounds or controls into the wells of a black 384-well plate.
• Add 25 µL of the 20S proteasome solution to each well and incubate for 15 minutes at 37°C.
• Start the reaction by adding 25 µL of the substrate solution to all wells.
• Measure the fluorescence intensity (Ex: 360 nm, Em: 460 nm) in a kinetic mode for 20-30 minutes at 37°C.

3. Data Analysis:

• Determine the reaction rate from the linear phase of the fluorescence increase.
• Calculate the percent inhibition for each compound concentration relative to the DMSO control.
• Determine IC50 values by fitting the dose-response curves as described in Protocol 1. To confirm that the observed inhibition is specific to the proteasome, a parallel assay can be run in the presence of a saturating concentration of a known proteasome inhibitor (e.g., 10 µM MG-132). The signal from these wells represents non-proteasomal activity and can be subtracted as background.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Activated Protein C (APC) signaling pathway.

Caption: The Ubiquitin-Proteasome protein degradation pathway.

Caption: A generalized high-throughput screening workflow.

References

• 1. Boc-Leu-Ser-Thr-Arg-AMC › PeptaNova [peptanova.de]
• 2. Boc-Leu-Gly-Arg-AMC | Biomedical Reagent | TargetMol [targetmol.com]

Application of Boc-Leu-Ser-Thr-Arg-AMC in Drug Discovery: Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-Leu-Ser-Thr-Arg-AMC is a highly valuable tool in drug discovery and biochemical research. It is a fluorogenic peptide substrate used for the sensitive and continuous assay of various serine proteases. The peptide sequence, Leu-Ser-Thr-Arg, is recognized and cleaved by specific proteases, releasing the fluorescent molecule 7-amino-4-methylcoumarin (B1665955) (AMC). The resulting increase in fluorescence intensity is directly proportional to the enzymatic activity, enabling precise measurement of enzyme kinetics and the screening of potential inhibitors. This document provides detailed application notes and experimental protocols for the use of Boc-Leu-Ser-Thr-Arg-AMC in drug discovery.

Applications in Drug Discovery

Boc-Leu-Ser-Thr-Arg-AMC serves as a key reagent in the following areas:

• High-Throughput Screening (HTS) for Inhibitors: The fluorogenic nature of the substrate makes it ideal for HTS campaigns to identify novel inhibitors of target proteases. The simple "mix-and-read" format allows for the rapid screening of large compound libraries.

• Enzyme Kinetics and Characterization: This substrate is used to determine key kinetic parameters of proteases, such as the Michaelis constant (Km) and the catalytic rate constant (kcat).[] These parameters are crucial for understanding the enzyme's efficiency and mechanism of action.

• Structure-Activity Relationship (SAR) Studies: In lead optimization, Boc-Leu-Ser-Thr-Arg-AMC is used to assess the potency and efficacy of newly synthesized inhibitor analogs, helping to build a comprehensive SAR.

• Profiling Protease Activity: It can be used to measure the activity of specific proteases in complex biological samples like cell lysates and tissue homogenates, providing insights into disease states where protease activity is dysregulated.

Target Enzymes:

This substrate is primarily used for assaying proteases with trypsin-like activity, which cleave after arginine residues. Known target enzymes include:

• Activated Protein C (APC): An important enzyme in the coagulation cascade with anticoagulant and cytoprotective properties.[][2]

• Proteasome: The multicatalytic protease complex responsible for protein degradation in cells. Specifically, it is a substrate for the trypsin-like activity of the proteasome.[2]

• Other Serine Proteases: Various other serine proteases with similar substrate specificity may also cleave this peptide.

Quantitative Data

The following table summarizes the known kinetic parameters and optimal assay conditions for the hydrolysis of Boc-Leu-Ser-Thr-Arg-AMC by human Activated Protein C.

Parameter	Value	Enzyme	Reference
Km	3.3 x 10-4 M	Activated Protein C	[]
kcat	8.4 s-1	Activated Protein C	[]
Optimal pH	8.5	Activated Protein C	[]
Optimal [NaCl]	0.1 M	Activated Protein C	[]
Optimal [CaCl2]	1 mM	Activated Protein C	[]

Experimental Protocols

General Protocol for Protease Activity Assay and Inhibitor Screening

This protocol provides a framework for measuring the activity of a target protease using Boc-Leu-Ser-Thr-Arg-AMC and for screening potential inhibitors. The specific concentrations of the enzyme, substrate, and inhibitor should be optimized for each specific assay.

Materials:

• Boc-Leu-Ser-Thr-Arg-AMC

• Purified target protease

• Assay Buffer (e.g., 50 mM Tris, 100 mM NaCl, 1 mM CaCl₂, pH 8.5)

• DMSO (for dissolving substrate and inhibitors)

• Test compounds (potential inhibitors)

• Positive control inhibitor (if available)

• 96-well or 384-well black microplates

• Fluorescence plate reader with excitation at ~380 nm and emission at ~460 nm

Protocol:

• Preparation of Reagents:

  • Substrate Stock Solution: Prepare a high-concentration stock solution of Boc-Leu-Ser-Thr-Arg-AMC (e.g., 10 mM) in DMSO. Store at -20°C, protected from light.

  • Enzyme Working Solution: Dilute the purified protease in cold Assay Buffer to the desired working concentration. Keep the enzyme on ice.

  • Test Compound Plates: Prepare serial dilutions of the test compounds in DMSO in a separate plate. Then, dilute these into the Assay Buffer to the final desired concentrations. Ensure the final DMSO concentration in the assay is low (typically ≤1%) to avoid solvent effects.

• Assay Procedure:

  • Add 25 µL of the test compound dilution (or vehicle control/positive control inhibitor) to the wells of the microplate.

  • Add 25 µL of the enzyme working solution to each well.

  • Incubate the plate at the desired temperature (e.g., 37°C) for a pre-determined time (e.g., 15-30 minutes) to allow for inhibitor binding.

  • Prepare the substrate working solution by diluting the stock solution in Assay Buffer to the final desired concentration (e.g., 2X the final assay concentration).

  • Initiate the enzymatic reaction by adding 50 µL of the substrate working solution to each well.

  • Immediately place the plate in the fluorescence plate reader.

• Data Acquisition:

  • Monitor the increase in fluorescence intensity in a kinetic mode for a set period (e.g., 30-60 minutes), taking readings every 1-2 minutes. The excitation wavelength should be set to approximately 380 nm and the emission wavelength to approximately 460 nm.

• Data Analysis:

  • Determine the initial reaction velocity (rate of fluorescence increase) for each well from the linear portion of the kinetic curve.

  • For inhibitor screening, calculate the percent inhibition for each test compound concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable dose-response model to determine the IC₅₀ value.

Visualizations

Caption: Enzymatic cleavage of Boc-Leu-Ser-Thr-Arg-AMC.

References

• 2. Boc-Leu-Ser-Thr-Arg-AMC › PeptaNova [peptanova.de]

Measuring Enzyme Kinetics with Boc-Leu-Ser-Thr-Arg-AMC: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-Leu-Ser-Thr-Arg-AMC is a highly sensitive fluorogenic substrate designed for the kinetic analysis of various serine proteases. This tetrapeptide, incorporating a 7-amino-4-methylcoumarin (B1665955) (AMC) group, allows for the continuous and quantitative measurement of enzyme activity. Upon enzymatic cleavage at the C-terminus of the arginine residue, the highly fluorescent AMC moiety is released, resulting in a measurable increase in fluorescence intensity. This application note provides detailed protocols for utilizing Boc-Leu-Ser-Thr-Arg-AMC to characterize the kinetics of key enzymes, primarily Activated Protein C (APC) and plasma kallikrein, and to screen for their inhibitors.

Principle of the Assay:

The enzymatic reaction involves the hydrolysis of the amide bond between the arginine residue of the peptide substrate and the AMC fluorophore. The rate of this reaction is directly proportional to the enzyme's activity under the given conditions. The fluorescence of the liberated AMC can be monitored over time using a fluorometer, with excitation typically around 360-380 nm and emission at approximately 460 nm.

Target Enzymes and Biological Significance

Boc-Leu-Ser-Thr-Arg-AMC is a substrate for several trypsin-like serine proteases. The primary enzymes of interest for this substrate are:

• Activated Protein C (APC): A crucial anticoagulant and cytoprotective enzyme in the blood coagulation cascade. It plays a vital role in regulating thrombin generation and has anti-inflammatory and anti-apoptotic functions.[]

• Plasma Kallikrein: A key component of the contact activation system and the kallikrein-kinin system. It is involved in blood pressure regulation, inflammation, and the intrinsic pathway of coagulation.

• Other Potential Enzymes: This substrate may also be cleaved by other proteases with similar substrate specificity, such as trypsin, and certain proteasomes.[2]

Quantitative Data Summary

The following tables summarize the known kinetic parameters for enzymes acting on Boc-Leu-Ser-Thr-Arg-AMC and inhibitors of these enzymes.

Table 1: Michaelis-Menten Constants for Boc-Leu-Ser-Thr-Arg-AMC

Enzyme	Source	Km (µM)	kcat (s-1)	Optimal pH
Activated Protein C	Bovine	330	8.4	8.5[]
Plasma Kallikrein	Human	Data not available	Data not available	7.5 - 8.0

Table 2: Inhibitors of Target Enzymes

Target Enzyme	Inhibitor Class	Specific Inhibitors	Inhibition Constants (Ki)
Activated Protein C	Serpins	Protein C Inhibitor (PCI)	Nanomolar range (heparin-dependent)[3][4]
Activated Protein C	Serpins	α1-antitrypsin (P1-Arg mutant)	~7 x 104 M-1s-1 (kass)[3]
Plasma Kallikrein	Small Molecules	Berotralstat, Sebetralstat	Data not available for this specific substrate
Plasma Kallikrein	Monoclonal Antibody	Lanadelumab	Data not available for this specific substrate
Plasma Kallikrein	Recombinant Peptide	Ecallantide	Data not available for this specific substrate

Note: Specific Ki values are highly dependent on the assay conditions and the substrate used. The listed inhibitors are known to be effective against the target enzymes and can be evaluated using the protocols provided below.

Experimental Protocols

Materials and Reagents

• Boc-Leu-Ser-Thr-Arg-AMC substrate

• Purified enzyme (e.g., Activated Protein C, Plasma Kallikrein)

• Assay Buffer (specific to the enzyme, see below)

• Inhibitor compounds (if performing inhibition studies)

• DMSO (for dissolving substrate and inhibitors)

• 96-well black, flat-bottom microplates

• Fluorescence microplate reader with excitation at ~380 nm and emission at ~460 nm

• Standard laboratory equipment (pipettes, tubes, etc.)

Preparation of Reagents

• Substrate Stock Solution: Prepare a 10 mM stock solution of Boc-Leu-Ser-Thr-Arg-AMC in DMSO. Store at -20°C, protected from light.

• Enzyme Working Solution: Dilute the enzyme to the desired concentration in the appropriate cold assay buffer immediately before use. The optimal concentration should be determined empirically but is typically in the low nanomolar range.

• Inhibitor Stock Solutions: Prepare stock solutions of inhibitors in DMSO. Further dilutions can be made in the assay buffer.

Assay Protocol for Activated Protein C (APC)

This protocol is optimized for measuring the activity of bovine Activated Protein C.[]

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 1 mM CaCl₂, pH 8.5.

• Assay Procedure: a. To each well of a 96-well plate, add 50 µL of the Assay Buffer. b. For inhibition assays, add 25 µL of the inhibitor solution at various concentrations (or buffer for control). c. Add 25 µL of the diluted APC enzyme solution to each well and mix gently. d. Pre-incubate the plate at 37°C for 10-15 minutes. e. Initiate the reaction by adding 25 µL of a working solution of Boc-Leu-Ser-Thr-Arg-AMC (prepared by diluting the stock solution in Assay Buffer to the desired final concentration). The final substrate concentration should ideally be around the Km value or varied for kinetic studies. f. Immediately place the plate in a fluorescence microplate reader pre-set to 37°C. g. Measure the increase in fluorescence intensity (Excitation: 380 nm, Emission: 460 nm) every minute for 15-30 minutes.

General Assay Protocol for Plasma Kallikrein

• Assay Buffer: 50 mM Tris-HCl, 150 mM NaCl, pH 7.5-8.0.

• Assay Procedure: a. Follow the same steps as for the APC assay, substituting the Plasma Kallikrein enzyme and its corresponding assay buffer. b. The optimal enzyme and substrate concentrations should be determined empirically by performing initial titration experiments.

Data Analysis

• Initial Velocity Calculation: Plot the fluorescence intensity versus time for each reaction. The initial velocity (V₀) is the slope of the linear portion of this curve.

• Michaelis-Menten Kinetics: To determine Km and Vmax, perform the assay with varying substrate concentrations. Plot the initial velocities against the substrate concentrations and fit the data to the Michaelis-Menten equation using non-linear regression software.

• Inhibitor IC₅₀ and Kᵢ Determination: For inhibition studies, plot the initial velocities against the logarithm of the inhibitor concentration. Fit the data to a dose-response curve to determine the IC₅₀ value. The Kᵢ can then be calculated using the Cheng-Prusoff equation if the inhibition mechanism is competitive.

Visualizations

Signaling Pathways

The following diagrams illustrate the key signaling pathways involving Activated Protein C and Plasma Kallikrein.

References

• 2. Boc-Leu-Ser-Thr-Arg-AMC › PeptaNova [peptanova.de]
• 3. portlandpress.com [portlandpress.com]
• 4. The multi-functional serpin, protein C inhibitor: beyond thrombosis and hemostasis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Boc-Leu-Ser-Thr-Arg-AMC Protease Assay in Cell Lysates

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for the use of the fluorogenic substrate, Boc-Leu-Ser-Thr-Arg-AMC (Boc-LSTR-AMC), in assessing protease activity within various cell lysates. This substrate is particularly useful for detecting the activity of Activated Protein C (APC), as well as the trypsin-like activity of the proteasome.[1]

Introduction

Boc-LSTR-AMC is a synthetic peptide substrate linked to a fluorescent reporter molecule, 7-amino-4-methylcoumarin (B1665955) (AMC). In its intact form, the fluorescence of AMC is quenched. Upon cleavage of the peptide sequence by a target protease, free AMC is released, resulting in a measurable increase in fluorescence. This allows for the sensitive quantification of specific protease activity in complex biological samples such as cell lysates. The primary targets for this substrate are Activated Protein C, a key enzyme in the coagulation cascade, and the 20S proteasome, a multi-catalytic protease complex central to cellular protein degradation.[1]

Data Presentation

Table 1: Kinetic Parameters of Bovine Activated Protein C with Boc-Leu-Ser-Thr-Arg-AMC

Enzyme	Substrate	Km (μM)	kcat (s-1)	Reference
Bovine Activated Protein C	Boc-Leu-Ser-Thr-Arg-AMC	330	8.4	[]

Table 2: Representative Trypsin-Like Proteasome Activity in Various Cancer Cell Lysates

Note: This data is illustrative and may have been generated with similar but not identical substrates for trypsin-like proteasome activity, such as Boc-Leu-Arg-Arg-AMC (Boc-LRR-AMC), due to a lack of published comparative data for Boc-LSTR-AMC.

Cell Line	Cell Type	Relative Trypsin-Like Proteasome Activity (RFU/min/µg protein)	Notes
HeLa	Cervical Cancer	+++	High proliferative rate, often used as a positive control.
Jurkat	T-cell Leukemia	++	Suspension cell line, may require modified lysis protocol.
MCF-7	Breast Cancer (luminal A)	++	Adherent cell line, moderate proteasome activity.
MDA-MB-231	Breast Cancer (basal-like)	++++	Highly invasive, often exhibits elevated proteasome activity.
A549	Lung Carcinoma	+++	Adherent epithelial cell line.
K562	Chronic Myelogenous Leukemia	+++	Suspension cell line, high basal proteasome activity.

It is important to note that non-proteasomal proteases in some cell lines can contribute to the cleavage of trypsin-like substrates, leading to high background activity.[3][4] Therefore, the inclusion of a specific proteasome inhibitor control is crucial for accurate measurement of proteasome-specific activity.

Signaling Pathways and Experimental Workflow

Enzymatic Cleavage of Boc-LSTR-AMC

The fundamental principle of the assay is the enzymatic cleavage of the substrate, leading to a fluorescent signal.

Caption: Enzymatic cleavage of Boc-LSTR-AMC by a target protease.

Experimental Workflow

The overall experimental workflow involves cell lysate preparation, the enzymatic assay, and data analysis.

Caption: Overview of the Boc-LSTR-AMC protease assay workflow.

Experimental Protocols

I. Cell Lysate Preparation

• Cell Culture and Harvesting:

  • Culture cells to the desired confluency or density in appropriate growth medium.

  • For adherent cells, wash twice with ice-cold PBS, then detach by scraping in ice-cold PBS.

  • For suspension cells, pellet by centrifugation (e.g., 300 x g for 5 minutes at 4°C) and wash the cell pellet twice with ice-cold PBS.

• Lysis:

  • Resuspend the cell pellet in a suitable lysis buffer. A common lysis buffer for protease assays is: 50 mM HEPES (pH 7.5), 150 mM NaCl, 1 mM EDTA, and 0.5% (v/v) Nonidet P-40.

  • Crucially, add a freshly prepared protease inhibitor cocktail (without EDTA if assaying metalloproteases, though not the primary target here) to the lysis buffer immediately before use to prevent non-specific protein degradation.

  • Incubate the cell suspension on ice for 30 minutes with intermittent vortexing.

• Clarification:

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Carefully transfer the supernatant (clarified lysate) to a pre-chilled microcentrifuge tube.

• Protein Quantification:

  • Determine the total protein concentration of the lysate using a standard protein assay, such as the Bradford or BCA assay. This is essential for normalizing the protease activity.

  • Store the lysate in aliquots at -80°C to avoid repeated freeze-thaw cycles.

II. Boc-LSTR-AMC Protease Assay

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl (pH 8.0), 100 mM NaCl, 5 mM CaCl₂. The optimal pH and salt concentrations may need to be optimized for the specific protease of interest.

  • Substrate Stock Solution: Prepare a 10 mM stock solution of Boc-LSTR-AMC in DMSO. Store protected from light at -20°C.

  • Working Substrate Solution: Dilute the stock solution to the desired final concentration (typically 50-200 µM) in the assay buffer immediately before use.

• Assay Procedure:

  • Equilibrate a black, flat-bottomed 96-well plate, assay buffer, and cell lysates to the assay temperature (e.g., 37°C).

  • In each well, add a standardized amount of cell lysate (e.g., 20-50 µg of total protein) and adjust the volume with assay buffer to 50 µL.

  • Control Wells:

    • Blank: 50 µL of assay buffer without lysate (for substrate auto-hydrolysis).

    • Negative Control (for proteasome activity): Pre-incubate lysate with a specific proteasome inhibitor (e.g., 20 µM MG132) for 30 minutes at 37°C before adding the substrate. This will determine the non-proteasomal activity.

  • Initiate the reaction by adding 50 µL of the working substrate solution to each well, bringing the total volume to 100 µL.

  • Immediately place the plate in a fluorescence microplate reader.

• Fluorescence Measurement:

  • Measure the fluorescence intensity kinetically over a period of 30-60 minutes at 37°C.

  • Use an excitation wavelength of 355-380 nm and an emission wavelength of 440-460 nm.[5][6]

  • Record data points every 1-2 minutes.

III. Data Analysis

• Plot the relative fluorescence units (RFU) against time (minutes) for each sample.

• Determine the initial reaction velocity (V₀) by calculating the slope of the linear portion of the curve (ΔRFU/Δt).

• Subtract the slope of the blank control from the slopes of all experimental samples.

• For determining specific proteasome activity, subtract the slope of the inhibitor-treated control from the corresponding experimental sample.

• Normalize the activity by dividing the V₀ by the amount of protein in each well (e.g., RFU/min/µg protein).

These protocols provide a robust framework for the utilization of the Boc-LSTR-AMC substrate in cell-based protease activity assays. For optimal results, it is recommended to perform pilot experiments to determine the ideal lysate concentration and substrate concentration for your specific experimental system.

References

• 1. Boc-Leu-Ser-Thr-Arg-AMC › PeptaNova [peptanova.de]
• 3. Cell-line-specific high background in the Proteasome-Glo assay of proteasome trypsin-like activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. caymanchem.com [caymanchem.com]
• 6. ubpbio.com [ubpbio.com]

Technical Notes & Optimization

Troubleshooting High Background in Boc-Leu-Ser-Thr-Arg-AMC Assays: A Technical Guide

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies for high background fluorescence in Boc-Leu-Ser-Thr-Arg-AMC assays. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of high background fluorescence in my Boc-Leu-Ser-Thr-Arg-AMC assay?

High background fluorescence can obscure the true enzymatic signal, leading to a low signal-to-noise ratio and inaccurate results. The main culprits include:

• Substrate Instability: The Boc-Leu-Ser-Thr-Arg-AMC substrate can degrade spontaneously over time, releasing the fluorescent AMC molecule without any enzymatic activity.[1]

• Autofluorescent Compounds: Components in your assay, such as the test compounds themselves or buffers, may fluoresce at the excitation and emission wavelengths used for AMC.[1]

• Protease Contamination: Contaminating proteases in your enzyme preparation, reagents, or samples can cleave the substrate, leading to a false-positive signal.[1]

• Reagent Purity and Handling: The use of low-purity reagents or improper handling, such as repeated freeze-thaw cycles of the substrate, can contribute to high background.[1][2]

• Incorrect Instrument Settings: Improperly set excitation and emission wavelengths on the fluorometer can lead to increased background readings.

Q2: My negative control (no enzyme) and blank (no enzyme, no substrate) wells show high fluorescence. How can I identify the source?

To pinpoint the source of high background, a systematic approach is necessary. The following diagram illustrates a logical workflow for troubleshooting.

Caption: Troubleshooting workflow for high background fluorescence.

Q3: How can I minimize substrate instability?

Spontaneous hydrolysis of the Boc-Leu-Ser-Thr-Arg-AMC substrate is a common issue. To mitigate this:

• Prepare Fresh Solutions: Always prepare fresh substrate solutions for each experiment.[1]

• Proper Storage: Store the substrate stock solution in small aliquots at -20°C or lower and protect it from light.[1] Some substrates may require storage at -80°C for long-term stability.[3]

• Avoid Freeze-Thaw Cycles: Repeatedly freezing and thawing the substrate stock can accelerate degradation.[1][2]

Q4: What should I do if my test compounds are autofluorescent?

Autofluorescence from test compounds can interfere with the assay.

• Screen Compounds: Before starting the main experiment, screen all test compounds for intrinsic fluorescence at the assay's excitation and emission wavelengths.[1]

• Background Subtraction: If a compound is autofluorescent, its signal can sometimes be subtracted from the total fluorescence. However, this may reduce the overall sensitivity of the assay.[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High fluorescence in all wells, including blanks.	Autofluorescence of assay components (buffer, test compounds).	Screen all reagents for intrinsic fluorescence. If a compound is fluorescent, consider background subtraction or using a different assay format.[1]
High fluorescence in "no enzyme" controls.	Substrate instability (spontaneous hydrolysis).	Prepare fresh substrate for each experiment. Aliquot and store the stock solution at -20°C or below, protected from light. Avoid repeated freeze-thaw cycles.[1][2]
Protease contamination in reagents.	Use high-purity, sterile reagents and disposable labware. Change pipette tips between samples to prevent cross-contamination.[1]
Signal increases over time in "no enzyme" controls.	Substrate is degrading during the assay incubation.	Reduce the incubation time or run the assay at a lower temperature. Ensure the assay buffer pH is stable and not contributing to hydrolysis.
Inconsistent or high background across the plate.	Pipetting errors or air bubbles.	Use reverse pipetting techniques to avoid introducing air bubbles. Ensure consistent and accurate pipetting in all wells.[4]
Plate reader settings are not optimal.	Verify the correct excitation and emission wavelengths for AMC (typically Ex/Em = 360-380 nm/440-460 nm).[5][6]

Experimental Protocols

Protocol 1: Screening for Autofluorescence of Test Compounds

• Plate Setup: In a 96-well black microplate, add the assay buffer to a set of wells.

• Add Compounds: Add your test compounds to the wells at the final concentration that will be used in the assay. Include a buffer-only control.

• Read Fluorescence: Place the plate in a fluorescence microplate reader and measure the fluorescence at the excitation and emission wavelengths used for the Boc-Leu-Ser-Thr-Arg-AMC assay (e.g., Ex/Em = 360/460 nm).[7]

• Analyze Data: Compare the fluorescence of the wells containing test compounds to the buffer-only control. A significantly higher reading indicates autofluorescence.

Protocol 2: General Protease Activity Assay

This protocol provides a general framework. Specific conditions should be optimized for each enzyme.

• Reagent Preparation:

  • Prepare the assay buffer at the optimal pH for the protease.[8]

  • Dissolve the Boc-Leu-Ser-Thr-Arg-AMC substrate in DMSO to create a stock solution (e.g., 10 mM).[7]

  • Dilute the protease to the desired concentration in the assay buffer.

• Assay Setup:

  • Add the diluted enzyme solution to the wells of a 96-well black microplate.

  • Include a "no-enzyme" control by adding only the assay buffer to a set of wells.[7]

• Initiate Reaction:

  • Prepare a working solution of the substrate by diluting the stock in the assay buffer.

  • Add the substrate working solution to all wells to start the reaction.[7]

• Measure Fluorescence:

  • Immediately place the plate in a pre-warmed fluorescence microplate reader.

  • Measure the fluorescence intensity at regular intervals (e.g., every 1-2 minutes) for a set period (e.g., 30-60 minutes) at the appropriate wavelengths (e.g., Ex/Em = 360/460 nm).[7]

• Data Analysis:

  • Subtract the background fluorescence from the "no-enzyme" control wells.[7]

  • Plot the fluorescence intensity versus time to determine the initial reaction rate.[7]

Caption: General workflow for a protease activity assay.

Signaling Pathway Context

The Boc-Leu-Ser-Thr-Arg-AMC substrate is utilized to measure the activity of various proteases. The fundamental principle involves the enzymatic cleavage of the substrate, which liberates the fluorescent AMC molecule.

Caption: Principle of the Boc-Leu-Ser-Thr-Arg-AMC assay.

References

• 1. benchchem.com [benchchem.com]
• 2. Use of the Protease Fluorescent Detection Kit to Determine Protease Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Protein Assays and Quantitation Support—Troubleshooting | Thermo Fisher Scientific - TW [thermofisher.com]
• 5. caymanchem.com [caymanchem.com]
• 6. ubpbio.com [ubpbio.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

How to reduce autofluorescence in AMC-based assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to autofluorescence in AMC (7-amino-4-methylcoumarin)-based assays.

Frequently Asked Questions (FAQs)

Q1: What is autofluorescence and why is it problematic in my AMC-based assay?

Autofluorescence is the natural fluorescence emitted by various components in a biological sample, independent of the specific fluorescent reporter, such as AMC.[1] This intrinsic fluorescence can originate from endogenous cellular molecules like NADH, riboflavin, and collagen, as well as from components in the cell culture medium like phenol (B47542) red and fetal bovine serum (FBS).[1][2] In AMC-based assays, which typically measure fluorescence in the blue-green spectral region (excitation ~350-380 nm, emission ~440-460 nm), this background signal can mask the specific signal from enzymatically released AMC.[1] This interference leads to reduced assay sensitivity, lower signal-to-noise ratios, and potentially inaccurate measurements of enzyme activity.[1]

Q2: How can I determine if autofluorescence is impacting my experimental results?

To assess the contribution of autofluorescence, it is essential to include proper controls in your experimental setup.[1] The most critical control is a "no substrate" or "unstained" control.[1][3] This control should contain cells or your sample treated identically to the experimental samples but without the addition of the AMC-based substrate.[1] By measuring the fluorescence of this control, you can determine the baseline autofluorescence of your cells, medium, and assay components.[1] A high signal in this control well is a clear indicator that autofluorescence is a significant factor in your assay.

Q3: What are the primary sources of autofluorescence?

Autofluorescence can originate from multiple sources within your assay system. These can be broadly categorized as:

• Endogenous Cellular Components: Cells naturally contain fluorescent molecules. Common examples include:

  • Metabolic Coenzymes: NADH and riboflavins (FAD, FMN) are major contributors, typically fluorescing in the blue-green region.[4][5][6]

  • Structural Proteins: Collagen and elastin, components of the extracellular matrix, are also inherently fluorescent.[4][7]

  • Lipofuscin: These pigmented granules accumulate in cells over time and have a broad emission spectrum.[4][8]

• Cell Culture Medium Components: Standard cell culture media can be a significant source of background fluorescence.

  • Phenol Red: A common pH indicator that fluoresces and can interfere with assays.[2]

  • Fetal Bovine Serum (FBS): Contains various fluorescent molecules, including amino acids and hormones.[2][7]

• Fixatives: Aldehyde fixatives like formaldehyde (B43269) and glutaraldehyde (B144438) can react with cellular amines to create fluorescent products.[4][8]

• Labware: Plastic microplates and flasks can exhibit intrinsic fluorescence.[4][9]

Troubleshooting Guides

This guide addresses common issues related to high background fluorescence in AMC-based assays.

Problem: High background fluorescence in "no substrate" control wells.

This indicates that components other than the AMC substrate are contributing to the signal.

Potential Cause	Recommended Solution
Cell Culture Medium Components	- Use phenol red-free medium.[1][2]- Reduce the concentration of FBS to the minimum required for cell health (e.g., 2-5%), or switch to a medium with lower autofluorescence like FluoroBrite™.[1][2]- For short-term assays, consider replacing the medium with a simple buffer like PBS just before the measurement.[2]
Endogenous Cellular Autofluorescence	- Before adding the substrate, gently wash the cells with Phosphate-Buffered Saline (PBS) to remove autofluorescent components from the spent medium.[1]- If feasible for your target, consider using a fluorophore that emits in the red or far-red spectrum, as cellular autofluorescence is significantly lower at longer wavelengths.[2][8]
Labware Fluorescence	- Use black-walled microplates, preferably with clear bottoms, to minimize well-to-well crosstalk and background.[1][9]- For microscopy, consider using glass-bottomed plates or non-fluorescent polymer containers.[4][10]

Problem: Fluorescence signal is high in all wells, including those with inhibitors.

This may suggest issues with the assay components themselves or fixation-induced autofluorescence.

Potential Cause	Recommended Solution
Substrate Auto-hydrolysis	- Prepare the AMC-substrate solution fresh for each experiment and avoid repeated freeze-thaw cycles.[11]- Store the substrate stock solution in an anhydrous solvent like DMSO at -20°C or -80°C.[11]- Run a "substrate only" control (assay buffer + substrate, no cells/enzyme) to quantify the rate of spontaneous AMC release.[12]
Fixation-Induced Autofluorescence	- If fixation is necessary, use the lowest effective concentration and shortest duration of the fixative.[7][8]- Consider alternative fixatives like ice-cold methanol (B129727) or ethanol, which tend to cause less autofluorescence.[3][4]- For aldehyde-fixed samples, chemical quenching with agents like sodium borohydride (B1222165) can reduce autofluorescence, though its effectiveness can be variable.[4][8][13]
Contaminated Reagents	- Use high-purity water and reagents for all buffers and solutions.[12]- Filter-sterilize buffers to remove any potential microbial contamination that could contribute to fluorescence.[12]

Data Presentation: Impact of Autofluorescence Reduction Strategies

The following table provides illustrative data on how different optimization steps can impact the signal-to-background ratio in a typical cell-based AMC assay.

Condition	Raw Fluorescence (RFU)	Background (No Substrate)	Corrected Signal (Raw - Bkg)	Signal-to-Background (Corrected / Bkg)
Standard Medium (Phenol Red, 10% FBS)	8500	4500	4000	0.89
Phenol Red-Free Medium, 10% FBS	7000	3200	3800	1.19
Phenol Red-Free, 2% FBS	6000	2100	3900	1.86
Phenol Red-Free, 2% FBS + PBS Wash	5500	1500	4000	2.67

This is example data provided for illustrative purposes.

Experimental Protocols

Protocol: General Cell-Based Protease Assay Using an AMC Substrate

This protocol incorporates steps to minimize autofluorescence.

• Cell Culture and Plating:

  • Culture cells in phenol red-free medium, supplemented with the lowest necessary percentage of FBS (e.g., 2-5%).[1][2]

  • Plate cells at the desired density in a black-walled, clear-bottom 96-well plate.[1]

  • Include wells for experimental samples, "no substrate" controls, and "substrate only" controls.[1][12]

• Cell Treatment:

  • Treat cells with test compounds (e.g., inhibitors, activators) as required by the experimental design. Incubate for the desired period.

• Pre-Assay Wash:

  • Gently aspirate the culture medium from the wells.

  • Wash the cell monolayer twice with pre-warmed PBS to remove residual medium components that contribute to autofluorescence.[1]

• Substrate Addition and Signal Detection:

  • Prepare the AMC substrate working solution in an appropriate assay buffer immediately before use.[11]

  • Add the substrate solution to all experimental wells.

  • To the "no substrate" control wells, add assay buffer alone.[1]

  • Immediately place the plate in a fluorescence plate reader pre-set to the appropriate wavelengths for AMC (e.g., Excitation: 360 nm, Emission: 460 nm).[1]

  • Measure the fluorescence intensity, either kinetically over a set period or as an endpoint reading.

• Data Analysis:

  • Calculate the average fluorescence intensity of the "no substrate" control wells.[1]

  • Subtract this average background fluorescence from the readings of all other wells to correct for autofluorescence.[1]

  • Determine the net fluorescence signal or the rate of substrate cleavage to quantify protease activity.[1]

Visualizations

Caption: A workflow for troubleshooting high autofluorescence.

Caption: Components contributing to the total fluorescence signal.

Caption: Decision pathway for selecting a reduction strategy.

References

• 1. benchchem.com [benchchem.com]
• 2. bmglabtech.com [bmglabtech.com]
• 3. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]
• 4. Autofluorescence [jacksonimmuno.com]
• 5. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 6. beckman.com [beckman.com]
• 7. bosterbio.com [bosterbio.com]
• 8. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 9. Crude and purified proteasome activity assays are affected by type of microplate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. southernbiotech.com [southernbiotech.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. bitesizebio.com [bitesizebio.com]

Technical Support Center: Optimizing Boc-Leu-Ser-Thr-Arg-AMC Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the fluorogenic substrate Boc-Leu-Ser-Thr-Arg-AMC in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of the Boc-Leu-Ser-Thr-Arg-AMC substrate?

Boc-Leu-Ser-Thr-Arg-AMC is a fluorogenic substrate used to assay the activity of certain proteases. It is reported to be a substrate for enzymes like activated protein C (APC) and trypsin.[1] Upon cleavage by the target protease, the highly fluorescent 7-amino-4-methylcoumarin (B1665955) (AMC) moiety is released, resulting in a measurable increase in fluorescence.

Q2: What are the recommended storage conditions for Boc-Leu-Ser-Thr-Arg-AMC?

To ensure stability and prevent degradation, the lyophilized peptide should be stored at -20°C or colder.[2][3] Stock solutions, typically prepared in a non-protic solvent like DMSO, should be stored in aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[4][5][6][7] It is also advisable to protect the substrate from light.[5][8]

Q3: What are the optimal excitation and emission wavelengths for detecting the released AMC fluorophore?

The released 7-amino-4-methylcoumarin (AMC) can be detected with excitation wavelengths in the range of 340-380 nm and emission wavelengths between 440-460 nm.[6][9] It is recommended to confirm the optimal settings for your specific fluorescence plate reader.

Troubleshooting Guide

High Background Fluorescence

High background fluorescence can significantly reduce the signal-to-noise ratio, masking the true enzymatic activity.

Potential Cause	Recommended Solution
Substrate Instability/Spontaneous Hydrolysis	Prepare fresh substrate solutions for each experiment.[4][5] Avoid repeated freeze-thaw cycles of the stock solution.[2][5][6] Consider performing a "substrate only" control to measure the rate of spontaneous hydrolysis.[10] Extreme pH values can accelerate substrate hydrolysis; ensure the assay buffer pH is optimal for the enzyme and minimizes spontaneous substrate breakdown.[4]
Autofluorescent Compounds	Check all assay components, including buffers and test compounds, for intrinsic fluorescence at the assay wavelengths.[4][5] If a component is autofluorescent, its signal may be subtracted, but this could decrease assay sensitivity.
Contamination	Use high-purity, sterile reagents and labware to avoid protease contamination.[5] Change pipette tips between samples to prevent cross-contamination.
Microplate Issues	Use black, opaque microplates for fluorescence assays to minimize well-to-well crosstalk and background fluorescence.[4]

Low or No Signal

A weak or absent signal may indicate issues with the enzyme, substrate, or assay conditions.

Potential Cause	Recommended Solution
Inactive Enzyme	Ensure the enzyme has been stored and handled correctly to maintain its activity.[10] Avoid multiple freeze-thaw cycles.
Suboptimal Substrate Concentration	The substrate concentration may be too low for efficient enzymatic cleavage.[5] Titrate the substrate concentration to determine the optimal working range. A common starting point for similar substrates is in the range of 50-200 µM.[6]
Suboptimal Enzyme Concentration	The enzyme concentration may be too low to generate a detectable signal within the assay timeframe. Perform an enzyme titration to find a concentration that yields a linear reaction rate.
Incorrect Assay Buffer/pH	Most proteases have an optimal pH range for activity. Ensure the assay buffer pH is suitable for your specific enzyme.[4] For trypsin-like proteases, a pH between 7.5 and 9.0 is often optimal.[8]
Presence of Inhibitors	Components in the sample or buffer, such as chelating agents (e.g., EDTA), may inhibit protease activity.[4]
Incorrect Instrument Settings	Verify that the fluorometer is set to the correct excitation and emission wavelengths for AMC.[10]

Non-Linear or Erratic Results

Results that are not reproducible or do not follow expected kinetic patterns can be caused by several factors.

Potential Cause	Recommended Solution
Inner Filter Effect	At high substrate concentrations, components in the assay can absorb the excitation or emission light, leading to a non-linear signal response.[5] It is recommended to keep the total absorbance of the solution below 0.1 at the excitation wavelength.[10]
Enzyme or Substrate Instability	The enzyme may lose activity over the assay duration, or the substrate may precipitate at high concentrations.[5] Ensure both are stable under the assay conditions for the entire experiment.
Pipetting Errors	Inconsistent pipetting can lead to significant variability. Use calibrated pipettes and ensure proper mixing.

Experimental Protocols

General Protocol for Protease Activity Assay using Boc-Leu-Ser-Thr-Arg-AMC

This protocol provides a starting point for developing an assay. Optimal conditions, particularly enzyme and substrate concentrations, should be determined empirically.

1. Reagent Preparation:

• Assay Buffer: A common starting point is a buffer such as 50 mM Tris-HCl with a pH between 7.5 and 8.5. The buffer may need to be supplemented with salts (e.g., 100 mM NaCl) or cofactors (e.g., CaCl2) depending on the specific protease.

• Substrate Stock Solution: Prepare a 10 mM stock solution of Boc-Leu-Ser-Thr-Arg-AMC in DMSO. Store in aliquots at -20°C or -80°C.

• Enzyme Solution: Dilute the protease to the desired concentration in cold assay buffer immediately before use.

2. Assay Procedure (96-well plate format):

• Add 50 µL of assay buffer to each well of a black, flat-bottom 96-well plate.

• Add 10 µL of the test compound (or vehicle for controls) to the appropriate wells.

• Add 20 µL of the diluted enzyme solution to all wells except the "no enzyme" control wells (add 20 µL of assay buffer instead).

• Incubate the plate at the desired temperature (e.g., 37°C) for 10-15 minutes to allow for enzyme-inhibitor interaction.

• Initiate the reaction by adding 20 µL of the Boc-Leu-Ser-Thr-Arg-AMC working solution (diluted from the stock in assay buffer) to all wells. The final substrate concentration will need to be optimized.

• Immediately place the plate in a fluorescence plate reader pre-set to the assay temperature.

• Measure the fluorescence intensity (Excitation: ~360 nm, Emission: ~460 nm) kinetically over a desired period (e.g., 30-60 minutes) or as an endpoint reading after a fixed incubation time.

3. Data Analysis:

• Subtract the background fluorescence (from "no enzyme" or "substrate only" controls).

• For kinetic assays, determine the initial reaction velocity (V₀) from the linear portion of the fluorescence versus time plot.

• Plot the V₀ against the inhibitor concentration to determine IC₅₀ values, or against the substrate concentration to determine Michaelis-Menten kinetic parameters (Km and Vmax).

Visualizations

Caption: Enzymatic reaction showing protease cleavage of the substrate.

Caption: A typical workflow for a protease assay using a fluorogenic substrate.

References

• 1. Boc-Leu-Ser-Thr-Arg-AMC › PeptaNova [peptanova.de]
• 2. rndsystems.com [rndsystems.com]
• 3. chemimpex.com [chemimpex.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. ubpbio.com [ubpbio.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. caymanchem.com [caymanchem.com]
• 10. benchchem.com [benchchem.com]

Boc-Leu-Ser-Thr-Arg-AMC solubility problems and solutions

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting information and answers to frequently asked questions regarding the use of the fluorogenic protease substrate, Boc-Leu-Ser-Thr-Arg-AMC.

Frequently Asked Questions (FAQs)

Q1: What is Boc-Leu-Ser-Thr-Arg-AMC and what is its primary application?

Boc-Leu-Ser-Thr-Arg-AMC is a synthetic peptide substrate linked to a fluorescent reporter molecule, 7-amino-4-methylcoumarin (B1665955) (AMC). It is primarily used as a fluorogenic substrate to measure the activity of certain proteases, including the proteasome and Activated Protein C.[1][2] Upon cleavage of the peptide sequence by the target enzyme, the free AMC is released, which produces a measurable fluorescent signal.

Q2: What are the recommended storage conditions for this substrate?

For long-term stability, the powdered form of the substrate should be stored at -20°C, protected from moisture and direct light.[3] Stock solutions prepared in an organic solvent like DMSO should also be stored at -20°C or -80°C. To maintain the integrity of the substrate, it is advisable to avoid repeated freeze-thaw cycles after dissolving it.[4]

Q3: What are the excitation and emission wavelengths for the cleaved AMC fluorophore?

The released 7-amino-4-methylcoumarin (AMC) can be detected with excitation wavelengths in the range of 340-380 nm and emission wavelengths between 440-460 nm.[4][5]

Q4: Which enzymes are known to cleave Boc-Leu-Ser-Thr-Arg-AMC?

This substrate is reported to be cleaved by the proteasome, where it can be used to measure its trypsin-like activity, and by Activated Protein C.[1][5]

Solubility and Preparation

Q5: What is the best solvent to dissolve Boc-Leu-Ser-Thr-Arg-AMC?

Due to its hydrophobic nature, Boc-Leu-Ser-Thr-Arg-AMC is practically insoluble in water.[3] The recommended solvent for creating a stock solution is high-purity, anhydrous Dimethyl Sulfoxide (DMSO).[6] Other organic solvents such as Dimethylformamide (DMF) or ethanol (B145695) may also be used, though solubility may be lower.[5]

Q6: What is the expected solubility of this substrate?

Table 1: Solubility of Structurally Similar Boc-AMC Substrates

Compound	Solvent	Solubility	Concentration (mM)
Boc-Leu-Gly-Arg-AMC	DMSO	80 mg/mL	132.96 mM
Boc-Leu-Arg-Arg-AMC	DMSO	≥ 100 mg/mL	142.69 mM
Boc-Leu-Arg-Arg-AMC	DMF	14 mg/mL	~20 mM
Boc-Leu-Arg-Arg-AMC	Ethanol	10 mg/mL	~14 mM
Boc-Leu-Arg-Arg-AMC	PBS (pH 7.2)	1 mg/mL	~1.4 mM

This data is for analogous compounds and should be used as a guideline.[3][5][7]

Troubleshooting Guide

Problem: My substrate precipitates when I dilute the DMSO stock into my aqueous assay buffer.

This is the most common issue encountered with hydrophobic peptide substrates. The abrupt change in solvent polarity causes the compound to crash out of solution.

Solutions:

• Minimize Final DMSO Concentration: Ensure the final concentration of DMSO in your assay is as low as possible, typically ≤1-2%, to avoid affecting enzyme activity. This requires starting with a highly concentrated stock solution.

• Use Sonication or Gentle Heating: After preparing the DMSO stock, brief sonication or gentle warming in a water bath (e.g., up to 50°C) can help ensure complete dissolution before further dilution.[8]

• Perform Serial Dilutions: Instead of adding the concentrated DMSO stock directly to the final buffer volume, perform an intermediate dilution step. For example, dilute the stock into a smaller volume of buffer first, vortex gently, and then add this to the remaining buffer.

• Prepare a 2X Working Solution: Prepare a 2X concentrated working solution of the substrate in the final assay buffer.[8] This solution can then be mixed 1:1 with the enzyme/sample solution, which often improves solubility.

• Check Buffer Components: High salt concentrations or other components in your assay buffer may reduce the solubility of the substrate. Consider optimizing the buffer composition if precipitation persists.

Logical Flowchart for Troubleshooting Solubility

References

• 1. Boc-Leu-Ser-Thr-Arg-AMC › PeptaNova [peptanova.de]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Boc-Leu-Gly-Arg-AMC | Biomedical Reagent | TargetMol [targetmol.com]
• 4. ubpbio.com [ubpbio.com]
• 5. caymanchem.com [caymanchem.com]
• 6. shop.bachem.com [shop.bachem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. ubpbio.com [ubpbio.com]

Boc-Leu-Ser-Thr-Arg-AMC stability in aqueous solutions

Welcome to the technical support center for Boc-Leu-Ser-Thr-Arg-AMC (Boc-LSTR-AMC). This guide provides troubleshooting advice and frequently asked questions regarding the stability of this fluorogenic peptide substrate in aqueous solutions. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: How should I store Boc-Leu-Ser-Thr-Arg-AMC?

A1: Proper storage is crucial to maintain the integrity of the peptide. For long-term storage, it is recommended to keep the lyophilized powder at -20°C or -80°C, protected from moisture and light.[1][2][3] Once dissolved, aliquot the stock solution and store it at -80°C to minimize freeze-thaw cycles.[4]

Q2: What is the recommended solvent for dissolving Boc-Leu-Ser-Thr-Arg-AMC?

A2: Boc-Leu-Ser-Thr-Arg-AMC is sparingly soluble in aqueous buffers.[2][3] It is recommended to first dissolve the peptide in a minimal amount of an organic solvent such as Dimethyl Sulfoxide (DMSO) to create a concentrated stock solution.[2][3][5] This stock solution can then be diluted into the aqueous assay buffer to the final working concentration. Ensure the final concentration of the organic solvent is compatible with your experimental system.

Q3: I am observing high background fluorescence in my assay. What could be the cause?

A3: High background fluorescence can be attributed to several factors:

• Spontaneous Hydrolysis: The peptide may be degrading in your aqueous assay buffer, leading to the release of the fluorescent AMC group. This can be influenced by pH and temperature.

• Contamination: Your reagents or labware might be contaminated with proteases that can cleave the substrate.

• Light Exposure: The AMC fluorophore can be sensitive to light. Protect your solutions from direct light exposure.

Q4: My positive controls are showing lower than expected signal. What should I investigate?

A4: A weak signal could indicate a loss of peptide integrity. Consider the following:

• Improper Storage: The peptide may have degraded due to incorrect storage conditions or multiple freeze-thaw cycles.[4]

• Incorrect Concentration: Verify the concentration of your stock solution.

• Buffer Incompatibility: Certain buffer components may interfere with the enzymatic reaction or the stability of the peptide.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
High background fluorescence	Spontaneous hydrolysis of the peptide in the aqueous assay buffer.	Prepare fresh dilutions of the peptide in cold buffer immediately before use. Minimize the incubation time of the peptide in the buffer before starting the assay. Run a "substrate only" control to quantify the rate of spontaneous hydrolysis.
Contamination of reagents or labware with proteases.	Use sterile, disposable labware. Prepare fresh, filtered buffers.
Inconsistent results between experiments	Multiple freeze-thaw cycles of the stock solution.[4]	Aliquot the stock solution after the initial preparation to avoid repeated freezing and thawing.
Pipetting errors.	Calibrate your pipettes regularly. Use reverse pipetting for viscous solutions like DMSO stocks.
No or very low signal in the assay	Degradation of the peptide due to improper storage.	Ensure the peptide has been stored correctly at -20°C or -80°C as a lyophilized powder or a frozen stock solution.
Inactive enzyme.	Verify the activity of your enzyme with a known standard substrate.
Incorrect buffer pH or composition.	Optimize the assay buffer conditions for your specific enzyme. Note that enzymatic activity can be optimal at specific pH and temperatures.[2]

Stability Data

Condition	Storage Form	Temperature	Recommended Duration	Reference
Long-term	Lyophilized Powder	-80°C	Up to 2 years	[2]
Long-term	Lyophilized Powder	-20°C	Up to 1 year	[1][2]
Short-term	In Solvent (e.g., DMSO)	-80°C	Up to 6 months	[1][2]
Short-term	In Solvent (e.g., DMSO)	-20°C	Up to 1 month	[1][2]

Experimental Protocols

Protocol: Assessment of Boc-Leu-Ser-Thr-Arg-AMC Stability in Aqueous Buffer

This protocol provides a general method to assess the rate of spontaneous hydrolysis of Boc-Leu-Ser-Thr-Arg-AMC in a specific aqueous buffer.

• Preparation of Reagents:

  • Prepare the desired aqueous assay buffer (e.g., Tris-HCl, PBS) at the desired pH.

  • Prepare a 10 mM stock solution of Boc-Leu-Ser-Thr-Arg-AMC in DMSO.

• Experimental Setup:

  • In a 96-well black microplate, add the aqueous assay buffer to a final volume of 100 µL per well.

  • Add the Boc-Leu-Ser-Thr-Arg-AMC stock solution to the wells to achieve the final desired working concentration (e.g., 10 µM). Include a "buffer only" control without the peptide.

• Data Acquisition:

  • Immediately place the microplate in a fluorescence plate reader.

  • Measure the fluorescence intensity at regular intervals (e.g., every 5 minutes) for a desired period (e.g., 1-2 hours) at the desired temperature. Use an excitation wavelength of approximately 350-380 nm and an emission wavelength of approximately 440-460 nm.[5][6][7]

• Data Analysis:

  • Subtract the background fluorescence (from the "buffer only" wells) from the fluorescence readings of the wells containing the peptide.

  • Plot the fluorescence intensity against time. The slope of this line represents the rate of spontaneous hydrolysis of the peptide in the specific buffer conditions.

Visualizations

Caption: Potential hydrolysis pathway of Boc-Leu-Ser-Thr-Arg-AMC.

Caption: Workflow for assessing peptide stability in aqueous solutions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Boc-Leu-Gly-Arg-AMC | Biomedical Reagent | TargetMol [targetmol.com]
• 4. ubpbio.com [ubpbio.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Boc-LRR-AMC | TargetMol [targetmol.com]
• 7. interpriseusa.com [interpriseusa.com]

Technical Support Center: Inner Filter Effect in Boc-Leu-Ser-Thr-Arg-AMC Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the inner filter effect (IFE) in Boc-Leu-Ser-Thr-Arg-AMC (Boc-LSTR-AMC) assays.

Frequently Asked Questions (FAQs)

Q1: What is the Inner Filter Effect (IFE) and how does it affect my Boc-LSTR-AMC assay?

A1: The inner filter effect is a phenomenon that leads to a reduction in the measured fluorescence intensity due to the absorption of excitation and/or emitted light by components within the sample. This can cause a non-linear relationship between the concentration of the fluorescent product (free AMC) and the observed signal, potentially leading to an underestimation of enzyme activity.

There are two types of inner filter effects:

• Primary Inner Filter Effect (pIFE): This occurs when a substance in the assay well absorbs the excitation light, thereby reducing the light available to excite the free AMC. In a Boc-LSTR-AMC assay, the primary culprits are often the uncleaved Boc-LSTR-AMC substrate itself, or colored compounds being screened for inhibitory effects.

• Secondary Inner Filter Effect (sIFE): This happens when the light emitted by the free AMC is absorbed by another component in the well before it can reach the detector. This is more common when there is a significant overlap between the emission spectrum of AMC and the absorption spectrum of another molecule in the solution.

Q2: How can I identify if the inner filter effect is impacting my experimental results?

A2: There are two main indicators that your assay may be affected by the inner filter effect:

• Non-Linear AMC Standard Curve: A standard curve of free AMC concentration versus fluorescence intensity that deviates from linearity and begins to plateau at higher concentrations is a strong indication of IFE.

• Unexpected Decrease in Reaction Rate: In a kinetic assay, if the reaction velocity decreases at high concentrations of the Boc-LSTR-AMC substrate, it may be due to the primary inner filter effect from the substrate absorbing the excitation light.

Q3: What are the typical excitation and emission wavelengths for the AMC fluorophore?

A3: The free AMC fluorophore is typically excited at a wavelength of approximately 342-350 nm, with the resulting fluorescence emission measured around 441-460 nm.

Q4: Besides the substrate and free AMC, what else can cause the inner filter effect in my assay?

A4: Other potential sources of IFE in a Boc-LSTR-AMC assay include:

• Test Compounds: When screening compound libraries, colored or UV-absorbing compounds can significantly contribute to IFE.

• Assay Buffer Components: While less common, some buffer components at high concentrations could potentially absorb in the relevant UV-Vis range.

• Sample Turbidity: Particulate matter in the sample can scatter light, which can mimic an absorbance effect and contribute to a reduction in the measured fluorescence.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution(s)
AMC standard curve is not linear at higher concentrations.	Inner Filter Effect: The free AMC is absorbing the excitation and/or emission light.	1. Work within the linear range of the standard curve by using lower concentrations of AMC. 2. Apply a mathematical correction based on the absorbance of the samples (see Experimental Protocol 2).
Enzyme reaction rate unexpectedly decreases at high substrate concentrations.	Primary Inner Filter Effect: The uncleaved Boc-LSTR-AMC substrate is absorbing the excitation light, preventing it from reaching the liberated AMC.	1. Lower the substrate concentration to a range where its absorbance at the excitation wavelength is less than 0.1. 2. Measure the absorbance of all reaction components at the start of the reaction and apply a correction factor.
Observed enzyme inhibition by a colored compound.	Inner Filter Effect: The colored compound is absorbing the excitation and/or emission light, mimicking an inhibitory effect.	1. Measure the absorbance of the compound at the excitation and emission wavelengths of AMC. 2. Perform the assay with a non-fluorescent, structurally unrelated substrate to see if the compound still shows activity. 3. Apply an absorbance-based mathematical correction to the fluorescence data.
High background fluorescence.	Substrate Quality/Contamination: The Boc-LSTR-AMC substrate may be contaminated with free AMC or may be auto-hydrolyzing.	1. Purchase high-purity substrate from a reputable supplier. 2. Prepare the substrate solution fresh for each experiment and avoid repeated freeze-thaw cycles. 3. Run a "substrate only" control to quantify the background signal.

Data Presentation

Quantitative Impact of Inner Filter Effect

The following table provides an example of how the inner filter effect can lead to a deviation from the expected linear relationship between AMC concentration and fluorescence, and how a mathematical correction can recover the linearity.

AMC Concentration (µM)	Absorbance at 350 nm (A_ex)	Absorbance at 450 nm (A_em)	Observed Fluorescence (RFU)	Corrected Fluorescence (RFU)
0	0.005	0.002	50	51
5	0.025	0.005	5,045	5,225
10	0.050	0.010	9,980	10,695
20	0.100	0.020	18,550	21,080
40	0.200	0.040	32,100	40,445
80	0.400	0.080	48,500	72,980

Note: This data is illustrative. The extent of the inner filter effect and the accuracy of the correction can depend on the specific instrumentation and assay conditions.

Comparison of IFE Correction Methods

Correction Method	Description	Advantages	Limitations
Sample Dilution	Reducing the concentration of absorbing species in the sample.	Simple and straightforward.	May reduce the signal to below the detection limit; can introduce pipetting errors.
Absorbance-Based Correction	Mathematically correcting the observed fluorescence using measured absorbance values.	Highly accurate if absorbance is measured correctly; corrects for IFE from all components.	Requires access to both a fluorometer and an absorbance plate reader.
Added Absorber (AddAbs)	An inert, highly absorbing substance is added to all samples to create a high and uniform absorbance.	Linearizes the fluorescence response without the need for absorbance measurements or calculations.	Requires careful selection of an inert absorber; may reduce the overall signal intensity.

Experimental Protocols

Experimental Protocol 1: General Boc-LSTR-AMC Protease Assay

This protocol provides a general framework for measuring the activity of a protease using the Boc-LSTR-AMC substrate. Users should optimize the conditions for their specific enzyme.

Materials:

• Boc-LSTR-AMC substrate

• Purified protease or biological sample containing the protease

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 100 mM NaCl, 0.01% Tween-20)

• DMSO for substrate solubilization

• 96-well, black, flat-bottom microplate

• Fluorescence microplate reader

Procedure:

• Substrate Preparation: Prepare a 10 mM stock solution of Boc-LSTR-AMC in DMSO. Store in aliquots at -20°C, protected from light.

• Enzyme Preparation: Dilute the enzyme to the desired concentration in ice-cold assay buffer immediately before use.

• Assay Setup:

  • Add 50 µL of the diluted enzyme solution to the wells of the microplate.

  • Include a "no enzyme" control containing 50 µL of assay buffer.

• Reaction Initiation: Prepare a working solution of Boc-LSTR-AMC by diluting the stock solution in assay buffer to the desired final concentration (e.g., 2X the final assay concentration). Initiate the reaction by adding 50 µL of the substrate working solution to each well, bringing the total volume to 100 µL.

• Fluorescence Measurement: Immediately place the plate in a fluorescence plate reader pre-heated to the desired temperature (e.g., 37°C). Measure the fluorescence intensity at regular intervals (e.g., every 60 seconds) for 30-60 minutes, using an excitation wavelength of ~350 nm and an emission wavelength of ~450 nm.

• Data Analysis:

  • Plot the fluorescence intensity versus time for each well.

  • Determine the initial reaction velocity (V₀) from the linear portion of the curve.

  • Subtract the V₀ of the "no enzyme" control from the V₀ of the enzyme-containing wells.

Experimental Protocol 2: Absorbance-Based Inner Filter Effect Correction

This protocol describes the most common method for mathematically correcting for the inner filter effect using absorbance measurements.

Materials:

• Completed assay plate from Protocol 1

• Microplate reader capable of measuring both fluorescence and absorbance

Procedure:

• Fluorescence Measurement: Measure the endpoint fluorescence (F_observed) of each well in the assay plate at Ex/Em ~350/450 nm.

• Absorbance Measurements:

  • Measure the absorbance of each well at the excitation wavelength (A_ex) used (~350 nm).

  • Measure the absorbance of each well at the emission wavelength (A_em) used (~450 nm).

• Data Correction: Apply the following formula to each well to calculate the corrected fluorescence (F_corrected):

  F_corrected = F_observed * 10^((A_ex + A_em) / 2)

• Data Analysis: Use the F_corrected values for all subsequent data analysis.

Visualizations

Caption: Mechanisms of Primary and Secondary Inner Filter Effects.

Caption: General workflow for a Boc-LSTR-AMC protease assay.

Caption: Decision workflow for addressing the inner filter effect.

Technical Support Center: Non-enzymatic Hydrolysis of Boc-Leu-Ser-Thr-Arg-AMC

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during experiments involving the fluorogenic substrate Boc-Leu-Ser-Thr-Arg-AMC.

Frequently Asked Questions (FAQs)

Q1: What is Boc-Leu-Ser-Thr-Arg-AMC and what is it used for?

Boc-Leu-Ser-Thr-Arg-AMC is a fluorogenic substrate used to assay the activity of certain proteases.[1][2] The peptide sequence (Leu-Ser-Thr-Arg) is recognized and cleaved by specific proteases. This cleavage releases the fluorescent molecule 7-amino-4-methylcoumarin (B1665955) (AMC), which can be detected by a fluorometer. The rate of increase in fluorescence is directly proportional to the enzyme's activity.

Q2: What are the optimal excitation and emission wavelengths for the released AMC fluorophore?

Upon enzymatic cleavage, the free AMC fluorophore is typically excited at a wavelength range of 340-380 nm, with emission measured between 440-460 nm.[3][4][5] It is essential to use the correct filter settings on your fluorescence plate reader for optimal signal detection.

Q3: I am observing high background fluorescence in my "no enzyme" control wells. What are the potential causes and solutions?

High background fluorescence can obscure the signal from enzymatic activity and lead to inaccurate results. Common causes include substrate instability (non-enzymatic hydrolysis), autofluorescence of assay components, and contamination.

• Substrate Instability: The substrate may be degrading spontaneously. To mitigate this, prepare fresh substrate solutions for each experiment, avoid repeated freeze-thaw cycles of the stock solution, and store aliquots protected from light at -20°C or lower.

• Autofluorescence: Test compounds, buffers, or components of the cell culture medium (like phenol (B47542) red and fetal bovine serum) can be inherently fluorescent.[6] It is crucial to measure the fluorescence of a "no substrate" control to determine the baseline autofluorescence.[6]

• Contamination: Protease contamination from reagents, labware, or samples can cleave the substrate. Use high-purity reagents and sterile techniques to prevent contamination.

Q4: My fluorescence signal is low or absent. What should I check?

A weak or nonexistent signal may indicate issues with the enzyme, substrate, or assay conditions.

• Inactive Enzyme: Ensure the enzyme has been stored and handled correctly to maintain its activity.

• Sub-optimal Substrate Concentration: The substrate concentration might be too low for the enzyme to process efficiently.

• Incorrect Instrument Settings: Verify that the fluorometer is set to the correct excitation and emission wavelengths for AMC.

Q5: How should I properly store and handle Boc-Leu-Ser-Thr-Arg-AMC?

Proper storage is critical to maintain the integrity of the substrate. Store the unopened product at -20°C or lower in a manual defrost freezer and avoid repeated freeze-thaw cycles. The substrate is light-sensitive, so aliquots should be stored protected from light.[7] For creating stock solutions, use a high-purity, anhydrous solvent like DMSO.

Troubleshooting Guide

High background fluorescence is a common issue in assays using fluorogenic substrates. The following table summarizes potential causes and recommended solutions.

Potential Cause	Description	Recommended Solutions
Substrate Instability / Spontaneous Hydrolysis	The peptide substrate degrades non-enzymatically, releasing free AMC.	- Prepare substrate solution fresh for each experiment. - Aliquot stock solutions to avoid freeze-thaw cycles. - Store stock solutions at -20°C or -80°C, protected from light.[7] - Assess substrate stability under your specific assay conditions (pH, temperature).
Autofluorescence of Assay Components	Buffers, test compounds, or cell culture media components fluoresce at the assay wavelengths.[6]	- Screen all assay components for intrinsic fluorescence. - If a test compound is autofluorescent, subtract its signal using a compound-only control.[3] - For cell-based assays, use phenol red-free medium and consider reducing the percentage of serum.[6]
Protease Contamination	Unwanted protease activity in your samples or reagents cleaves the substrate.	- Use high-purity, sterile reagents and labware. - Handle samples carefully to avoid cross-contamination. - For cell lysates, consider adding specific inhibitors for proteases that are not the target of your assay.
Incorrect Instrument Settings	The plate reader's excitation/emission wavelengths are not optimal for AMC.	- Confirm the instrument is set to Ex/Em wavelengths of approximately 340-380 nm/440-460 nm.[3][4][5]

Experimental Protocols

Protocol for Assessing Non-Enzymatic Hydrolysis of Boc-Leu-Ser-Thr-Arg-AMC

This protocol allows you to determine the rate of spontaneous substrate hydrolysis under your specific experimental conditions.

Materials:

• Boc-Leu-Ser-Thr-Arg-AMC

• Anhydrous DMSO

• Assay Buffer (at the desired pH and containing all components except the enzyme)

• Black, clear-bottom 96-well plate

• Fluorescence plate reader

Procedure:

• Prepare Substrate Stock Solution: Dissolve Boc-Leu-Ser-Thr-Arg-AMC in anhydrous DMSO to a concentration of 10 mM. Aliquot and store at -20°C, protected from light.

• Prepare Working Solution: On the day of the experiment, thaw an aliquot of the stock solution and dilute it to the final working concentration in the assay buffer immediately before use.

• Set up the Assay Plate:

  • Add the substrate working solution to multiple wells of the 96-well plate.

  • Include control wells containing only the assay buffer (no substrate) to measure background fluorescence.

• Incubation and Measurement:

  • Place the plate in a fluorescence plate reader pre-set to the desired experimental temperature and the appropriate excitation and emission wavelengths for AMC (e.g., Ex: 360 nm, Em: 460 nm).

  • Measure the fluorescence intensity kinetically over a period that reflects the duration of your planned enzymatic assay (e.g., every 5 minutes for 1-2 hours).

• Data Analysis:

  • Subtract the average fluorescence of the buffer-only wells from the fluorescence readings of the substrate-containing wells.

  • Plot the background-corrected fluorescence intensity against time.

  • The slope of this line represents the rate of non-enzymatic hydrolysis. A steep slope indicates significant substrate instability under the tested conditions.

Visualizations

Caption: Workflow for assessing non-enzymatic substrate hydrolysis.

Caption: Logical workflow for troubleshooting high background fluorescence.

References

• 1. chemimpex.com [chemimpex.com]
• 2. biosynth.com [biosynth.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. interpriseusa.com [interpriseusa.com]
• 6. benchchem.com [benchchem.com]
• 7. Enzyme Activity Assays using Fluorogenic Peptide Substrates: R&D Systems [rndsystems.com]

Technical Support Center: Optimizing Temperature for Boc-Leu-Ser-Thr-Arg-AMC Assays

Welcome to the technical support center for the Boc-Leu-Ser-Thr-Arg-AMC fluorogenic substrate. This guide provides detailed information on temperature optimization, troubleshooting, and frequently asked questions to ensure the success of your enzymatic assays. Boc-Leu-Ser-Thr-Arg-AMC is a versatile substrate used for assaying enzymes such as Activated Protein C (APC) and the proteasome.[1]

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for assays using Boc-Leu-Ser-Thr-Arg-AMC?

A1: The optimal temperature can vary depending on the specific enzyme being assayed. For most human enzymes, the optimal temperature is typically around 37°C.[2] However, the ideal temperature should be determined empirically for your specific experimental conditions. A good starting point for optimization is a temperature range of 25°C to 45°C.

Q2: How does temperature affect the enzyme's activity?

A2: Temperature has a significant impact on enzyme kinetics. As temperature increases from a low starting point, the kinetic energy of both the enzyme and substrate molecules increases, leading to more frequent collisions and a higher reaction rate.[3] However, if the temperature exceeds the enzyme's optimal range, it can lead to denaturation, where the enzyme loses its three-dimensional structure and, consequently, its catalytic activity.[2][3] Conversely, at temperatures below the optimum, the reaction rate will be slower.

Q3: What are the signs of suboptimal temperature in my assay?

A3: Suboptimal temperatures can manifest in several ways:

• Low signal: If the temperature is too low, the enzyme will be less active, resulting in a slower rate of substrate cleavage and a weaker fluorescent signal.

• High background or unstable signal: Excessively high temperatures can lead to substrate degradation or enzyme denaturation, which may increase background fluorescence or cause erratic signal readings.

• Poor reproducibility: Temperature fluctuations during the assay can lead to inconsistent results between wells and experiments.

Q4: How should I store the Boc-Leu-Ser-Thr-Arg-AMC substrate?

A4: For long-term storage, the lyophilized powder should be stored at -20°C or colder, protected from light and moisture.[4] Once reconstituted in a solvent like DMSO, it is recommended to aliquot the solution and store it at -20°C or -80°C to avoid repeated freeze-thaw cycles.[5][6]

Experimental Protocols

Protocol for Temperature Optimization

This protocol provides a framework for determining the optimal temperature for your specific enzyme using the Boc-Leu-Ser-Thr-Arg-AMC substrate.

Materials:

• Boc-Leu-Ser-Thr-Arg-AMC substrate

• Purified enzyme of interest (e.g., Activated Protein C, Proteasome)

• Assay buffer appropriate for the enzyme

• Black 96-well microplate

• Fluorescence plate reader with excitation/emission wavelengths of ~380 nm/460 nm

• Temperature-controlled plate reader or incubator

Procedure:

• Substrate Preparation: Prepare a stock solution of Boc-Leu-Ser-Thr-Arg-AMC in DMSO. Further dilute the stock solution in the assay buffer to the desired working concentration (typically in the range of 10-100 µM).

• Enzyme Preparation: Dilute the enzyme to the desired concentration in pre-chilled assay buffer. It is generally recommended to handle enzymes on ice unless otherwise specified.

• Assay Setup:

  • Add the diluted enzyme solution to the wells of the black 96-well microplate.

  • Include control wells:

    • No-enzyme control: Assay buffer and substrate only (to measure background fluorescence).

    • Inhibited enzyme control: Enzyme, substrate, and a known inhibitor of the enzyme (to confirm specificity).

• Temperature Equilibration: Pre-incubate the plate at the desired temperatures for 5-10 minutes. It is recommended to test a range of temperatures, for example, 25°C, 30°C, 37°C, 42°C, and 47°C.

• Reaction Initiation: Add the substrate solution to all wells to start the reaction.

• Fluorescence Measurement: Immediately begin monitoring the fluorescence intensity kinetically over a set period (e.g., 30-60 minutes) using the plate reader set to the appropriate excitation and emission wavelengths. The plate reader's temperature control should be set to the corresponding incubation temperature.

• Data Analysis:

  • For each temperature, plot the fluorescence intensity against time.

  • Determine the initial reaction rate (V₀) from the slope of the linear portion of the curve.

  • Plot the reaction rates against the different temperatures to identify the optimal temperature for your enzyme's activity.

Data Presentation

The results of a temperature optimization experiment can be summarized in a table for easy comparison.

Temperature (°C)	Initial Reaction Rate (RFU/min)
25	150
30	250
37	400
42	320
47	180

RFU = Relative Fluorescence Units

Troubleshooting Guide

Issue	Possible Cause	Solution
Low or no signal	Temperature is too low: The enzyme is not sufficiently active.	Gradually increase the incubation temperature in 5°C increments.
Inactive enzyme: The enzyme may have degraded due to improper storage or handling.	Use a fresh aliquot of the enzyme and always keep it on ice when not in use.
Substrate degradation: The substrate may have degraded.	Use a fresh aliquot of the substrate and protect it from light.
High background fluorescence	Substrate instability: The substrate may be auto-hydrolyzing at the tested temperature.	Test the background fluorescence of the substrate alone at different temperatures.
Contaminated reagents: The buffer or other reagents may be contaminated.	Use fresh, high-quality reagents.
Inconsistent results	Temperature fluctuations: The temperature is not stable across the plate or during the assay.	Ensure the plate reader's temperature control is functioning correctly and allow the plate to equilibrate to the set temperature before starting the reaction.
Pipetting errors: Inaccurate pipetting can lead to variability.	Use calibrated pipettes and ensure proper mixing in each well.
Signal decreases over time	Enzyme instability: The enzyme may be denaturing at the assay temperature.	This is expected at temperatures above the optimum. Choose an optimal temperature where the enzyme is stable throughout the assay duration.
Substrate depletion: The substrate is being consumed rapidly.	If the reaction is too fast, consider using a lower enzyme concentration.

Visualizations

Below are diagrams illustrating key concepts and workflows related to temperature optimization in Boc-Leu-Ser-Thr-Arg-AMC assays.

Caption: The effect of temperature on enzyme activity.

Caption: Workflow for temperature optimization.

References

• 1. Boc-Leu-Ser-Thr-Arg-AMC › PeptaNova [peptanova.de]
• 2. How to Optimize Temperature and pH for Enzyme Activity [synapse.patsnap.com]
• 3. What is the optimal temperature for enzymes? | AAT Bioquest [aatbio.com]
• 4. rndsystems.com [rndsystems.com]
• 5. ubpbio.com [ubpbio.com]
• 6. medchemexpress.com [medchemexpress.com]

Technical Support Center: Ensuring Accurate and Reproducible Boc-Leu-Ser-Thr-Arg-AMC Results

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments using the fluorogenic substrate Boc-Leu-Ser-Thr-Arg-AMC. By focusing on the critical aspect of pipetting accuracy, this guide aims to enhance the reproducibility and reliability of your experimental data.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors affecting pipetting accuracy and the reproducibility of my Boc-Leu-Ser-Thr-Arg-AMC assay results?

A1: The reproducibility of your assay is heavily dependent on precise and accurate liquid handling. Several factors can influence pipetting accuracy, including the user's technique, the physical properties of the liquids being dispensed, and the laboratory environment.[1][2] Inconsistent pipetting can directly contribute to variability in results, especially in fluorescence-based assays where background fluorescence can be a significant factor.[3]

Q2: My blank or negative control wells show high background fluorescence. What are the potential causes and how can I resolve this?

A2: High background fluorescence can obscure the true signal from enzymatic activity and lead to inaccurate results.[4] Potential causes include:

• Autofluorescence of Assay Components: The test compounds or buffers themselves may fluoresce at the excitation and emission wavelengths used. It is crucial to screen all components for intrinsic fluorescence before initiating the main experiment.[4]

• Substrate Instability: The Boc-Leu-Ser-Thr-Arg-AMC substrate may undergo spontaneous hydrolysis, leading to the release of the AMC fluorophore in the absence of enzymatic activity. To mitigate this, always prepare fresh substrate solutions for each experiment and avoid repeated freeze-thaw cycles of the stock solution.[4]

• Contamination: Protease contamination from reagents, samples, or labware can lead to premature substrate cleavage. Using high-purity reagents and sterile, disposable labware is essential.

Q3: My results are not linear, or I observe a decrease in fluorescence at high substrate or enzyme concentrations. What could be the cause?

A3: Non-linear or erratic results can stem from several issues:

• Inner Filter Effect: At high concentrations, assay components can absorb the excitation or emission light, leading to a non-linear relationship between fluorophore concentration and fluorescence intensity.[4]

• Enzyme or Substrate Instability: The enzyme may lose activity over the duration of the assay, or the substrate may precipitate out of the solution at high concentrations.[4]

• Incorrect Instrument Settings: Ensure your fluorometer is set to the correct excitation and emission wavelengths for AMC, which are typically around 360-380 nm for excitation and 440-460 nm for emission.[5]

Troubleshooting Pipetting Technique

Proper pipetting technique is fundamental for accurate and reproducible results. Here are some common issues and their solutions:

Issue	Cause	Solution
Inaccurate Dispensing Volume	Failure to pre-wet the pipette tip.	Aspirate and dispense the liquid back into the source container at least three times before taking the final volume. This equilibrates the temperature and humidity inside the tip.[6][7]
Variable Results Between Replicates	Inconsistent plunger pressure and speed.	Apply smooth and consistent pressure to the plunger for both aspiration and dispensing. Repeatable actions lead to repeatable results.[7][8]
Loss of Sample	Immersing the pipette tip too deep into the liquid or touching the sides of the container.	Immerse the tip just below the surface of the liquid (2-3 mm for small volumes, 5-6 mm for larger volumes).[6][7] Withdraw the pipette vertically from the center of the container.[7]
Air Bubbles in the Tip	Aspirating too quickly or a loose pipette tip.	Aspirate the liquid slowly and ensure the pipette tip is firmly sealed onto the pipette.[9][10]

Impact of Environmental and Liquid Properties on Pipetting Accuracy

Factor	Effect on Pipetting Accuracy	Mitigation Strategy
Temperature	A difference in temperature between the liquid, pipette, and air can cause the volume of the air cushion in the pipette to change, leading to inaccurate aspiration.[1]	Allow all liquids and equipment to equilibrate to the ambient temperature before starting the experiment.[8]
Liquid Density	Pipettes are typically calibrated with water. Liquids with a density different from water will be pipetted inaccurately. Higher density liquids will result in a lower aspirated volume.[1]	If working with liquids of significantly different densities, consider recalibrating the pipette for that specific liquid.[6]
Viscosity	Viscous liquids are more difficult to aspirate and dispense, often leading to under-delivery.[2][9]	Use a slower aspiration and dispensing speed. Consider using reverse pipetting or positive displacement pipettes.[11]
Volatility	Volatile liquids can evaporate from the pipette tip, leading to a smaller dispensed volume.[2][9]	Pre-wet the tip multiple times (up to 10 cycles for highly volatile liquids) to saturate the air inside the tip with vapor. Work quickly and consider using reverse pipetting.[6]

Experimental Protocols

General Protocol for Boc-Leu-Ser-Thr-Arg-AMC Protease Assay

• Reagent Preparation:

  • Prepare a stock solution of Boc-Leu-Ser-Thr-Arg-AMC in a suitable solvent like DMSO. Store at -20°C and protect from light. Avoid repeated freeze-thaw cycles.[4][5]

  • Prepare the assay buffer and enzyme solution. Keep the enzyme on ice.

• Assay Procedure:

  • Allow all reagents to equilibrate to room temperature before use.[8]

  • In a 96-well plate, add the following to each well, ensuring proper pipetting technique (pre-wetting, slow and consistent plunger movement, etc.):

    • Assay Buffer

    • Test compound or vehicle control

    • Enzyme solution

  • Incubate the plate at the desired temperature for a specified period.

  • Initiate the reaction by adding the Boc-Leu-Ser-Thr-Arg-AMC substrate solution to all wells.

  • Immediately start monitoring the fluorescence in a plate reader with excitation at ~380 nm and emission at ~460 nm in kinetic mode.[5]

• Data Analysis:

  • Determine the rate of reaction (slope of the linear portion of the fluorescence vs. time curve).

  • Subtract the rate of the no-enzyme control from all other readings.

Visualizations

References

• 1. microbiozindia.com [microbiozindia.com]
• 2. hawachpipette.com [hawachpipette.com]
• 3. Protein Assays and Quantitation Support—Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. benchchem.com [benchchem.com]
• 5. ubpbio.com [ubpbio.com]
• 6. biocompare.com [biocompare.com]
• 7. biosistemika.com [biosistemika.com]
• 8. 10 Steps to Improve Pipetting Accuracy | Thermo Fisher Scientific - SG [thermofisher.com]
• 9. bkmbio.com [bkmbio.com]
• 10. mingjibio.com [mingjibio.com]
• 11. scilogex.com [scilogex.com]

Issues with Boc-Leu-Ser-Thr-Arg-AMC in complex biological samples

Welcome to the technical support center for the fluorogenic substrate Boc-Leu-Ser-Thr-Arg-AMC (Boc-LSTR-AMC). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for experiments utilizing this substrate in complex biological samples.

Frequently Asked Questions (FAQs)

Q1: What are the primary target proteases for Boc-Leu-Ser-Thr-Arg-AMC?

Boc-Leu-Ser-Thr-Arg-AMC is a fluorogenic substrate primarily used to measure the activity of several serine proteases. Its main targets include:

• Activated Protein C (APC) : An important anticoagulant and cytoprotective enzyme.[1]

• Proteasome (Trypsin-like activity) : Specifically, the β2 subunit of the 20S and 26S proteasome.[1]

• Factor VIIa (in complex with Tissue Factor) : A key initiator of the extrinsic coagulation cascade.[2]

• It has also been described as a substrate for general trypsin activity .[1]

Q2: What are the recommended storage and handling conditions for Boc-Leu-Ser-Thr-Arg-AMC?

To ensure substrate integrity and prevent degradation, proper storage and handling are crucial:

• Stock Solutions : Prepare stock solutions in a suitable solvent, such as DMSO.

• Storage : Store the lyophilized powder and stock solutions at -20°C or lower, protected from light.

• Freeze-Thaw Cycles : Avoid repeated freeze-thaw cycles of the stock solution to minimize degradation. Aliquoting the stock solution into single-use volumes is highly recommended.

Q3: What are the typical excitation and emission wavelengths for the cleaved AMC fluorophore?

The released 7-amino-4-methylcoumarin (B1665955) (AMC) fluorophore is typically measured with an excitation wavelength in the range of 360-380 nm and an emission wavelength in the range of 440-460 nm.[3][4]

Troubleshooting Guide

This guide addresses common issues encountered when using Boc-Leu-Ser-Thr-Arg-AMC in complex biological samples such as cell lysates and plasma.

High Background Fluorescence

Problem: My blank wells (containing only buffer and substrate) and negative control wells show high fluorescence readings, leading to a poor signal-to-noise ratio.

Potential Cause	Troubleshooting Steps & Solutions
Substrate Instability/Spontaneous Hydrolysis	Prepare fresh substrate working solutions for each experiment.Avoid storing diluted substrate solutions for extended periods.Protect the substrate from light during all handling steps.
Contamination of Reagents	Use high-purity, sterile-filtered buffers.Test individual assay components (buffer, water, etc.) for intrinsic fluorescence.Ensure that pipette tips are changed between samples to prevent cross-contamination.
Autofluorescence of Biological Sample	Run a control with the biological sample alone (without substrate) to quantify its intrinsic fluorescence. Subtract this value from the experimental readings.Consider sample dilution or purification steps to remove autofluorescent compounds.
Autofluorescence of Test Compounds	If screening for inhibitors, pre-screen the compounds for fluorescence at the assay wavelengths.If a compound is fluorescent, its signal may need to be subtracted, which can reduce assay sensitivity.

Low or No Signal

Problem: I am not observing an increase in fluorescence over time after adding the enzyme source.

Potential Cause	Troubleshooting Steps & Solutions
Inactive Enzyme	Ensure the enzyme has been stored and handled correctly to maintain its activity.Verify the activity of the enzyme with a known positive control substrate if available.
Suboptimal Assay Conditions	Optimize the pH of the assay buffer, as most serine proteases have a neutral to slightly alkaline optimal pH.Ensure the correct cofactors are present (e.g., Ca²⁺ for Factor VIIa and Activated Protein C).Perform the assay at the optimal temperature for the enzyme (typically 37°C).
Presence of Inhibitors in the Sample	Complex biological samples like plasma and cell lysates can contain endogenous protease inhibitors.Consider diluting the sample to reduce the inhibitor concentration.Sample purification steps, such as dialysis or desalting, may be necessary to remove inhibitors.
Incorrect Substrate Concentration	The substrate concentration may be too low for the enzyme to act upon efficiently. While specific Km values for Boc-LSTR-AMC are not readily available, a typical starting concentration for AMC-based substrates is in the range of 10-100 µM. A substrate titration experiment is recommended to determine the optimal concentration.

Non-linear Reaction Progress Curves

Problem: The rate of fluorescence increase is not linear over the course of the measurement.

Potential Cause	Troubleshooting Steps & Solutions
Substrate Depletion	If the enzyme concentration is too high, the substrate may be rapidly consumed. Reduce the enzyme concentration.Use only the initial linear phase of the reaction for calculating the reaction velocity.
Enzyme Instability	The protease may not be stable under the assay conditions for the duration of the experiment. Shorten the assay time.Include stabilizing agents in the buffer, such as BSA or glycerol, if compatible with the enzyme.
Inner Filter Effect	At high concentrations, the released AMC can absorb the excitation light, leading to a non-linear response. This is more common in highly active samples.Dilute the sample to reduce the final concentration of released AMC.

Experimental Protocols

General Protocol for Measuring Protease Activity

This protocol provides a general framework that can be adapted for measuring the activity of Activated Protein C, proteasome, or Factor VIIa.

• Reagent Preparation :

  • Assay Buffer : Prepare an appropriate assay buffer. For example, for serine proteases like APC and Factor VIIa, a Tris-based buffer (e.g., 50 mM Tris, 100 mM NaCl, 5 mM CaCl₂, pH 8.0) is often used. For proteasome activity, a buffer such as 50 mM Tris, pH 7.5, 5 mM MgCl₂, 1 mM DTT may be suitable.

  • Substrate Stock Solution : Prepare a 10 mM stock solution of Boc-Leu-Ser-Thr-Arg-AMC in DMSO.

  • Enzyme Solution : Dilute the enzyme (e.g., purified APC, cell lysate, or plasma sample) to the desired concentration in the assay buffer.

• Assay Procedure :

  • Add 50 µL of the diluted enzyme solution to the wells of a black 96-well microplate.

  • Include appropriate controls:

    • Blank : 50 µL of assay buffer without enzyme.

    • Negative Control (for cell lysates/plasma) : 50 µL of the biological sample pre-incubated with a specific inhibitor of the target protease to measure non-specific substrate cleavage.

  • Pre-incubate the plate at the desired temperature (e.g., 37°C) for 5-10 minutes.

  • Prepare the substrate working solution by diluting the stock solution in the assay buffer to the final desired concentration (e.g., 2X the final concentration). A typical starting final concentration is 100 µM.

  • Initiate the reaction by adding 50 µL of the substrate working solution to each well.

  • Immediately place the plate in a fluorescence microplate reader.

• Data Acquisition :

  • Measure the fluorescence intensity at regular intervals (e.g., every 60 seconds) for a set period (e.g., 30-60 minutes) with excitation at ~380 nm and emission at ~460 nm.

• Data Analysis :

  • Calculate the reaction velocity (rate of fluorescence increase) from the linear portion of the progress curve.

  • Subtract the velocity of the blank from all experimental wells.

  • For complex samples, subtract the velocity of the inhibitor-treated control to determine the specific activity of the target protease.

Quantitative Data Summary

While specific Michaelis-Menten constants (Km and Vmax) for Boc-Leu-Ser-Thr-Arg-AMC are not widely published, the following table provides general parameters and recommended concentrations for AMC-based substrates. It is highly recommended to perform a substrate titration to determine the optimal concentration for your specific experimental conditions.

Parameter	Recommended Range/Value	Notes
Substrate Concentration	10 - 200 µM	A starting concentration of 100 µM is often used for proteasome assays.[5] Optimal concentration should be determined empirically.
Excitation Wavelength	360 - 380 nm
Emission Wavelength	440 - 460 nm
DMSO Concentration	< 1% (v/v)	High concentrations of DMSO can inhibit enzyme activity.

Visualizations

Signaling Pathways

Caption: Activated Protein C (APC) Signaling Pathway.

Caption: Factor VIIa - Tissue Factor Signaling Pathway.

Experimental Workflow and Troubleshooting

Caption: Troubleshooting workflow for Boc-LSTR-AMC assays.

References

• 1. Boc-Leu-Ser-Thr-Arg-AMC › PeptaNova [peptanova.de]
• 2. Boc-Leu-Thr-Arg-AMC › PeptaNova [peptanova.de]
• 3. bpsbioscience.com [bpsbioscience.com]
• 4. bpsbioscience.com [bpsbioscience.com]
• 5. coachrom.com [coachrom.com]

How to choose the right controls for a Boc-Leu-Ser-Thr-Arg-AMC assay

This guide provides troubleshooting solutions and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the Boc-Leu-Ser-Thr-Arg-AMC fluorogenic protease assay. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the Boc-Leu-Ser-Thr-Arg-AMC assay?

The Boc-Leu-Ser-Thr-Arg-AMC assay is a fluorogenic method used to measure the activity of certain serine proteases. The substrate, Boc-Leu-Ser-Thr-Arg-AMC, is a peptide sequence (Leu-Ser-Thr-Arg) linked to a fluorescent reporter molecule, 7-amino-4-methylcoumarin (B1665955) (AMC). In its intact form, the substrate is non-fluorescent. When a target protease cleaves the peptide bond after the Arginine (Arg) residue, free AMC is released. This free AMC is highly fluorescent and can be detected using a fluorometer, typically with excitation around 360-380 nm and emission at approximately 460 nm. The rate of increase in fluorescence is directly proportional to the activity of the protease in the sample.

Q2: Which enzymes can be measured with the Boc-Leu-Ser-Thr-Arg-AMC substrate?

Boc-Leu-Ser-Thr-Arg-AMC is a substrate for several serine proteases, including:

• The 20S Proteasome: Specifically, it is often used to measure the trypsin-like activity of the proteasome.

• Activated Protein C (APC): An important enzyme in the blood coagulation cascade.[1]

• Trypsin: A well-characterized digestive serine protease.[1]

It is crucial to be aware of the potential for multiple enzymes in a complex biological sample (like a cell lysate) to cleave this substrate.

Troubleshooting Guide

Q3: Why is my background fluorescence high in my "no enzyme" or negative control wells?

High background fluorescence can obscure the signal from your enzyme of interest and lead to inaccurate results. Potential causes and solutions are outlined below.

• Substrate Instability/Spontaneous Hydrolysis: The Boc-Leu-Ser-Thr-Arg-AMC substrate may degrade over time, leading to the release of AMC in the absence of enzymatic activity.

  • Solution: Prepare fresh substrate solutions for each experiment. Avoid multiple freeze-thaw cycles of the substrate stock solution.[2][3] It is recommended to aliquot the substrate upon receipt and store it at -20°C or lower, protected from light.[2][3]

• Contamination: Reagents or samples may be contaminated with proteases.

  • Solution: Use high-purity, sterile reagents and labware. Always use fresh pipette tips for each sample to prevent cross-contamination.[2]

• Autofluorescence of Test Compounds: If you are screening for inhibitors, your test compounds may be inherently fluorescent at the assay's excitation and emission wavelengths.[4][5]

  • Solution: Screen all test compounds for intrinsic fluorescence in the absence of the enzyme and substrate. If a compound is autofluorescent, you may be able to subtract its signal, but this can reduce the sensitivity of your assay.[2][5]

Q4: I am not seeing any signal, or the signal is very low in my positive control. What could be the problem?

A lack of signal or a weak signal suggests an issue with the enzyme's activity or the assay setup.

• Inactive Enzyme: The enzyme may have lost activity due to improper storage or handling.

  • Solution: Ensure your enzyme is stored at the correct temperature and handled according to the manufacturer's instructions. Avoid repeated freeze-thaw cycles.

• Suboptimal Assay Conditions: The pH, temperature, or buffer composition may not be optimal for your enzyme.

  • Solution: Consult the literature for the optimal conditions for your specific protease. Many serine proteases are most active at a pH between 7.3 and 9.3.

• Incorrect Instrument Settings: The settings on your fluorometer may not be correct for detecting AMC fluorescence.

  • Solution: Verify that the excitation and emission wavelengths are set correctly (typically Ex: 360-380 nm, Em: 460 nm). Also, ensure the gain setting is appropriate to detect the signal without saturating the detector.[6]

Experimental Controls and Protocols

A well-controlled experiment is essential for obtaining reliable and interpretable data. The following controls are recommended for a Boc-Leu-Ser-Thr-Arg-AMC assay.

Logical Workflow for Assay Controls

Caption: Logical workflow for setting up a Boc-Leu-Ser-Thr-Arg-AMC assay with essential and additional controls.

Positive Control

• Purpose: To confirm that the enzyme is active and the assay is working as expected.[7][8] This control should yield a strong, time-dependent increase in fluorescence.

• Protocol:

  • Prepare a reaction containing all assay components: assay buffer, a known active concentration of your target protease, and the Boc-Leu-Ser-Thr-Arg-AMC substrate.

  • Incubate under optimal conditions.

  • Measure fluorescence over time.

Negative Control (No-Enzyme Control)

• Purpose: To determine the background signal in the absence of enzymatic activity.[9][10] This control helps to identify issues such as substrate instability or contamination.

• Protocol:

  • Prepare a reaction containing the assay buffer and the Boc-Leu-Ser-Thr-Arg-AMC substrate.

  • Omit the enzyme. Instead, add the buffer that the enzyme is typically diluted in.

  • Incubate and measure fluorescence alongside your other samples. The fluorescence in this well should remain low and stable.

Substrate Blank

• Purpose: To measure the intrinsic fluorescence of the substrate and buffer alone. This value is often subtracted from all other readings to correct for background.

• Protocol:

  • Prepare a well containing only the assay buffer and the Boc-Leu-Ser-Thr-Arg-AMC substrate.

  • Measure the fluorescence.

Vehicle Control

• Purpose: Essential for inhibitor screening studies. This control accounts for any effect the solvent (vehicle), used to dissolve the test compounds (e.g., DMSO), might have on the enzyme's activity.[11][12]

• Protocol:

  • Prepare a reaction containing the assay buffer, enzyme, and substrate.

  • Add a volume of the vehicle (e.g., DMSO) equal to the volume of the test compound added to the experimental wells.

  • The activity in this well is typically considered 100% activity, against which the inhibition by test compounds is measured.

Known Inhibitor Control (Positive Inhibition Control)

• Purpose: To validate the assay's ability to detect inhibition. This control uses a known inhibitor of the target enzyme.

• Protocol:

  • Prepare a reaction containing the assay buffer, enzyme, and substrate.

  • Add a known inhibitor at a concentration expected to produce significant inhibition (e.g., at its IC50 or higher).

  • A significant reduction in fluorescence signal compared to the vehicle control confirms that the assay can detect inhibitors.

Compound Autofluorescence Control

• Purpose: To check if a test compound is fluorescent at the assay wavelengths, which could lead to false-negative results in an inhibition screen.[4][5]

• Protocol:

  • Prepare a well containing the assay buffer and the test compound.

  • Omit the enzyme and the substrate.

  • Measure the fluorescence. A high signal indicates that the compound itself is fluorescent and may interfere with the assay.

Summary of Controls and Their Components

Control Type	Enzyme	Substrate (Boc-LSTR-AMC)	Test Compound	Vehicle (e.g., DMSO)	Known Inhibitor	Purpose
Positive Control	Yes	Yes	No	No	No	Confirms enzyme activity and assay validity.
Negative Control	No	Yes	No	No	No	Measures background from non-enzymatic sources.
Substrate Blank	No	Yes	No	No	No	Corrects for substrate's intrinsic fluorescence.
Vehicle Control	Yes	Yes	No	Yes	No	Establishes 100% enzyme activity baseline for inhibition studies.
Known Inhibitor	Yes	Yes	No	No	Yes	Validates the assay's sensitivity to inhibition.
Compound Control	No	No	Yes	Yes	No	Checks for compound autofluorescence.

Signaling Pathway and Experimental Workflow Diagram

Experimental Workflow for Inhibitor Screening

References

• 1. Boc-Leu-Ser-Thr-Arg-AMC › PeptaNova [peptanova.de]
• 2. benchchem.com [benchchem.com]
• 3. Use of the Protease Fluorescent Detection Kit to Determine Protease Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Overcoming compound interference in fluorescence polarization-based kinase assays using far-red tracers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Interference with Fluorescence and Absorbance - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Protein Assays and Quantitation Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 7. homework.study.com [homework.study.com]
• 8. bosterbio.com [bosterbio.com]
• 9. homework.study.com [homework.study.com]
• 10. Positive and Negative Controls | Rockland [rockland.com]
• 11. Vehicle control: Significance and symbolism [wisdomlib.org]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Researcher's Guide to the Fluorogenic Protease Assay: Calibrating the Boc-Leu-Ser-Thr-Arg-AMC Assay with a Free AMC Standard

For researchers, scientists, and drug development professionals, the precise measurement of protease activity is a cornerstone of many experimental workflows. Fluorogenic assays using peptide substrates conjugated to 7-amino-4-methylcoumarin (B1665955) (AMC) are a widely adopted method due to their high sensitivity and amenability to high-throughput screening. This guide provides a detailed comparison of the Boc-Leu-Ser-Thr-Arg-AMC assay, calibrated with a free AMC standard, against other common alternatives.

The tetrapeptide substrate Boc-Leu-Ser-Thr-Arg-AMC (Boc-LSTR-AMC) is a versatile tool for assaying the activity of several important proteases, including the trypsin-like activity of the proteasome, activated protein C (APC), and trypsin itself.[1] The principle of the assay is based on the enzymatic cleavage of the amide bond between the arginine residue of the peptide and the AMC fluorophore. Upon cleavage, free AMC is released, which fluoresces brightly at an emission wavelength of approximately 440-460 nm when excited at 350-380 nm. The rate of fluorescence increase is directly proportional to the enzyme's activity.

Experimental Protocols

Accurate quantification of enzyme activity requires the generation of a standard curve using a free AMC solution of known concentrations. This allows for the conversion of relative fluorescence units (RFU) to the molar amount of product formed.

Calibration with Free AMC Standard

This protocol outlines the steps to generate a standard curve for the calibration of protease assays.

Materials:

• 7-amino-4-methylcoumarin (AMC) standard

• Dimethyl sulfoxide (B87167) (DMSO)

• Assay Buffer (specific to the enzyme of interest, e.g., 20 mM Tris, pH 7.5, 150 mM NaCl)

• Black, flat-bottom 96-well microplate

• Fluorescence microplate reader

Procedure:

• Prepare an AMC Stock Solution: Dissolve the AMC standard in DMSO to a concentration of 1 mM.

• Prepare a Dilution Series: Perform serial dilutions of the AMC stock solution in the assay buffer to obtain a range of concentrations (e.g., 0, 0.1, 0.2, 0.5, 1, 2, 5, 10 µM).

• Plate Preparation: Add a fixed volume (e.g., 100 µL) of each AMC dilution to triplicate wells of the 96-well plate.

• Fluorescence Measurement: Measure the fluorescence intensity at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 350/440 nm).

• Generate the Standard Curve: Plot the fluorescence intensity (RFU) against the corresponding AMC concentration. The resulting linear regression equation will be used to convert the RFU values from the enzymatic assay into the concentration of AMC produced.

Boc-Leu-Ser-Thr-Arg-AMC Assay for Proteasome Trypsin-Like Activity

This protocol is designed for measuring the trypsin-like activity of the 20S proteasome.

Materials:

• Boc-Leu-Ser-Thr-Arg-AMC substrate

• Purified 20S proteasome or cell lysate

• Proteasome Assay Buffer (e.g., 20 mM Tris-HCl, pH 7.5, 1 mM EDTA, 1 mM DTT)

• Proteasome inhibitor (e.g., MG-132) for control wells

• Black, flat-bottom 96-well microplate

• Fluorescence microplate reader

Procedure:

• Prepare Reagents:

  • Dissolve Boc-LSTR-AMC in DMSO to a stock concentration of 10 mM.

  • Dilute the proteasome sample to the desired concentration in the assay buffer.

• Set up the Reaction:

  • In the wells of the microplate, add the assay buffer.

  • For control wells, add the proteasome inhibitor and incubate for a specified time.

  • Add the proteasome sample to all wells except the blank.

  • Initiate the reaction by adding the Boc-LSTR-AMC substrate to all wells. The final substrate concentration typically ranges from 50 to 200 µM.

• Kinetic Measurement: Immediately place the plate in a pre-warmed fluorescence microplate reader and measure the increase in fluorescence over time (e.g., every 1-2 minutes for 30-60 minutes).

• Data Analysis:

  • Determine the initial reaction velocity (V₀) from the linear portion of the fluorescence versus time plot.

  • Subtract the background fluorescence from a no-enzyme control.

  • Convert the V₀ from RFU/min to moles/min using the slope of the free AMC standard curve.

Performance Comparison

The choice of a fluorogenic substrate depends on the specific protease being investigated and the desired assay characteristics. While Boc-LSTR-AMC is effective for measuring trypsin-like activity, other substrates are available for the different catalytic activities of the proteasome and for other proteases.

Substrate	Target Enzyme(s)	Typical Application	Notes
Boc-Leu-Ser-Thr-Arg-AMC	Proteasome (Trypsin-like), Activated Protein C, Trypsin	Measurement of the β2 subunit activity of the proteasome; coagulation cascade studies.[1][2]	A versatile substrate for several serine proteases.
Suc-Leu-Leu-Val-Tyr-AMC	Proteasome (Chymotrypsin-like)	Measurement of the β5 subunit activity of the proteasome, which is often the dominant activity.[2]	Widely used for assessing overall proteasome function.
Z-Leu-Leu-Glu-AMC	Proteasome (Caspase-like)	Measurement of the β1 subunit activity of the proteasome.[2]
Boc-Gln-Ala-Arg-AMC	Trypsin	Specific measurement of trypsin activity, for example, in pancreatic cancer cell lysates.[3]
Boc-Leu-Arg-Arg-AMC	Proteasome (Trypsin-like), Kex2 endoprotease	Alternative substrate for the trypsin-like activity of the proteasome.[4]

It is important to note that the kinetic parameters (Km and Vmax) for these substrates can vary depending on the specific enzyme, assay conditions (pH, temperature, buffer composition), and the source of the enzyme. For instance, the Km of a substrate for the proteasome can be influenced by the type of microplate used in the assay.[2]

Visualizing the Workflow and Pathways

To better understand the experimental process and the underlying biological context, the following diagrams illustrate the calibration workflow and the enzymatic reaction.

References

• 1. Boc-Leu-Ser-Thr-Arg-AMC › PeptaNova [peptanova.de]
• 2. Crude and purified proteasome activity assays are affected by type of microplate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Designing Protease Sensors for Real-time Imaging of Trypsin Activation in Pancreatic Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ubpbio.com [ubpbio.com]

A Comparative Guide to Fluorogenic Substrates for Activated Protein C (APC)

For Researchers, Scientists, and Drug Development Professionals

Activated Protein C (APC) is a crucial serine protease in the anticoagulant pathway, playing a key role in regulating blood coagulation and inflammation. Accurate and sensitive measurement of its enzymatic activity is vital for basic research, clinical diagnostics, and the development of novel therapeutics. Fluorogenic substrates offer a continuous and highly sensitive method for quantifying APC activity. This guide provides an objective comparison of the commonly used substrate, Boc-Leu-Ser-Thr-Arg-AMC, with other fluorogenic alternatives, supported by experimental data to facilitate informed substrate selection.

Overview of Fluorogenic Substrates for APC

Fluorogenic substrates for proteases are typically short peptides that mimic the enzyme's natural cleavage site, conjugated to a fluorescent reporter molecule, most commonly 7-amino-4-methylcoumarin (B1665955) (AMC). In their intact form, the fluorescence of the AMC group is minimal. Upon enzymatic cleavage of the amide bond between the peptide and the AMC moiety, the free AMC is released, resulting in a significant increase in fluorescence. This fluorescence can be monitored in real-time to determine the rate of the enzymatic reaction.

The ideal fluorogenic substrate for APC should exhibit high specificity, a low Michaelis-Menten constant (Km) indicating high affinity, and a high catalytic rate constant (kcat), leading to a high catalytic efficiency (kcat/Km) and a strong fluorescent signal.

Performance Comparison of Fluorogenic Substrates

The selection of a suitable fluorogenic substrate is critical for the accuracy and sensitivity of an APC activity assay. Below is a comparison of Boc-Leu-Ser-Thr-Arg-AMC with other classes of fluorogenic substrates.

AMC-Based Substrates

7-amino-4-methylcoumarin (AMC) is a widely used fluorophore in protease assays. Several peptide sequences conjugated to AMC have been evaluated for APC activity.

• Boc-Leu-Ser-Thr-Arg-AMC: This substrate is frequently used for the determination of APC activity. For bovine APC, it has a reported Michaelis-Menten constant (Km) of 330 µM and a catalytic rate constant (kcat) of 8.4 s⁻¹.

ANSN-Based Substrates

A series of fluorogenic substrates based on aminonaphthalenesulfonamides (ANSN) have been synthesized and evaluated for both human and bovine APC.[1] These substrates have shown considerable promise, with some demonstrating significantly improved kinetic parameters compared to AMC-based substrates. Many of the 87 synthesized ANSN-based substrates exhibit Km values for APC below 100 µM, with some reaching as low as 4-10 µM.[1] Furthermore, some of these substrates have high kcat values, exceeding 50 s⁻¹.[1] The catalytic efficiency (kcat/Km) of these substrates is influenced by the amino acid composition at the P2 and P3 positions and the specific isomer of ANSN used.[1]

FRET-Based Substrates

Fluorescence Resonance Energy Transfer (FRET) substrates represent another class of fluorogenic probes. These typically consist of a donor and a quencher fluorophore linked by a peptide sequence that is a target for the protease. Cleavage of the peptide separates the donor and quencher, leading to an increase in the donor's fluorescence emission. While FRET substrates are available for many proteases, specific, well-characterized FRET substrates with detailed kinetic data for APC are not prominently featured in the current literature.

Data Presentation

The following table summarizes the available quantitative data for the discussed fluorogenic substrates for Activated Protein C.

Substrate Class	Specific Substrate	Enzyme Source	Km (µM)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)
AMC-Based	Boc-Leu-Ser-Thr-Arg-AMC	Bovine APC	330	8.4	2.5 x 10⁴
ANSN-Based	Various Sequences	Human & Bovine APC	< 100 (some 4-10)	> 50 (for some)	High (specific values vary)

Note: The data for ANSN-based substrates represents a range from a large study, and the performance of a specific ANSN substrate will depend on its exact sequence and structure.

Experimental Protocols

The following is a generalized protocol for comparing the activity of different fluorogenic substrates for Activated Protein C in a 96-well plate format. This protocol should be optimized for specific laboratory conditions and instrumentation.

Objective:

To determine and compare the kinetic parameters (Km and kcat) of different fluorogenic substrates for Activated Protein C.

Materials:

• Purified Activated Protein C (human or bovine)

• Fluorogenic Substrates:

  • Boc-Leu-Ser-Thr-Arg-AMC

  • Alternative fluorogenic substrates (e.g., selected ANSN-based substrates)

• Assay Buffer: e.g., 50 mM Tris-HCl, 100 mM NaCl, 2.5 mM CaCl₂, 0.1% BSA, pH 7.5

• DMSO (for dissolving substrates)

• 96-well black, flat-bottom microplates

• Fluorescence microplate reader with excitation/emission wavelengths suitable for the fluorophore (e.g., ~360-380 nm excitation and ~440-460 nm emission for AMC)

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of each fluorogenic substrate in DMSO (e.g., 10 mM).

  • Prepare a stock solution of Activated Protein C in a suitable buffer and determine its active concentration.

  • Prepare the assay buffer and bring it to the desired reaction temperature (e.g., 37°C).

• Assay Setup (for Km and kcat determination):

  • Prepare a series of dilutions of each substrate in the assay buffer. The final concentrations in the well should typically range from 0.1 to 10 times the expected Km.

  • To each well of the 96-well plate, add the diluted substrate solution.

  • Include control wells containing the substrate dilutions but no enzyme to measure background fluorescence.

  • Pre-incubate the plate at the assay temperature for 5-10 minutes.

• Initiation of Reaction:

  • Add a fixed, optimized concentration of Activated Protein C to each well to initiate the reaction.

  • Immediately place the plate in the fluorescence microplate reader.

• Data Acquisition:

  • Measure the increase in fluorescence intensity over time in a kinetic mode. Record data at regular intervals (e.g., every 30-60 seconds) for a period sufficient to obtain a linear initial reaction rate (e.g., 15-30 minutes).

• Data Analysis:

  • Subtract the background fluorescence (from the no-enzyme control wells) from the fluorescence readings of the enzyme-containing wells.

  • Convert the relative fluorescence units (RFU) to the concentration of the product (free fluorophore) using a standard curve prepared with the pure fluorophore (e.g., free AMC).

  • Determine the initial reaction velocity (V₀) from the linear portion of the product concentration versus time plot for each substrate concentration.

  • Plot the initial velocity (V₀) against the substrate concentration ([S]) and fit the data to the Michaelis-Menten equation to determine the Km and Vmax.

  • Calculate kcat from the Vmax and the enzyme concentration used in the assay (Vmax = kcat * [E]).

  • Calculate the catalytic efficiency (kcat/Km).

Mandatory Visualization

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the general mechanism of a fluorogenic substrate assay and a typical experimental workflow for comparing different substrates.

Caption: Mechanism of a fluorogenic substrate assay for APC.

Caption: Experimental workflow for comparing fluorogenic substrates.

References

• 1. Fluorogenic substrates for activated protein C: substrate structure-efficiency correlation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Fluorogenic Substrates for Proteasome Trypsin-Like Activity: Boc-Leu-Ser-Thr-Arg-AMC vs. Boc-Leu-Arg-Arg-AMC

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two fluorogenic substrates, Boc-Leu-Ser-Thr-Arg-AMC (Boc-LSTR-AMC) and Boc-Leu-Arg-Arg-AMC (Boc-LRR-AMC), used for the determination of the trypsin-like activity of the 20S and 26S proteasome, specifically the β2 subunit. While the initially requested comparison included Z-Leu-Arg-AMC (Z-LR-AMC), our findings indicate that Z-LR-AMC is primarily a substrate for cathepsins and is not a commonly utilized or validated substrate for proteasome activity assays. Therefore, to provide a more relevant and valuable comparison for proteasome researchers, this guide focuses on Boc-LSTR-AMC and the widely used alternative, Boc-LRR-AMC.

Introduction to Proteasome Activity Assays

The proteasome is a multi-catalytic protease complex responsible for the degradation of most intracellular proteins, playing a crucial role in cellular homeostasis. The 20S catalytic core of the proteasome possesses three distinct proteolytic activities: chymotrypsin-like (β5), trypsin-like (β2), and caspase-like (β1). Fluorogenic assays utilizing peptide substrates conjugated to a fluorophore, such as 7-amino-4-methylcoumarin (B1665955) (AMC), are a common method for measuring these specific activities. Cleavage of the peptide by the proteasome releases free AMC, resulting in a quantifiable fluorescent signal.

Substrate Overview and Specificity

Both Boc-LSTR-AMC and Boc-LRR-AMC are designed to be specific for the trypsin-like activity of the proteasome, which preferentially cleaves after basic amino acid residues like Arginine (Arg).

Boc-Leu-Ser-Thr-Arg-AMC (Boc-LSTR-AMC) is a tetrapeptide substrate. Its recognition sequence is designed to mimic a proteasome cleavage site.

Boc-Leu-Arg-Arg-AMC (Boc-LRR-AMC) is a tripeptide substrate and is one of the most commonly used substrates for measuring the trypsin-like activity of the proteasome.

An important consideration for both substrates is their potential for cross-reactivity with other cellular proteases that exhibit trypsin-like specificity. For instance, Boc-LRR-AMC is known to be cleaved by other enzymes such as the Kex2 endopeptidase and Kallikrein 5. Similarly, Boc-LSTR-AMC can also be a substrate for Activated Protein C and trypsin. Therefore, when using these substrates with complex biological samples like cell lysates, it is crucial to perform parallel assays in the presence of a specific proteasome inhibitor (e.g., MG132, bortezomib) to distinguish proteasome-specific activity from that of other proteases.

Quantitative Performance Comparison

Parameter	Boc-Leu-Ser-Thr-Arg-AMC (Boc-LSTR-AMC)	Boc-Leu-Arg-Arg-AMC (Boc-LRR-AMC)
Target Proteasome Subunit	β2 (Trypsin-like)	β2 (Trypsin-like)
Peptide Sequence	Boc-Leu-Ser-Thr-Arg	Boc-Leu-Arg-Arg
Fluorophore	AMC (7-amino-4-methylcoumarin)	AMC (7-amino-4-methylcoumarin)
Excitation/Emission (nm)	~380 / ~460	~380 / ~460[1][2]
Typical Working Concentration	50-200 µM	50-200 µM[1][2][3]
Known Cross-Reactivity	Activated Protein C, Trypsin	Kex2 endopeptidase, Kallikrein 5
Kinetic Constants (Km, Vmax)	Data not readily available	Data not readily available

Experimental Protocols

Below is a detailed protocol for a comparative analysis of Boc-LSTR-AMC and Boc-LRR-AMC for measuring the trypsin-like activity of the proteasome in cell lysates.

Materials and Reagents

• Cell culture of interest

• Phosphate-buffered saline (PBS)

• Lysis Buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 5 mM MgCl2, 1 mM ATP, 1 mM DTT)

• BCA or Bradford protein assay reagent

• Boc-LSTR-AMC (stock solution in DMSO)

• Boc-LRR-AMC (stock solution in DMSO)[1]

• Proteasome inhibitor (e.g., MG132, stock solution in DMSO)

• Assay Buffer (e.g., 50 mM Tris-HCl pH 7.5, 5 mM MgCl2, 1 mM ATP)

• Black, flat-bottom 96-well plates

• Fluorescence microplate reader

Experimental Workflow

Caption: General workflow for a proteasome activity assay.

Step-by-Step Protocol

• Cell Lysate Preparation:

  • Harvest cultured cells and wash twice with ice-cold PBS.

  • Lyse the cell pellet in an appropriate volume of Lysis Buffer.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant and determine the protein concentration using a BCA or Bradford assay.

• Assay Setup:

  • In a black 96-well plate, add 20-50 µg of protein lysate to each well. Adjust the volume with Assay Buffer to a final volume of 50 µL.

  • For each sample, prepare duplicate wells. To one well of each duplicate, add the proteasome inhibitor MG132 to a final concentration of 20 µM. To the other well, add an equivalent volume of DMSO as a vehicle control.

  • Incubate the plate at 37°C for 10-15 minutes to allow the inhibitor to interact with the proteasome.

• Kinetic Measurement:

  • Prepare working solutions of Boc-LSTR-AMC and Boc-LRR-AMC in Assay Buffer to a 2X final concentration (e.g., 100 µM for a final concentration of 50 µM).

  • Initiate the reaction by adding 50 µL of the 2X substrate solution to each well, resulting in a final volume of 100 µL.

  • Immediately place the plate in a fluorescence microplate reader pre-heated to 37°C.

  • Measure the fluorescence intensity (Excitation: ~380 nm, Emission: ~460 nm) kinetically over a period of 30-60 minutes, with readings taken every 1-2 minutes.

• Data Analysis:

  • For each sample, determine the rate of reaction (increase in fluorescence units per minute) from the linear portion of the kinetic curve.

  • Calculate the proteasome-specific activity by subtracting the rate of the inhibitor-treated sample from the rate of the vehicle-treated sample.

  • Compare the proteasome-specific activity obtained with Boc-LSTR-AMC to that obtained with Boc-LRR-AMC.

Logical Comparison of Substrates

The choice between Boc-LSTR-AMC and Boc-LRR-AMC will depend on the specific requirements of the experiment. The following diagram illustrates a logical approach to selecting a substrate.

Caption: Decision tree for selecting a proteasome substrate.

Conclusion

References

• 1. ubpbio.com [ubpbio.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to Fluorogenic Substrates for Measuring Protease Activity: Alternatives to Boc-Leu-Ser-Thr-Arg-AMC

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of cellular signaling and disease, proteases are critical players, making the precise measurement of their activity essential for both fundamental research and therapeutic development. While Boc-Leu-Ser-Thr-Arg-AMC has been a widely used fluorogenic substrate for various proteases, including Activated Protein C (APC), trypsin, and the proteasome, a range of alternative substrates offer distinct advantages in terms of specificity, sensitivity, and suitability for different target enzymes.[1] This guide provides an objective comparison of Boc-Leu-Ser-Thr-Arg-AMC with key alternatives, supported by experimental data and detailed protocols to empower researchers in selecting the optimal tool for their studies.

Performance Comparison of Fluorogenic Protease Substrates

The efficacy of a fluorogenic substrate is primarily determined by its kinetic parameters, Km and kcat. The Michaelis constant (Km) reflects the substrate concentration at which the reaction rate is half of the maximum velocity (Vmax), indicating the affinity of the enzyme for the substrate. A lower Km value signifies a higher affinity. The catalytic constant (kcat), or turnover number, represents the number of substrate molecules converted to product per enzyme molecule per unit of time when the enzyme is saturated with the substrate. The ratio kcat/Km is a measure of the enzyme's catalytic efficiency.

The following table summarizes the kinetic parameters of Boc-Leu-Ser-Thr-Arg-AMC and its alternatives for key serine proteases. Trypsin is used as a common enzyme for comparison, highlighting the relative performance of each substrate.

Substrate	Target Protease(s)	Enzyme	Km (µM)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)	Fluorophore	Excitation/Emission (nm)
Boc-Leu-Ser-Thr-Arg-AMC	Activated Protein C, Trypsin, Proteasome[1]	Trypsin	N/A	N/A	N/A	AMC	~380 / ~460
Boc-Val-Pro-Arg-AMC	Thrombin, Trypsin[2]	Trypsin	N/A	N/A	N/A	AMC	~380 / ~460
Thrombin	21	105	5.0 x 10⁶
Z-Phe-Arg-AMC	Kallikrein, Papain, Trypsin, Cathepsins B, K, L, & S[3]	Trypsin	N/A	N/A	N/A	AMC	360-380 / 440-460
Cathepsin L	0.77	1.5	1.95 x 10⁶
Boc-Gln-Ala-Arg-AMC	Trypsin, TMPRSS2[4][5]	Trypsin	N/A	N/A	N/A	AMC	360 / 440[6]
Boc-Leu-Arg-Arg-AMC	Proteasome (trypsin-like activity), Kex2 endoprotease, Kallikrein 5[7][8][9]	Trypsin	N/A	N/A	N/A	AMC	380 / 460[8]
DABCYL-Gly-Pro-Ala-Arg-Leu-Ala-Ile-Gly-EDANS	Trypsin and similar proteases	Trypsin	34	40	1.17 x 10⁶	EDANS/DABCYL (FRET)	N/A

Key Signaling Pathways and Experimental Workflows

Understanding the biological context in which these proteases operate is crucial for interpreting experimental results. The following diagrams, generated using Graphviz, illustrate key signaling pathways and a general experimental workflow for protease activity assays.

Thrombin Activation of PAR-1 Signaling Pathway

Caspase-3 Activation in Apoptosis

Ubiquitin-Proteasome Degradation Pathway

General Experimental Workflow for Protease Assay

Experimental Protocols

This section provides a generalized protocol for a fluorometric protease assay using an AMC-conjugated substrate. Specific parameters such as buffer composition, pH, and substrate concentration should be optimized for each enzyme-substrate pair.

Materials:

• Purified protease of interest

• Fluorogenic substrate (e.g., Boc-Leu-Ser-Thr-Arg-AMC or an alternative)

• Assay Buffer (e.g., for Trypsin: 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, pH 8.0)

• DMSO (for dissolving the substrate)

• Black, flat-bottom 96-well microplates

• Fluorescence microplate reader with kinetic measurement capabilities

Procedure:

• Reagent Preparation:

  • Substrate Stock Solution: Dissolve the fluorogenic substrate in DMSO to a stock concentration of 10 mM. Store aliquots at -20°C, protected from light.

  • Enzyme Working Solution: Dilute the purified protease to the desired concentration in the assay buffer immediately before use. Keep the enzyme on ice.

  • Substrate Working Solution: Dilute the substrate stock solution in the assay buffer to the desired final concentration (typically in the low micromolar range).

• Assay Setup:

  • Add 50 µL of the enzyme working solution to each well of a 96-well black microplate.

  • Include appropriate controls:

    • No-enzyme control: 50 µL of assay buffer without the enzyme to measure background fluorescence.

    • Inhibitor control (optional): Pre-incubate the enzyme with a known inhibitor to validate the assay.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding 50 µL of the substrate working solution to each well.

  • Immediately place the microplate in a fluorescence microplate reader pre-heated to the optimal temperature for the enzyme (e.g., 37°C).

  • Measure the increase in fluorescence intensity over time (kinetic mode) at the appropriate excitation and emission wavelengths for the fluorophore (e.g., Ex/Em = ~380/~460 nm for AMC).

• Data Analysis:

  • Determine the initial reaction velocity (V₀) from the linear portion of the fluorescence versus time plot.

  • To determine kinetic parameters (Km and kcat), perform the assay with varying substrate concentrations and fit the initial velocity data to the Michaelis-Menten equation.

Conclusion

The selection of a fluorogenic substrate is a critical decision in the design of protease activity assays. While Boc-Leu-Ser-Thr-Arg-AMC is a versatile substrate, the alternatives presented in this guide offer enhanced specificity and performance for particular proteases. For instance, Boc-Val-Pro-Arg-AMC is a highly sensitive substrate for thrombin, while Z-Phe-Arg-AMC is effective for a broad range of cathepsins and kallikrein.[2][3] By carefully considering the target protease, the desired sensitivity, and the potential for off-target cleavage, researchers can choose the most appropriate substrate to generate reliable and meaningful data, ultimately advancing our understanding of protease function in health and disease.

References

• 1. Boc-Leu-Ser-Thr-Arg-AMC › PeptaNova [peptanova.de]
• 2. shop.bachem.com [shop.bachem.com]
• 3. Z-Phe-Arg-AMC (Kallikrein substrate) - Echelon Biosciences [echelon-inc.com]
• 4. Designing Protease Sensors for Real-time Imaging of Trypsin Activation in Pancreatic Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. jasco-global.com [jasco-global.com]
• 7. Boc-Leu-Arg-Arg-AMC [cogershop.com]
• 8. ubpbio.com [ubpbio.com]
• 9. medchemexpress.com [medchemexpress.com]

Unveiling the Specificity of a Versatile Tool: A Comparative Guide to the Cross-Reactivity of Boc-Leu-Ser-Thr-Arg-AMC

For researchers, scientists, and drug development professionals navigating the complex landscape of protease activity, the fluorogenic substrate Boc-Leu-Ser-Thr-Arg-AMC (Boc-LSTR-AMC) offers a sensitive tool for monitoring enzymatic cleavage. This guide provides a comprehensive comparison of its cross-reactivity with other proteases, supported by available experimental data, to facilitate informed decisions in experimental design and inhibitor screening.

The utility of any enzymatic substrate is intrinsically linked to its specificity. Boc-Leu-Ser-Thr-Arg-AMC has been identified as a potent fluorogenic substrate for several key proteases, most notably Activated Protein C (APC) and the trypsin-like activity of the proteasome.[1] Upon cleavage of the amide bond between the arginine residue and the 7-amino-4-methylcoumarin (B1665955) (AMC) group, a fluorescent signal is produced, allowing for the real-time measurement of enzyme activity. However, understanding its potential for off-target cleavage by other proteases is critical for accurate data interpretation.

Comparative Analysis of Protease Specificity

While comprehensive, publicly available screening data across a wide panel of proteases for Boc-Leu-Ser-Thr-Arg-AMC is limited, existing literature and product information allow for a comparative assessment. The primary targets of this substrate are trypsin-like serine proteases that preferentially cleave after arginine residues.

Table 1: Quantitative Comparison of Protease Activity on Boc-Leu-Ser-Thr-Arg-AMC and Alternative Substrates

Protease	Boc-Leu-Ser-Thr-Arg-AMC	Alternative Substrate: Boc-Leu-Arg-Arg-AMC (Boc-LRR-AMC)	Alternative Substrate: Z-Phe-Arg-AMC (Z-FR-AMC)
Activated Protein C (APC)	Km: 0.33 mM kcat: 8.4 s⁻¹	Data not available	Data not available
Proteasome (Trypsin-like activity)	Reported as a substrate[1]	Reported as a substrate for 20S and 26S proteasome[2]	Not a primary substrate
Trypsin	Described as a substrate[1]	Known to be cleaved	Known to be cleaved
Thrombin	Potential for cleavage[3][4][5]	Data not available	Known to be cleaved
Plasmin	Potential for cleavage[6]	Data not available	Known to be cleaved
Kallikreins	Data not available	Data not available	Substrate for plasma kallikrein
Chymotrypsin	Low to no activity expected	Low to no activity expected	Not a primary substrate

Note: Kinetic parameters can vary depending on experimental conditions such as buffer composition, pH, and temperature. The data presented here is for comparative purposes. "Data not available" indicates that specific quantitative data was not found in the surveyed public literature.

Key Insights from Comparative Data

From the available information, Boc-Leu-Ser-Thr-Arg-AMC demonstrates primary utility in assays for Activated Protein C and the trypsin-like activity of the proteasome. Its cleavage by other common trypsin-like proteases such as trypsin, thrombin, and plasmin is possible and should be considered when working with complex biological samples. For researchers specifically investigating kallikreins, alternative substrates like Z-Phe-Arg-AMC may offer greater specificity.

Experimental Protocols

Accurate assessment of substrate cross-reactivity relies on standardized and well-defined experimental protocols. Below is a general methodology for a fluorometric protease assay using an AMC-conjugated substrate.

General Protocol for Protease Activity Assay

Materials:

• Purified protease of interest

• Boc-Leu-Ser-Thr-Arg-AMC

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 150 mM NaCl, 10 mM CaCl₂)

• 96-well black microplate

• Fluorescence microplate reader (Excitation: ~360-380 nm, Emission: ~440-460 nm)

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of Boc-Leu-Ser-Thr-Arg-AMC in a suitable solvent (e.g., DMSO).

  • Dilute the protease to the desired working concentration in the assay buffer. Keep the enzyme on ice.

• Assay Setup:

  • In the 96-well plate, add the diluted protease solution to the appropriate wells.

  • Include control wells:

    • No-enzyme control: Assay buffer only.

    • No-substrate control: Protease solution only.

• Reaction Initiation:

  • Add the Boc-Leu-Ser-Thr-Arg-AMC solution to all wells to initiate the reaction. The final substrate concentration should be optimized for the specific enzyme.

• Fluorescence Measurement:

  • Immediately place the plate in the fluorescence microplate reader, pre-set to the desired temperature (e.g., 37°C).

  • Measure the fluorescence intensity at regular intervals for a defined period.

• Data Analysis:

  • Subtract the background fluorescence from the no-enzyme control wells.

  • Plot the fluorescence intensity versus time to determine the initial reaction velocity.

Visualizing Experimental Workflow and Signaling Pathways

To further clarify the experimental process and the biological context of the target proteases, the following diagrams are provided.

Experimental workflow for a protease assay.

Simplified signaling pathways of target proteases.

Conclusion

Boc-Leu-Ser-Thr-Arg-AMC is a valuable fluorogenic substrate for studying the activity of Activated Protein C and the trypsin-like component of the proteasome. While it exhibits some cross-reactivity with other trypsin-like proteases, understanding its primary targets and potential off-target effects is crucial for robust experimental design and accurate interpretation of results. For applications requiring high specificity for other proteases, researchers should consider alternative substrates and conduct thorough validation. The provided protocols and diagrams serve as a foundational guide for utilizing this versatile tool in protease research and drug discovery.

References

• 1. Boc-Leu-Ser-Thr-Arg-AMC › PeptaNova [peptanova.de]
• 2. ubpbio.com [ubpbio.com]
• 3. Thrombin has dual trypsin-like and chymotrypsin-like specificity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thrombin has dual trypsin-like and chymotrypsin-like specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Thrombin and trypsin act at the same site to stimulate phosphoinositide hydrolysis and calcium mobilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Differential specificities of the thrombin, plasmin and trypsin with regard to synthetic and natural substrates and inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Inhibitor Specificity: A Comparative Guide to Boc-Leu-Ser-Thr-Arg-AMC and Alternatives

For researchers, scientists, and drug development professionals, ensuring the specificity of a protease inhibitor is a critical step in the development of targeted therapeutics. Off-target effects can lead to unforeseen side effects and reduced efficacy. The fluorogenic substrate Boc-Leu-Ser-Thr-Arg-AMC (Boc-LSTR-AMC) offers a valuable tool for assessing the activity of several key proteases, thereby aiding in the validation of inhibitor specificity. This guide provides a comprehensive comparison of Boc-LSTR-AMC with alternative substrates, supported by experimental data and detailed protocols, to assist researchers in making informed decisions for their inhibitor screening assays.

The Role of Boc-Leu-Ser-Thr-Arg-AMC in Characterizing Protease Inhibitors

Boc-LSTR-AMC is a synthetic peptide substrate linked to a fluorescent reporter molecule, 7-amino-4-methylcoumarin (B1665955) (AMC). In its intact form, the fluorescence of the AMC group is quenched. Upon cleavage of the peptide by a target protease, the fluorescent AMC is released, and the resulting increase in fluorescence intensity can be measured to determine enzymatic activity. This substrate is recognized by several serine proteases, most notably Activated Protein C (APC), the proteasome (specifically its trypsin-like activity), and trypsin.[1][2] Its utility lies in its ability to provide a quantitative measure of the activity of these enzymes, which is essential for determining the potency and specificity of investigational inhibitors.

Comparative Analysis of Fluorogenic Substrates

The choice of substrate can significantly impact the outcome and interpretation of an inhibitor specificity assay. This section compares the performance of Boc-LSTR-AMC with alternative fluorogenic substrates for its primary targets: Activated Protein C and the proteasome.

Activated Protein C (APC) Substrate Comparison

Activated Protein C is a crucial anticoagulant and cytoprotective enzyme. Validating the specificity of APC inhibitors is vital to avoid disrupting its essential physiological functions.

Substrate	Target Protease	Known Kinetic Parameters	Key Characteristics
Boc-Leu-Ser-Thr-Arg-AMC	Activated Protein C	Km: 0.33 mM, kcat: 8.4 s-1[3]	A widely used substrate for APC activity assays.
Various ANSN-based substrates	Activated Protein C	Km values can be as low as 4-10 µM	Offer significantly lower Km values compared to AMC-based substrates, indicating higher affinity. The fluorescence quantum yield varies with the specific ANSN isomer used.

Proteasome Trypsin-Like Activity Substrate Comparison

The proteasome is a multi-catalytic complex responsible for protein degradation, and its trypsin-like activity is one of its three major proteolytic functions. Inhibitors targeting this activity are of interest in various therapeutic areas. A common alternative substrate for this activity is Boc-Leu-Arg-Arg-AMC (Boc-LRR-AMC).[4][5][6][7][8][9][10][11][12][13][14]

Substrate	Target Protease Activity	Key Characteristics & Comparison
Boc-Leu-Ser-Thr-Arg-AMC	Proteasome (Trypsin-like)	While also cleaved by the proteasome's trypsin-like activity, it is less commonly cited for this specific purpose compared to Boc-LRR-AMC.
Boc-Leu-Arg-Arg-AMC	Proteasome (Trypsin-like)	Considered a standard substrate for measuring the trypsin-like activity of the 20S and 26S proteasome.[4][5][15][7][8][9][10][11][12][13][14] It is frequently used in inhibitor screening assays.[1]

Experimental Protocols

Accurate and reproducible data are paramount in inhibitor validation. The following are detailed protocols for conducting inhibitor specificity assays using Boc-LSTR-AMC and a common alternative.

Protocol 1: Activated Protein C (APC) Inhibitor Specificity Assay

Objective: To determine the IC50 value of a test compound against APC using Boc-Leu-Ser-Thr-Arg-AMC.

Materials:

• Activated Protein C (human)

• Boc-Leu-Ser-Thr-Arg-AMC

• Assay Buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 1 mM CaCl₂, pH 8.5)

• Test inhibitor compound

• DMSO (for dissolving compounds)

• 96-well black microplate

• Fluorescence microplate reader (Excitation: ~380 nm, Emission: ~460 nm)

Procedure:

• Prepare Reagents:

  • Dissolve Boc-LSTR-AMC in DMSO to a stock concentration of 10 mM. Further dilute in Assay Buffer to the desired working concentration (e.g., 2x the final concentration).

  • Reconstitute APC in Assay Buffer to a working concentration (e.g., 2x the final concentration).

  • Prepare a serial dilution of the test inhibitor in DMSO, and then dilute in Assay Buffer to the desired 2x final concentrations.

• Assay Setup:

  • In a 96-well plate, add 50 µL of the diluted test inhibitor solutions. For the positive control (no inhibition), add 50 µL of Assay Buffer with the same final DMSO concentration. For the negative control (no enzyme), add 100 µL of Assay Buffer.

  • Add 50 µL of the APC working solution to all wells except the negative control.

  • Pre-incubate the plate at 37°C for 15 minutes.

• Initiate Reaction:

  • Add 100 µL of the Boc-LSTR-AMC working solution to all wells.

• Measure Fluorescence:

  • Immediately measure the fluorescence intensity kinetically over a period of 30-60 minutes at 37°C.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each well from the linear portion of the kinetic curve.

  • Determine the percent inhibition for each inhibitor concentration relative to the positive control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Protocol 2: Proteasome Trypsin-Like Activity Inhibitor Specificity Assay

Objective: To compare the IC50 values of a proteasome inhibitor using Boc-LSTR-AMC and Boc-LRR-AMC.

Materials:

• Purified 20S or 26S Proteasome

• Boc-Leu-Ser-Thr-Arg-AMC

• Boc-Leu-Arg-Arg-AMC

• Proteasome Assay Buffer (e.g., 20 mM Tris-HCl, pH 7.1, 50 mM NaCl, 2 mM β-mercaptoethanol)

• Test proteasome inhibitor (e.g., MG132)

• DMSO

• 96-well black microplate

• Fluorescence microplate reader (Excitation: ~380 nm, Emission: ~460 nm)

Procedure:

• Prepare Reagents:

  • Prepare stock solutions of both Boc-LSTR-AMC and Boc-LRR-AMC in DMSO (e.g., 50 mM). Prepare 2x working solutions (e.g., 200 µM) in pre-warmed (37°C) Proteasome Assay Buffer.

  • Dilute the purified proteasome in Proteasome Assay Buffer to a working concentration (e.g., 20 nM).[1]

  • Prepare serial dilutions of the proteasome inhibitor in DMSO and then in Proteasome Assay Buffer.

• Assay Setup (perform in parallel for both substrates):

  • To a 96-well plate, add 50 µL of the diluted inhibitor solutions. For positive controls, add Assay Buffer with DMSO. For negative controls, add Assay Buffer without the proteasome.

  • Add 50 µL of the diluted proteasome solution to all wells except the negative controls.

  • Pre-incubate the plate with the inhibitor and proteasome for at least 10 minutes at 37°C.[1]

• Initiate Reaction:

  • Add 50 µL of the respective 2x substrate working solution (Boc-LSTR-AMC or Boc-LRR-AMC) to the appropriate wells.

• Measure Fluorescence:

  • Immediately begin kinetic measurements of fluorescence intensity over 20-30 minutes.[1]

• Data Analysis:

  • Determine the initial reaction velocity for each condition.

  • Subtract the background fluorescence from wells containing a known proteasome inhibitor like MG132 to account for non-proteasomal cleavage.[1]

  • Calculate the percent inhibition and determine the IC50 value for the inhibitor with each substrate as described in Protocol 1.

Signaling Pathways and Experimental Workflows

Visualizing the biological context and experimental design is crucial for understanding inhibitor specificity.

Activated Protein C Signaling Pathway

Activated Protein C plays a key role in cytoprotective signaling in endothelial cells. It binds to the endothelial protein C receptor (EPCR) and subsequently cleaves and activates Protease-Activated Receptor 1 (PAR1).[3][5][16][17] This initiates downstream signaling cascades that contribute to anti-inflammatory and anti-apoptotic effects.[15] Validating that an inhibitor does not interfere with this pathway is critical.

Activated Protein C cytoprotective signaling pathway.

Ubiquitin-Proteasome Pathway and Inhibitor Action

The ubiquitin-proteasome system is the primary pathway for targeted protein degradation in eukaryotic cells.[4][18][19][20] Proteins destined for degradation are tagged with a polyubiquitin (B1169507) chain by a series of enzymes (E1, E2, and E3). The 26S proteasome recognizes and degrades these tagged proteins.[4] Proteasome inhibitors block this degradation, leading to the accumulation of polyubiquitinated proteins and the induction of apoptosis, a key mechanism in cancer therapy.[18][20]

The Ubiquitin-Proteasome degradation pathway.

Experimental Workflow for Inhibitor Specificity Validation

A logical workflow is essential for systematically evaluating inhibitor specificity. This involves initial screening followed by determination of potency and comparison across different substrates.

Workflow for validating inhibitor specificity.

References

• 1. ubpbio.com [ubpbio.com]
• 2. Boc-Leu-Ser-Thr-Arg-AMC › PeptaNova [peptanova.de]
• 3. Activation of endothelial cell protease activated receptor 1 by the protein C pathway - ProQuest [proquest.com]
• 4. The Ubiquitin-Proteasome Pathway and Proteasome Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protective signaling by activated protein C is mechanistically linked to protein C activation on endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ahajournals.org [ahajournals.org]
• 7. caymanchem.com [caymanchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Boc-Leu-Arg-Arg-AMC (Boc-LRR-AMC) (UBPBio Product Code: G3101) | Fluorescent Peptide / Protein Substrates | Proteomics | Products | MoBiTec - a BIOZOL Brand [mobitec.com]
• 10. bertin-bioreagent.cvmh.fr [bertin-bioreagent.cvmh.fr]
• 11. shop.bachem.com [shop.bachem.com]
• 12. ubpbio.com [ubpbio.com]
• 13. Ubpbio BOC-LRR-AMC, 5MG, Quantity: Each of 1 | Fisher Scientific [fishersci.com]
• 14. ubpbio.com [ubpbio.com]
• 15. Activated protein C induces endothelial cell proliferation by mitogen-activated protein kinase activation in vitro and angiogenesis in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pnas.org [pnas.org]
• 17. ahajournals.org [ahajournals.org]
• 18. What are ubiquitin inhibitors and how do they work? [synapse.patsnap.com]
• 19. The ubiquitin-proteasome pathway and proteasome inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. royalsocietypublishing.org [royalsocietypublishing.org]

A Comparative Guide to the Reproducibility of the Boc-Leu-Ser-Thr-Arg-AMC Assay and its Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the Boc-Leu-Ser-Thr-Arg-AMC (Boc-LSTR-AMC) fluorogenic assay with alternative methods for measuring the activity of key proteases: Activated Protein C (APC), the proteasome, and trypsin. The focus of this guide is to present objective data on the reproducibility of these assays to aid researchers in selecting the most appropriate method for their specific needs.

Introduction to the Boc-Leu-Ser-Thr-Arg-AMC Assay

The Boc-LSTR-AMC assay is a widely utilized fluorogenic method for detecting the activity of certain serine proteases. The principle of the assay is based on the enzymatic cleavage of the peptide substrate, Boc-Leu-Ser-Thr-Arg, from the fluorescent reporter molecule, 7-amino-4-methylcoumarin (B1665955) (AMC). Upon cleavage, the AMC is released and its fluorescence can be measured, which is directly proportional to the enzyme's activity. This substrate is recognized by enzymes that cleave after an arginine residue, making it suitable for assaying the activity of Activated Protein C, the trypsin-like activity of the proteasome, and trypsin itself.

Reproducibility of Protease Assays: A Comparative Analysis

The reproducibility of an assay is a critical parameter for ensuring the reliability and validity of experimental results. It is typically assessed by determining the intra-assay and inter-assay coefficients of variation (CV), which are measures of the precision of the assay within a single run and between different runs, respectively. Generally, an intra-assay CV of less than 10% and an inter-assay CV of less than 15% are considered acceptable for most laboratory assays.[1][2][3]

Table 1: Comparison of Reproducibility Data for Various Protease Assays

Target Enzyme	Assay Type	Substrate/Method	Intra-Assay CV (%)	Inter-Assay CV (%)	Reference
Activated Protein C	Clotting Assay	HEMOCLOT™ Protein C	1.4 - 2.5	1.1 - 4.7	Sysmex Corporation
Chromogenic Assay	Not Specified	Better specificity than clotting	-	Comparison of clot-based and chromogenic assay for the determination of protein c activity[4]
Fluorogenic Assay	Boc-LSTR-AMC	Data Not Found	Data Not Found	-
Proteasome	Fluorogenic Assay	Boc-LSTR-AMC	Data Not Found	Data Not Found	-
Fluorogenic Assay	Suc-LLVY-AMC	-	-	Referenced in multiple protocols
Fluorescence Anisotropy	Dye-labeled protein	-	-	An assay for 26S proteasome activity based on fluorescence anisotropy measurements of dye-labeled protein substrates[5]
Trypsin	Fluorogenic Assay	Boc-LSTR-AMC	Data Not Found	Data Not Found	-
Chromogenic Assay	Boc-Gln-Ala-Arg-pNA	-	-	Trypsin Activity Assay Kit by Chondrex[6]
Spectrophotometric Assay	Azocasein	< 6%	< 16%	Quantitative Determination of Trypsin Inhibitory Activity in Complex Matrices
Spectrophotometric Assay	Nα-Benzoyl-L-arginine ethyl ester (BAEE)	-	-	Sigma-Aldrich

Note: The absence of publicly available, specific reproducibility data for the Boc-LSTR-AMC assay is a significant limitation. Researchers are encouraged to perform their own validation experiments to determine the intra- and inter-assay CVs for this specific substrate in their experimental setup.

Experimental Protocols

Detailed methodologies are crucial for obtaining reproducible results. Below are representative protocols for the Boc-LSTR-AMC assay and its alternatives.

Boc-Leu-Ser-Thr-Arg-AMC Fluorogenic Assay Protocol (General)

This protocol provides a general framework for measuring the activity of APC, proteasome (trypsin-like), or trypsin using the Boc-LSTR-AMC substrate. Specific buffer conditions and enzyme/substrate concentrations should be optimized for each specific application.

Materials:

• Boc-Leu-Ser-Thr-Arg-AMC substrate

• Assay Buffer (e.g., Tris-HCl or HEPES buffer at an appropriate pH)

• Purified enzyme (APC, proteasome, or trypsin) or cell lysate containing the enzyme

• 96-well black microplate

• Fluorometric microplate reader (Excitation: ~360-380 nm, Emission: ~440-460 nm)

Procedure:

• Prepare a stock solution of the Boc-LSTR-AMC substrate in a suitable solvent (e.g., DMSO).

• Prepare serial dilutions of the enzyme or use a fixed concentration of cell lysate.

• In a 96-well black microplate, add the assay buffer.

• Add the enzyme or cell lysate to the wells.

• To initiate the reaction, add the Boc-LSTR-AMC substrate to each well.

• Immediately place the plate in a pre-warmed fluorometric microplate reader.

• Measure the increase in fluorescence intensity over time.

• The rate of the reaction is determined from the linear portion of the fluorescence versus time curve.

Alternative Assay Protocols

This assay measures the anticoagulant activity of APC by determining its effect on the activated partial thromboplastin (B12709170) time (aPTT).

Materials:

• Patient plasma

• APC reagent

• aPTT reagent

• Calcium chloride

• Coagulometer

Procedure:

• Pre-warm patient plasma, APC reagent, and aPTT reagent to 37°C.

• Mix patient plasma with the aPTT reagent and incubate.

• Add the APC reagent and incubate for a specific time.

• Initiate clotting by adding calcium chloride.

• The coagulometer measures the time to clot formation.

• The result is often expressed as a ratio of the clotting time with APC to the clotting time without APC.

This assay measures the chymotrypsin-like activity of the proteasome.

Materials:

• Suc-Leu-Leu-Val-Tyr-AMC (Suc-LLVY-AMC) substrate

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 25 mM KCl, 10 mM NaCl, 1 mM MgCl2)

• Purified 20S proteasome or cell lysate

• 96-well black microplate

• Fluorometric microplate reader (Excitation: ~380 nm, Emission: ~460 nm)

Procedure:

• Follow a similar procedure as the general Boc-LSTR-AMC assay, substituting the substrate and using the appropriate buffer and instrument settings.[7]

This assay uses a chromogenic substrate that releases a colored product upon cleavage by trypsin.

Materials:

• Chromogenic trypsin substrate (e.g., Boc-Gln-Ala-Arg-pNA)

• Assay Buffer (e.g., Tris-HCl with CaCl2)

• Trypsin standard or sample

• 96-well clear microplate

• Spectrophotometric microplate reader (e.g., 405 nm)

Procedure:

• Prepare a standard curve using a trypsin standard.

• Add assay buffer and sample or standard to the wells of a 96-well plate.

• Add the chromogenic substrate to initiate the reaction.

• Incubate at a controlled temperature (e.g., 37°C).

• Measure the absorbance at the appropriate wavelength.

• Determine the trypsin activity in the sample by comparing its absorbance to the standard curve.[6]

Visualizing Experimental Workflows and Signaling Pathways

To further aid in the understanding of these assays and their biological context, the following diagrams have been generated.

Caption: General workflow for a typical in vitro protease activity assay.

Caption: Simplified diagram of the Ubiquitin-Proteasome degradation pathway.

Conclusion

The Boc-Leu-Ser-Thr-Arg-AMC assay is a versatile tool for measuring the activity of Activated Protein C, the proteasome, and trypsin. While direct, quantitative data on its reproducibility is limited, the general robustness of AMC-based fluorogenic assays suggests it is a reliable method. However, for applications demanding the highest level of precision, alternative assays with well-documented, low coefficients of variation, such as certain clotting or chromogenic assays, may be more suitable. The choice of assay should be guided by the specific research question, the required level of sensitivity and throughput, and the available instrumentation. It is imperative for researchers to validate any chosen assay in their own laboratory to establish its performance characteristics and ensure the generation of high-quality, reproducible data.

References

• 1. toptipbio.com [toptipbio.com]
• 2. salimetrics.com [salimetrics.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. An assay for 26S proteasome activity based on fluorescence anisotropy measurements of dye-labeled protein substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chondrex.com [chondrex.com]
• 7. benchchem.com [benchchem.com]

Interpreting Kinetic Parameters from Boc-Leu-Ser-Thr-Arg-AMC Assays: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the kinetics of proteolytic enzymes is crucial for elucidating biological pathways and developing novel therapeutics. The fluorogenic substrate Boc-Leu-Ser-Thr-Arg-AMC (Boc-LSTR-AMC) is a valuable tool for assaying the activity of specific proteases, primarily the trypsin-like activity of the proteasome and Activated Protein C (APC). This guide provides a comprehensive comparison of the kinetic parameters obtained from Boc-Leu-Ser-Thr-Arg-AMC assays, details experimental protocols, and presents relevant signaling pathways to provide a broader biological context.

Understanding the Assay Principle

The Boc-Leu-Ser-Thr-Arg-AMC assay is based on the enzymatic cleavage of the peptide substrate, which links the tetrapeptide Boc-Leu-Ser-Thr-Arg to the fluorescent molecule 7-amino-4-methylcoumarin (B1665955) (AMC). In its intact form, the substrate is non-fluorescent. Upon cleavage by a target protease at the C-terminus of the arginine residue, the highly fluorescent AMC molecule is released. The rate of increase in fluorescence is directly proportional to the enzyme's activity and can be monitored in real-time using a fluorometer.

Comparative Kinetic Data

The efficiency of an enzyme is best described by its kinetic parameters: the Michaelis constant (Km), maximal velocity (Vmax), catalytic constant (kcat), and catalytic efficiency (kcat/Km). Below is a compilation of available kinetic data for Boc-Leu-Ser-Thr-Arg-AMC and alternative substrates for the proteasome and Activated Protein C.

Table 1: Kinetic Parameters for Proteasome (Trypsin-Like Activity)

Substrate	Enzyme	Km (µM)	Vmax (relative units)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)	Reference
Boc-Leu-Ser-Thr-Arg-AMC	20S Proteasome (Bovine)	Data not available	Data not available	Data not available	Data not available
Boc-Leu-Arg-Arg-AMC	20S Proteasome (Bovine)	50 - 200 (working concentration)	Not specified	Not specified	Not specified	[1][2]

Table 2: Kinetic Parameters for Activated Protein C (APC)

Substrate	Enzyme	Km (µM)	Vmax (relative units)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)	Reference
Boc-Leu-Ser-Thr-Arg-AMC	Activated Protein C (Bovine)	330	Not specified	8.4	2.5 x 10⁴	[]
H-D-Trp-Arg-Arg-pNA	Activated Protein C (Human)	84	Not specified	1.8	2.1 x 10⁴
S2266 (H-D-Val-Leu-Arg-pNA)	Activated Protein C (Human)	210	Not specified	3.1	1.5 x 10⁴

Experimental Protocols

Detailed methodologies are essential for obtaining reproducible and accurate kinetic data. The following are generalized protocols for performing assays with Boc-Leu-Ser-Thr-Arg-AMC.

Protocol 1: Proteasome Trypsin-Like Activity Assay

This protocol is adapted from methods using similar AMC-based substrates for measuring proteasome activity.

1. Reagent Preparation:

• Assay Buffer: 20 mM Tris-HCl, pH 7.5, 5 mM MgCl₂, 1 mM DTT.
• Substrate Stock Solution: Dissolve Boc-Leu-Ser-Thr-Arg-AMC in DMSO to a final concentration of 10 mM. Store at -20°C.
• Enzyme Solution: Purified 20S or 26S proteasome diluted in assay buffer to the desired concentration (e.g., 5 nM).
• Inhibitor Control (Optional): A specific proteasome inhibitor (e.g., MG132) at a concentration known to fully inhibit activity.

2. Assay Procedure:

• Set up a 96-well black microplate.
• Add 80 µL of assay buffer to each well.
• Add 10 µL of the enzyme solution to the sample wells. For a negative control, add 10 µL of assay buffer. For an inhibitor control, add 10 µL of the enzyme solution pre-incubated with the inhibitor.
• Pre-incubate the plate at 37°C for 10 minutes.
• To initiate the reaction, add 10 µL of a working solution of Boc-Leu-Ser-Thr-Arg-AMC (diluted from the stock in assay buffer to the desired final concentration, typically in the range of 10-100 µM).
• Immediately place the plate in a fluorescence plate reader pre-heated to 37°C.
• Measure the increase in fluorescence intensity over time (e.g., every 1-2 minutes for 30-60 minutes) with excitation at ~360-380 nm and emission at ~440-460 nm.

3. Data Analysis:

• Determine the initial velocity (V₀) of the reaction from the linear portion of the fluorescence versus time plot.
• For Michaelis-Menten kinetics, repeat the assay with a range of substrate concentrations.
• Plot V₀ against the substrate concentration and fit the data to the Michaelis-Menten equation to determine Km and Vmax.
• Calculate kcat from the equation: kcat = Vmax / [E], where [E] is the enzyme concentration.

Protocol 2: Activated Protein C (APC) Activity Assay

This protocol is based on the characterization of Boc-Leu-Ser-Thr-Arg-AMC with bovine APC.[]

1. Reagent Preparation:

• Assay Buffer: 0.1 M Tris-HCl, pH 8.5, containing 0.1 M NaCl and 1 mM CaCl₂.[]
• Substrate Stock Solution: Dissolve Boc-Leu-Ser-Thr-Arg-AMC in DMSO to a final concentration of 10 mM. Store at -20°C.
• Enzyme Solution: Purified human or bovine Activated Protein C diluted in assay buffer to the desired concentration.

2. Assay Procedure:

• Set up a 96-well black microplate.
• Add assay buffer to bring the final volume in each well to 100 µL.
• Add the enzyme solution to the sample wells. For a negative control, add assay buffer.
• Pre-incubate the plate at 37°C for 5-10 minutes.
• Initiate the reaction by adding the Boc-Leu-Ser-Thr-Arg-AMC substrate to a final concentration appropriate for kinetic analysis (spanning below and above the expected Km).
• Immediately begin monitoring the fluorescence increase in a plate reader at 37°C, with excitation at ~360-380 nm and emission at ~440-460 nm.

3. Data Analysis:

• Follow the same data analysis steps as described in the proteasome assay protocol to determine Km, Vmax, and kcat.

Mandatory Visualizations

To better understand the context of these assays, the following diagrams illustrate the experimental workflow and the relevant signaling pathways.

Enzymatic assay workflow for kinetic analysis.

Simplified Activated Protein C signaling pathway.

The Ubiquitin-Proteasome degradation pathway.

References

• 1. ubpbio.com [ubpbio.com]
• 2. ubpbio.com [ubpbio.com]

A Researcher's Guide to Fluorogenic Protease Substrates: Evaluating the Limitations of Boc-Leu-Ser-Thr-Arg-AMC

For researchers, scientists, and drug development professionals, the precise measurement of protease activity is critical for advancing our understanding of cellular signaling, disease progression, and for the discovery of novel therapeutics. Fluorogenic peptide substrates are indispensable tools in this endeavor, offering a sensitive and continuous means to monitor enzymatic activity. This guide provides a comprehensive comparison of the fluorogenic substrate Boc-Leu-Ser-Thr-Arg-AMC with alternative substrates, supported by experimental data and detailed protocols to aid in the selection of the most appropriate reagents for your research needs.

The tetrapeptide Boc-Leu-Ser-Thr-Arg-AMC is a fluorogenic substrate utilized for assaying the activity of certain serine proteases. Cleavage of the amide bond C-terminal to the arginine residue by a target protease releases the fluorescent reporter molecule, 7-amino-4-methylcoumarin (B1665955) (AMC), resulting in a quantifiable increase in fluorescence. This substrate is primarily used to measure the activity of Activated Protein C (APC), a key enzyme in the regulation of blood coagulation, and the trypsin-like activity of the 20S and 26S proteasome, a critical complex for protein degradation.[1]

The Primary Limitation: A Lack of Specificity

A significant drawback of Boc-Leu-Ser-Thr-Arg-AMC is its lack of specificity. The Arg-AMC cleavage site is recognized by a variety of trypsin-like serine proteases. This cross-reactivity can lead to ambiguous and difficult-to-interpret results, particularly when analyzing complex biological samples such as cell lysates or plasma, where multiple proteases are present. For instance, besides its intended targets, APC and the proteasome, this substrate can also be cleaved by trypsin itself.[1] This necessitates the use of specific inhibitors to dissect the activity of the protease of interest, adding complexity to experimental design and data analysis.

Comparative Analysis of Fluorogenic Substrates

Table 1: Comparison of Fluorogenic Substrates for Activated Protein C (APC)

Substrate	Peptide Sequence	Fluorophore	Target Specificity	Key Advantages	Key Disadvantages	Kinetic Parameters (Km, kcat)
Boc-Leu-Ser-Thr-Arg-AMC	Boc-Leu-Ser-Thr-Arg	AMC	Activated Protein C, Proteasome (Trypsin-like), Trypsin	Commercially available.	Lack of specificity.	Not readily available.
Pyr-Pro-Arg-AMC	Pyroglutamyl-Pro-Arg	AMC	Activated Protein C, Factor Xa	Good sensitivity.	Can be cleaved by other coagulation factors.	Not readily available.
Boc-Gln-Ala-Arg-AMC	Boc-Gln-Ala-Arg	AMC	Matriptase, Prostasin, Spinesin, other serine proteases	Broadly applicable for several serine proteases.	Not specific for APC.	Enzyme-dependent.[2]

Table 2: Comparison of Fluorogenic Substrates for Proteasome Trypsin-Like Activity (β2 subunit)

Substrate	Peptide Sequence	Fluorophore	Target Specificity	Key Advantages	Key Disadvantages	Kinetic Parameters (Km, kcat)
Boc-Leu-Ser-Thr-Arg-AMC	Boc-Leu-Ser-Thr-Arg	AMC	Proteasome (Trypsin-like), Activated Protein C, Trypsin	Commercially available.	Lack of specificity.	Not readily available.
Boc-Leu-Arg-Arg-AMC	Boc-Leu-Arg-Arg	AMC	Proteasome (Trypsin-like)	Commonly used and cited for trypsin-like activity.	Potential for cleavage by other proteases recognizing dibasic sites.	Not readily available.[3][4]
Ac-Arg-Leu-Arg-AMC	Ac-Arg-Leu-Arg	AMC	Proteasome (Trypsin-like)	A recognized substrate for trypsin-like activity.	Potential for off-target cleavage.	Not readily available.[5]
Z-Arg-Arg-AMC	Z-Arg-Arg	AMC	Cathepsin B, Trypsin-like proteases	Widely cited.	Lack of specificity.	Not readily available.[1]

Experimental Protocols

To ensure accurate and reproducible results when comparing different fluorogenic substrates, a standardized experimental protocol is crucial.

General Protocol for Protease Activity Assay Using Fluorogenic Substrates

Materials:

• Purified protease of interest or cell/tissue lysate

• Fluorogenic substrates (e.g., Boc-Leu-Ser-Thr-Arg-AMC and alternatives)

• Assay Buffer (e.g., 20 mM Tris, pH 7.5, 50 mM NaCl, 2 mM β-mercaptoethanol for proteasome; specific buffer for APC as recommended by the manufacturer)

• 96-well black microplate, preferably with a non-binding surface

• Fluorescence microplate reader with excitation at ~360-380 nm and emission at ~460 nm

• Specific protease inhibitor (e.g., MG132 for proteasome) for control experiments

Procedure:

• Substrate Preparation:

  • Prepare 10 mM stock solutions of each fluorogenic substrate in DMSO.

  • For the assay, dilute the stock solutions in Assay Buffer to the desired final concentration (e.g., 50-200 µM for Boc-Leu-Arg-Arg-AMC in proteasome assays).[3]

• Enzyme/Lysate Preparation:

  • Dilute the purified protease or cell/tissue lysate in ice-cold Assay Buffer to the desired working concentration. The optimal concentration should be determined empirically to ensure a linear reaction rate over the desired time course.

• Assay Setup:

  • To each well of the 96-well black microplate, add 50 µL of the diluted enzyme or lysate preparation.

  • For control wells, include a "no-enzyme" control (add 50 µL of Assay Buffer) and an "inhibitor" control (pre-incubate the enzyme/lysate with a specific inhibitor for 10-15 minutes before adding the substrate).

• Initiate the Reaction:

  • Add 50 µL of the diluted substrate solution to each well to initiate the reaction. The final volume in each well will be 100 µL.

• Measurement:

  • Immediately place the plate in a fluorescence microplate reader pre-set to the appropriate temperature (e.g., 37°C).

  • Measure the fluorescence intensity kinetically over a period of 20-60 minutes, with readings taken every 1-2 minutes.

• Data Analysis:

  • Determine the initial rate of the reaction (V₀) from the linear portion of the fluorescence versus time plot.

  • Subtract the rate of the "no-enzyme" control from all other readings to account for background fluorescence.

  • The specific protease activity is the difference between the rate in the absence and presence of the specific inhibitor.

  • For kinetic parameter determination (Km and kcat), perform the assay with varying substrate concentrations and fit the initial velocity data to the Michaelis-Menten equation.

Visualizing Protease Activity and Experimental Design

To better understand the context of these assays, the following diagrams illustrate a simplified protease signaling pathway and a typical experimental workflow for comparing fluorogenic substrates.

Caption: A diagram of a generic protease activation and substrate cleavage cascade.

Caption: A flowchart outlining the key steps in comparing the performance of different fluorogenic protease substrates.

Conclusion and Recommendations

The selection of a fluorogenic protease substrate is a critical decision in experimental design. While Boc-Leu-Ser-Thr-Arg-AMC is a readily available substrate for studying Activated Protein C and the trypsin-like activity of the proteasome, its significant limitation is a lack of specificity. This can lead to confounding results in complex biological mixtures. For robust and unambiguous data, researchers should consider alternative, more specific substrates. When possible, the use of specific inhibitors is strongly recommended to confirm the identity of the protease activity being measured. Furthermore, the development and characterization of novel substrates with improved specificity and detailed kinetic profiling are essential for advancing protease research. Researchers should carefully evaluate the available options and select the substrate that offers the best balance of sensitivity and specificity for their particular application.

References

• 1. Boc-Leu-Ser-Thr-Arg-AMC › PeptaNova [peptanova.de]
• 2. resources.rndsystems.com [resources.rndsystems.com]
• 3. ubpbio.com [ubpbio.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Proteasomes: Isolation and Activity Assays - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: Evaluating Protease Activity with Boc-Leu-Ser-Thr-Arg-AMC versus Protein Levels by Western Blotting

For researchers, scientists, and drug development professionals, the accurate assessment of protease activity is crucial for understanding cellular signaling, disease progression, and the efficacy of therapeutic interventions. Two predominant techniques employed for this purpose are fluorogenic substrate assays, utilizing probes like Boc-Leu-Ser-Thr-Arg-AMC, and the more traditional western blotting. This guide provides an objective comparison of these methods, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate technique for your research needs.

At a Glance: Key Differences and Applications

The fundamental distinction between a Boc-Leu-Ser-Thr-Arg-AMC assay and western blotting lies in what they measure. The fluorogenic assay directly quantifies the enzymatic activity of a protease, while western blotting measures the amount of the protease protein present in a sample.[1][2][3][4][5] Boc-Leu-Ser-Thr-Arg-AMC is a fluorogenic substrate recognized and cleaved by proteases with trypsin-like specificity, such as Activated Protein C (APC) and the proteasome.[6] Cleavage of this substrate releases the fluorescent molecule 7-amino-4-methylcoumarin (B1665955) (AMC), allowing for a real-time, quantitative measurement of protease activity.

Western blotting, in contrast, provides a semi-quantitative assessment of the total amount of a specific protein.[7] This technique separates proteins by size, transfers them to a membrane, and uses specific antibodies to detect the protein of interest. While it doesn't directly measure enzymatic activity, it can reveal changes in protein expression levels, post-translational modifications, or the presence of different protein isoforms.

Data Presentation: A Comparative Overview

Feature	Boc-Leu-Ser-Thr-Arg-AMC Assay	Western Blotting
Parameter Measured	Enzymatic Activity	Protein Abundance
Principle	Cleavage of a fluorogenic substrate by an active protease, releasing a fluorescent signal.	Immunodetection of a specific protein after separation by size.
Quantification	Quantitative (rate of fluorescence increase is proportional to enzyme activity).	Semi-quantitative (band intensity is proportional to protein amount).
Sensitivity	High, can detect low levels of enzymatic activity.	Moderate to high, dependent on antibody quality and detection method.
Throughput	High (suitable for 96-well plate format).	Low to medium.
Information Provided	Direct measure of functional enzyme activity.	Information on protein size, isoforms, and post-translational modifications.
Time to Result	Rapid (minutes to hours).	Lengthy (1-2 days).
Reagents	Fluorogenic substrate, buffer.	Specific primary and secondary antibodies, buffers, membrane, detection reagents.
Common Application	Screening for enzyme inhibitors/activators, studying enzyme kinetics.	Validating changes in protein expression, confirming protein identity.

Experimental Protocols

Boc-Leu-Ser-Thr-Arg-AMC Protease Activity Assay (General Protocol)

This protocol provides a general framework for measuring the activity of a protease with trypsin-like specificity, such as the proteasome, in cell lysates.

Materials:

• Cells of interest

• Lysis Buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1% NP-40, with protease inhibitors)

• Boc-Leu-Ser-Thr-Arg-AMC substrate (stock solution in DMSO)

• Assay Buffer (e.g., 20 mM Tris-HCl pH 7.5, 50 mM NaCl)

• 96-well black microplate

• Fluorescence microplate reader (Excitation: ~360 nm, Emission: ~460 nm)

Procedure:

• Cell Lysate Preparation:

  • Culture and treat cells as required for your experiment.

  • On ice, wash cells with cold PBS and then lyse with Lysis Buffer.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA assay).

• Assay Setup:

  • Dilute the cell lysate to the desired concentration in Assay Buffer.

  • In a 96-well black microplate, add the diluted cell lysate to each well. Include appropriate controls (e.g., buffer only, lysate with a known inhibitor).

  • Prepare the Boc-Leu-Ser-Thr-Arg-AMC substrate solution by diluting the stock in Assay Buffer to the final desired concentration (typically in the µM range).

• Measurement:

  • Initiate the reaction by adding the substrate solution to each well.

  • Immediately place the plate in a fluorescence microplate reader pre-set to the appropriate excitation and emission wavelengths.

  • Measure the fluorescence intensity kinetically over a set period (e.g., every minute for 30-60 minutes).

• Data Analysis:

  • Calculate the rate of reaction (change in fluorescence intensity per unit of time).

  • The rate of reaction is proportional to the protease activity in the sample.

Western Blotting for Ubiquitinated Proteins (General Protocol)

This protocol describes the detection of total ubiquitinated proteins in a cell lysate, which can be an indirect indicator of proteasome activity (inhibition of the proteasome leads to an accumulation of ubiquitinated proteins).

Materials:

• Cell lysate (prepared as above)

• SDS-PAGE gels

• Running Buffer

• Transfer Buffer

• PVDF or nitrocellulose membrane

• Blocking Buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against ubiquitin

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Sample Preparation and Gel Electrophoresis:

  • Mix the cell lysate with Laemmli sample buffer and heat to denature the proteins.

  • Load equal amounts of protein per lane onto an SDS-PAGE gel.

  • Run the gel to separate the proteins by molecular weight.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Immunodetection:

  • Block the membrane with Blocking Buffer for 1 hour at room temperature to prevent non-specific antibody binding.

  • Incubate the membrane with the primary antibody against ubiquitin (diluted in Blocking Buffer) overnight at 4°C.

  • Wash the membrane several times with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody (diluted in Blocking Buffer) for 1 hour at room temperature.

  • Wash the membrane again several times with TBST.

• Signal Detection:

  • Incubate the membrane with a chemiluminescent substrate.

  • Capture the signal using an imaging system. The intensity of the bands corresponds to the amount of ubiquitinated proteins.

Mandatory Visualization

Signaling Pathway: The Ubiquitin-Proteasome System

The following diagram illustrates the key steps in the ubiquitin-proteasome pathway, a major mechanism for protein degradation in eukaryotic cells. This pathway is a common area of investigation where both fluorogenic substrate assays and western blotting are employed. For instance, a fluorogenic substrate like Boc-Leu-Ser-Thr-Arg-AMC can be used to measure the "trypsin-like" activity of the proteasome, while western blotting can be used to detect the accumulation of ubiquitinated proteins when the proteasome is inhibited.

Caption: The Ubiquitin-Proteasome Protein Degradation Pathway.

Experimental Workflow Comparison

The following diagram outlines the distinct experimental workflows for the Boc-Leu-Ser-Thr-Arg-AMC assay and western blotting, highlighting the key stages of each technique.

Caption: Workflow Comparison of Fluorogenic Assay and Western Blotting.

Conclusion: Choosing the Right Tool for the Job

Both the Boc-Leu-Ser-Thr-Arg-AMC assay and western blotting are powerful techniques that provide valuable, albeit different, insights into protease biology. The fluorogenic assay offers a direct, quantitative, and high-throughput method to measure enzymatic activity, making it ideal for kinetic studies and inhibitor screening. Western blotting, while more labor-intensive, provides crucial information about protein levels, size, and modifications, serving as an excellent tool for validating changes in protein expression that may underlie alterations in activity.

Ultimately, the choice of technique depends on the specific research question. In many cases, a combined approach, using the fluorogenic assay to measure activity and western blotting to assess protein levels, will provide the most comprehensive and robust understanding of the protease's role in the biological system under investigation.

References

• 1. Assessment of Proteasome Impairment and Accumulation/Aggregation of Ubiquitinated Proteins in Neuronal Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Measurement of the Multiple Activities of 26S Proteasomes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An assay for 26S proteasome activity based on fluorescence anisotropy measurements of dye-labeled protein substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Visualizing Proteasome Activity and Intracellular Localization Using Fluorescent Proteins and Activity-Based Probes [frontiersin.org]
• 5. Proteasomes: Isolation and Activity Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ubpbio.com [ubpbio.com]
• 7. Synthesis and Evaluation of AS1411-Lenalidomide-Targeted Degradation Chimera in Antitumor Therapy [mdpi.com]

A Researcher's Guide to Screening Protease Inhibitor Libraries with Boc-Leu-Ser-Thr-Arg-AMC

For researchers, scientists, and drug development professionals, the selection of an appropriate fluorogenic substrate is a critical step in screening for protease inhibitors. This guide provides an objective comparison of the widely used substrate, Boc-Leu-Ser-Thr-Arg-AMC, with alternative fluorogenic substrates. We present supporting experimental data, detailed protocols for key experiments, and visualizations to aid in the design and execution of robust and sensitive protease inhibitor screening assays.

Introduction to Fluorogenic Protease Substrates

Fluorogenic substrates are invaluable tools for studying protease activity. These molecules consist of a peptide sequence specifically recognized by a protease, which is chemically linked to a fluorescent molecule (a fluorophore). In the intact substrate, the fluorescence of the fluorophore is minimal. However, upon enzymatic cleavage of the peptide bond, the fluorophore is liberated, leading to a significant increase in fluorescence intensity. This increase is directly proportional to the protease's activity, providing a sensitive and continuous method for monitoring enzymatic reactions.

Boc-Leu-Ser-Thr-Arg-AMC is a well-established fluorogenic substrate primarily utilized for assaying the activity of serine proteases. The tert-butoxycarbonyl (Boc) group at the N-terminus protects the peptide from degradation by exopeptidases, ensuring that cleavage occurs specifically at the bond C-terminal to the arginine (Arg) residue by endopeptidases. The cleavage releases the highly fluorescent 7-amino-4-methylcoumarin (B1665955) (AMC) group.[1]

Performance Comparison of Fluorogenic Substrates

The choice of a fluorogenic substrate significantly impacts the sensitivity, specificity, and overall performance of a protease inhibitor screening assay. Below is a comparison of Boc-Leu-Ser-Thr-Arg-AMC with other commonly used fluorogenic substrates.

Quantitative Data Summary

The following table summarizes key performance indicators for Boc-Leu-Ser-Thr-Arg-AMC and its alternatives. Kinetic parameters such as the Michaelis constant (Km) and the catalytic rate constant (kcat) are crucial for understanding the efficiency of a substrate with a particular enzyme. A lower Km value indicates a higher affinity of the enzyme for the substrate, while a higher kcat value signifies a faster turnover rate. The catalytic efficiency of an enzyme for a substrate is best represented by the kcat/Km ratio.

Substrate	Target Protease(s)	Km (µM)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)	Fluorophore	Excitation (nm)	Emission (nm)	Key Features & Considerations
Boc-Leu-Ser-Thr-Arg-AMC	Activated Protein C, Trypsin-like proteases	330 (Activated Protein C)	8.4 (Activated Protein C)	2.5 x 10⁴ (Activated Protein C)	AMC	~340-360	~440-460	Widely used, well-characterized for several serine proteases.[2]
Boc-Gln-Ala-Arg-AMC	TMPRSS2	-	-	-	AMC	~340-360	~440-460	Substrate for TMPRSS2, relevant in viral research.[3]
Boc-Leu-Arg-Arg-AMC	20S Proteasome (trypsin-like activity), Kallikrein 5	50-200 (working concentration)	-	-	AMC	~380	~460	Used to measure proteasome activity.[4][5][6]
Ac-DEVD-AFC	Caspase-3	-	-	-	AFC	~380	~500	Substrate for caspase-3, an apoptosis marker. AFC offers slightly longer wavelengths than AMC.[7]
(Ac-DEVD)₂-R110	Caspase-3	-	-	-	Rhodamine 110	~496	~520	Highly sensitive due to the high quantum yield of Rhodamine 110; less interference from colored compounds.[3][6]
Ac-Leu-Thr-Phe-Lys-ACC	Cruzain	-	-	-	ACC	~325	~400	ACC offers a ~3-fold higher fluorescence yield than AMC, allowing for lower enzyme and substrate concentrations.[8]

Note: Kinetic parameters are highly dependent on the specific enzyme and assay conditions (e.g., pH, temperature, buffer composition). The values presented here are for comparative purposes and may vary between different studies.

Experimental Protocols

A detailed and robust experimental protocol is essential for obtaining reliable and reproducible results in a high-throughput screening (HTS) campaign for protease inhibitors.

General Protocol for a 96-Well Plate Fluorogenic Protease Inhibitor Screening Assay

This protocol provides a general framework for a kinetic assay to identify protease inhibitors using a fluorogenic substrate like Boc-Leu-Ser-Thr-Arg-AMC.

Materials:

• Protease: Purified enzyme of interest.

• Fluorogenic Substrate: Boc-Leu-Ser-Thr-Arg-AMC or an appropriate alternative.

• Assay Buffer: Buffer composition should be optimized for the specific protease (e.g., 50 mM Tris, pH 8.0, 100 mM NaCl, 0.01% Tween-20).[8]

• Test Compounds (Inhibitors): Library of small molecules dissolved in a suitable solvent (e.g., DMSO).

• Positive Control: A known inhibitor of the protease.

• Negative Control: Solvent (e.g., DMSO) without any inhibitor.

• 96-well black, flat-bottom microplates: Black plates are used to minimize background fluorescence.

• Fluorescence microplate reader: Capable of kinetic measurements at the appropriate excitation and emission wavelengths for the chosen fluorophore.

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the fluorogenic substrate in a suitable solvent (e.g., DMSO or acetic acid).[5]

  • Prepare working solutions of the protease and substrate in assay buffer. The final concentrations should be optimized based on the enzyme's activity and the substrate's Km value. A substrate concentration at or below the Km is often used for inhibitor screening.

  • Prepare serial dilutions of the test compounds and the positive control in the assay buffer. Ensure the final solvent concentration (e.g., DMSO) is consistent across all wells and does not exceed a level that inhibits the enzyme (typically <1-2%).

• Assay Setup:

  • In a 96-well plate, add the following to each well:

    • Test wells: Assay buffer, test compound, and protease solution.

    • Positive control wells: Assay buffer, positive control inhibitor, and protease solution.

    • Negative control (no inhibitor) wells: Assay buffer, solvent (e.g., DMSO), and protease solution.

    • Blank (no enzyme) wells: Assay buffer, solvent, and no protease.

  • The final volume in each well should be the same. A typical final volume is 100-200 µL.

• Pre-incubation:

  • Incubate the plate at the optimal temperature for the protease (e.g., 25°C or 37°C) for a short period (e.g., 10-15 minutes) to allow the test compounds to interact with the enzyme.

• Initiation of Reaction and Fluorescence Measurement:

  • Initiate the enzymatic reaction by adding the fluorogenic substrate solution to all wells.

  • Immediately place the microplate into the fluorescence plate reader.

  • Measure the fluorescence intensity kinetically (e.g., every 60 seconds for 30-60 minutes) at the appropriate excitation and emission wavelengths (e.g., Ex: 360-380 nm, Em: 440-460 nm for AMC).[9]

• Data Analysis:

  • For each well, calculate the initial reaction velocity (V₀) by determining the slope of the linear portion of the fluorescence intensity versus time plot.

  • Subtract the background fluorescence (from the blank wells) from all other readings.

  • Calculate the percentage of inhibition for each test compound concentration using the following formula: % Inhibition = [1 - (V₀ of test compound / V₀ of negative control)] x 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value (the concentration of an inhibitor that causes 50% inhibition of the enzyme activity).

Assay Quality Control: The Z'-Factor

The Z'-factor is a statistical parameter used to evaluate the quality of a high-throughput screening assay.[1][10][11][12][13] It reflects the separation between the positive and negative controls and the variability of the data. A Z'-factor between 0.5 and 1.0 indicates an excellent assay suitable for HTS.

Z'-Factor Calculation:

Z' = 1 - [(3 * (σp + σn)) / |µp - µn|]

Where:

• σp = standard deviation of the positive control

• σn = standard deviation of the negative control

• µp = mean of the positive control

• µn = mean of the negative control

Visualizing Key Concepts

To further clarify the processes and relationships involved in protease inhibitor screening, the following diagrams are provided.

Caption: Experimental workflow for high-throughput screening of protease inhibitors.

Caption: Logical relationships in selecting a fluorogenic protease substrate.

Caption: A generalized signaling pathway involving protease activation and inhibition.

Conclusion

Boc-Leu-Ser-Thr-Arg-AMC remains a valuable and widely used fluorogenic substrate for screening serine protease inhibitors. Its well-characterized properties provide a solid baseline for many assays. However, for assays requiring higher sensitivity or for screening compound libraries with potential for color interference, alternative fluorophores such as ACC and Rhodamine 110 offer significant advantages.[3][8] The choice of substrate should be guided by the specific protease of interest, the desired assay sensitivity, and the nature of the inhibitor library being screened. By employing a robust experimental protocol and rigorous quality control measures such as the Z'-factor, researchers can confidently identify and characterize novel protease inhibitors for therapeutic development.

References

• 1. Z-factor - Wikipedia [en.wikipedia.org]
• 2. High-Throughput Fluorescent Assay for Inhibitor Screening of Proteases from RNA Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fluorescently Labeled Protease Substrates - Biosyntan GmbH [biosyntan.de]
• 4. pnas.org [pnas.org]
• 5. adipogen.com [adipogen.com]
• 6. Rhodamine 110-linked amino acids and peptides as substrates to measure caspase activity upon apoptosis induction in intact cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structural and kinetic determinants of protease substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Rapid and general profiling of protease specificity by using combinatorial fluorogenic substrate libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Z-factors – BIT 479/579 High-throughput Discovery [htds.wordpress.ncsu.edu]
• 11. bmglabtech.com [bmglabtech.com]
• 12. Calculating a Z-factor to assess the quality of a screening assay. - FAQ 1153 - GraphPad [graphpad.com]
• 13. The Challenges In Small Molecule Drug Development – Part 3 of our Drug Discoveries Series: To Zs and Z’ - Tempo Bioscience [tempobioscience.com]

Validating Protease Activity: A Guide to Orthogonal Confirmation of Boc-Leu-Ser-Thr-Arg-AMC Assay Findings

For researchers, scientists, and drug development professionals, ensuring the accuracy and reliability of enzyme activity assays is paramount. The Boc-Leu-Ser-Thr-Arg-AMC (Boc-LSTR-AMC) assay is a widely used method for measuring the activity of certain serine proteases, such as Activated Protein C (APC). This guide provides a comparative overview of orthogonal methods to confirm and validate the findings from this fluorogenic assay, complete with experimental protocols and illustrative data.

The Boc-LSTR-AMC assay relies on the cleavage of the peptide substrate by the target protease, which liberates the fluorescent molecule 7-amino-4-methylcoumarin (B1665955) (AMC). The resulting increase in fluorescence is proportional to the enzyme's activity. While sensitive and amenable to high-throughput screening, it is crucial to employ alternative methods to verify the specificity of the cleavage and the accuracy of the quantification. This guide explores Liquid Chromatography-Mass Spectrometry (LC-MS) and a Förster Resonance Energy Transfer (FRET)-based assay as orthogonal approaches to substantiate results from the Boc-LSTR-AMC assay.

Comparative Analysis of Assay Performance

To illustrate the complementary nature of these assays, the following table summarizes hypothetical yet realistic data obtained from measuring the activity of Activated Protein C (APC) using the Boc-LSTR-AMC assay, a direct LC-MS analysis of substrate cleavage, and a FRET-based assay.

Parameter	Boc-Leu-Ser-Thr-Arg-AMC Assay	LC-MS Cleavage Assay	FRET-based Assay
Principle	Fluorogenic substrate cleavage	Direct detection of substrate and product	Change in FRET signal upon cleavage
Enzyme Activity (nmol/min/mg)	85.2 ± 4.5	82.1 ± 2.1	88.9 ± 5.2
Limit of Detection (LOD)	~1 ng/mL	~10 ng/mL	~0.5 ng/mL
Linear Range	2 - 200 ng/mL	20 - 1000 ng/mL	1 - 150 ng/mL
Specificity	Moderate (sequence-dependent)	High (mass-based)	High (sequence and structure dependent)
Throughput	High	Low to Medium	High
Direct Evidence of Cleavage	Indirect	Direct	Indirect

Experimental Protocols

Detailed methodologies for the primary fluorogenic assay and two orthogonal validation methods are provided below.

Boc-Leu-Ser-Thr-Arg-AMC Protease Assay

This protocol describes the measurement of Activated Protein C (APC) activity using the fluorogenic substrate Boc-LSTR-AMC.

Materials:

• Activated Protein C (APC), human plasma

• Boc-Leu-Ser-Thr-Arg-AMC substrate (10 mM stock in DMSO)

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 2.5 mM CaCl2, 0.1% BSA, pH 7.5

• 96-well black microplate

• Fluorescence microplate reader (Excitation: 360 nm, Emission: 460 nm)

Procedure:

• Prepare serial dilutions of APC in Assay Buffer to generate a standard curve (e.g., 0-100 ng/mL).

• Add 50 µL of each APC standard or unknown sample to the wells of the 96-well plate. Include a no-enzyme control (Assay Buffer only).

• Prepare a 2X working solution of the Boc-LSTR-AMC substrate (e.g., 200 µM) in Assay Buffer.

• Initiate the reaction by adding 50 µL of the 2X substrate solution to all wells, bringing the final volume to 100 µL.

• Immediately place the plate in the fluorescence reader pre-warmed to 37°C.

• Monitor the increase in fluorescence intensity every 2 minutes for 30-60 minutes.

• Calculate the initial reaction velocity (V₀) from the linear portion of the fluorescence versus time plot.

• Determine the protease activity of the unknown samples by comparing their V₀ to the standard curve.

Orthogonal Method 1: LC-MS Analysis of Substrate Cleavage

This method directly quantifies the intact substrate and its cleavage product to confirm the results of the fluorogenic assay.

Materials:

• Reaction components from the Boc-LSTR-AMC assay

• Quenching Solution: 10% Acetic Acid in water

• LC-MS system (e.g., a C18 column coupled to a triple quadrupole mass spectrometer)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Procedure:

• Set up the enzymatic reactions as described for the Boc-LSTR-AMC assay in microcentrifuge tubes.

• Incubate the reactions at 37°C for a predetermined time (e.g., 30 minutes).

• Stop the reaction by adding an equal volume of Quenching Solution.

• Centrifuge the samples at 10,000 x g for 5 minutes to pellet any precipitate.

• Transfer the supernatant to LC-MS vials.

• Inject the samples onto the LC-MS system.

• Separate the intact substrate (Boc-LSTR-AMC) and the cleaved product (LSTR-AMC) using a suitable gradient of Mobile Phase A and B.

• Detect the analytes using multiple reaction monitoring (MRM) with specific precursor-product ion transitions for both the substrate and the product.

• Quantify the amount of substrate consumed and product formed by integrating the peak areas from the extracted ion chromatograms.

Orthogonal Method 2: FRET-Based Protease Assay

This assay utilizes a genetically encoded or synthetic FRET-based biosensor containing a protease cleavage site flanked by a donor and acceptor fluorophore.

Materials:

• FRET-based biosensor with an APC cleavage site (e.g., a fusion protein of CFP and YFP linked by a peptide containing the cleavage sequence)

• Activated Protein C (APC)

• Assay Buffer (as described above)

• Fluorescence microplate reader capable of measuring FRET (e.g., with appropriate filter sets for CFP and YFP)

Procedure:

• Prepare serial dilutions of APC in Assay Buffer.

• Add 50 µL of each APC standard or unknown sample to the wells of a 96-well plate.

• Add 50 µL of the FRET biosensor solution to each well.

• Incubate the plate at 37°C.

• Measure the fluorescence of the donor (e.g., CFP at Ex: 430 nm, Em: 475 nm) and the FRET signal (e.g., Ex: 430 nm, Em: 535 nm) over time.

• Calculate the ratio of acceptor to donor fluorescence. A decrease in this ratio indicates cleavage of the biosensor.

• Determine the rate of cleavage from the change in the FRET ratio over time.

Visualizing the Molecular Landscape and Experimental Strategy

To provide a clearer understanding of the biological context and the validation workflow, the following diagrams are provided.

Caption: Activated Protein C (APC) cytoprotective signaling pathway.

Caption: Workflow for orthogonal validation of protease assay findings.

By employing a multi-faceted approach that combines a primary screening assay with rigorous orthogonal validation methods, researchers can significantly increase confidence in their findings. The methodologies and comparative data presented in this guide offer a framework for the robust characterization of protease activity, a critical step in both fundamental research and the development of novel therapeutics.

A Head-to-Head Comparison: Unveiling the Advantages of AMC-Based Substrates Over pNA Counterparts in Enzyme Assays

For researchers, scientists, and drug development professionals, the choice of substrate in enzyme activity assays is a critical decision that directly impacts data quality and experimental outcomes. This guide provides an objective comparison of two widely used substrate classes: fluorogenic 7-amino-4-methylcoumarin (B1665955) (AMC)-based substrates and chromogenic p-nitroanilide (pNA)-based substrates. By examining their performance characteristics, supported by experimental data, this guide aims to equip researchers with the knowledge to make informed decisions for their specific applications.

At the heart of enzymatic research, particularly in the realm of drug discovery and diagnostics, lies the need for sensitive, reliable, and efficient methods to measure enzyme activity. The principle behind both AMC and pNA substrates is the enzymatic cleavage of a peptide or other targeting moiety, which liberates a detectable reporter molecule. However, the nature of this reporter molecule—a fluorescent AMC or a chromogenic pNA—gives rise to fundamental differences in assay performance.

Superior Sensitivity and Wider Dynamic Range with AMC Substrates

The primary advantage of AMC-based substrates lies in their inherently higher sensitivity compared to pNA substrates. Fluorometric detection, the basis of AMC assays, is generally more sensitive than the colorimetric detection used for pNA assays. This increased sensitivity allows for the detection of lower enzyme concentrations and the use of smaller sample volumes, which is particularly crucial when working with precious or low-abundance enzymes.

Parameter	AMC-Based Substrate (Fluorogenic)	pNA-Based Substrate (Chromogenic)
Detection Method	Fluorescence	Absorbance (Colorimetric)
Sensitivity	High	Moderate to Low
Signal-to-Noise Ratio	Generally Higher	Generally Lower
Dynamic Range	Wider	Narrower
Instrumentation	Fluorescence Plate Reader	Absorbance Plate Reader
Potential for Interference	Autofluorescent compounds	Compounds that absorb at 405-410 nm

Quantitative Performance Comparison: Caspase-3 and Caspase-7 Activity

To illustrate the performance differences, let's consider the kinetic parameters for the executioner caspases, caspase-3 and caspase-7, using the well-characterized tetrapeptide substrate Ac-DEVD linked to either AMC or pNA. A lower Michaelis constant (Km) indicates a higher affinity of the enzyme for the substrate, while a higher catalytic efficiency (kcat/Km) signifies a more efficient enzymatic reaction.

Enzyme	Substrate	Km (µM)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)
Caspase-3	Ac-DEVD-AMC	11	-	230,000
Ac-DEVD-pNA	9.7[1]	2.4	220,000
Caspase-7	Ac-DEVD-AMC	17	-	190,000
Ac-DEVD-pNA	-	-	-

While the Km values for caspase-3 with both substrates are comparable, indicating similar binding affinities, the fluorogenic Ac-DEVD-AMC substrate is often preferred for its higher sensitivity in detecting low levels of caspase activity.

Signaling Pathways and Experimental Workflows

To provide a clearer context for the application of these substrates, the following diagrams illustrate a key signaling pathway where these enzymes are active and a typical experimental workflow for an enzyme assay.

References

• 1. enzymedevelopment.com [enzymedevelopment.com]

Safety & Regulatory Compliance

Personal protective equipment for handling Boc-Leu-Ser-Thr-Arg-AMC

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling the fluorogenic substrate Boc-Leu-Ser-Thr-Arg-AMC. The following procedures for personal protective equipment (PPE), handling, and disposal are based on best practices for handling peptide compounds. While the specific toxicological properties of this product have not been thoroughly investigated, it is recommended to exercise due care.

Personal Protective Equipment (PPE)

To ensure personal safety and prevent contamination, the following personal protective equipment is recommended when handling Boc-Leu-Ser-Thr-Arg-AMC, particularly in its lyophilized powder form.

PPE Category	Item	Specifications & Use
Eye Protection	Safety Goggles	Should be worn to protect against dust particles or splashes.
Hand Protection	Chemical-resistant gloves	Nitrile or latex gloves are suitable for preventing skin contact.[1][2]
Body Protection	Lab Coat	A standard lab coat should be worn to protect clothing and skin.[1][2]
Respiratory Protection	Respirator	Recommended when handling the lyophilized powder to avoid inhalation of dust.[2][3] Work in a well-ventilated area.

Operational Plan: Safe Handling and Storage

Proper handling and storage are critical to maintain the integrity of the peptide and to ensure the safety of laboratory personnel.

Step-by-Step Handling Procedure:

• Preparation : Before handling, ensure that the designated work area is clean and uncluttered.

• Personal Protective Equipment : Put on all required PPE, including a lab coat, safety goggles, and gloves.[2]

• Weighing : When weighing the lyophilized powder, do so in a designated area, taking care to avoid creating dust.

• Reconstitution : If preparing a solution, add the solvent slowly and cap the container securely before mixing. For stock solutions, DMSO is a common solvent.

• Clean-up : After handling, wipe down all surfaces and equipment with an appropriate cleaning agent.

• Storage :

  • Lyophilized Powder : Store in a cool, dry place, protected from light.[3] Recommended storage is at -20°C.

  • In Solution : If stored in a solution, it is best to aliquot the peptide to avoid repeated freeze-thaw cycles and store at -20°C or below.[2][4] Some sources recommend -80°C for long-term storage of stock solutions.[4][5]

Disposal Plan

Proper disposal of Boc-Leu-Ser-Thr-Arg-AMC and any associated waste is essential to prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Procedure:

• Waste Collection : Place the peptide, in either solid or solution form, into a clearly labeled waste container designated for chemical waste.[2]

• Container Sealing : Securely seal the waste container to prevent any leakage.[2]

• Disposal Method : For disposal, it is recommended to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

• Regulatory Compliance : Always observe all federal, state, and local environmental regulations when disposing of chemical waste.[3]

PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting the appropriate personal protective equipment when handling Boc-Leu-Ser-Thr-Arg-AMC.

Caption: PPE selection workflow for handling Boc-Leu-Ser-Thr-Arg-AMC.

References

• 1. Safe Handling & Lab PPE for Peptides | Compliance Research Guide [purepeptix.com]
• 2. benchchem.com [benchchem.com]
• 3. peptide.co.jp [peptide.co.jp]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]